Technical Documentation Center

4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Solubility Profile of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile in Organic Solvents

Abstract This technical guide provides a comprehensive analysis of the solubility characteristics of 4-[(trans-4-aminocyclohexyl)oxy]-2-chlorobenzonitrile, a key intermediate in pharmaceutical synthesis.[1][2][3] Underst...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 4-[(trans-4-aminocyclohexyl)oxy]-2-chlorobenzonitrile, a key intermediate in pharmaceutical synthesis.[1][2][3] Understanding the solubility of this compound in various organic solvents is paramount for optimizing reaction conditions, purification processes, and formulation strategies in drug development. This document delineates the physicochemical properties of the molecule, provides a theoretical framework for its solubility based on structural attributes, and presents detailed, field-proven experimental protocols for accurate solubility determination. The guide is intended for researchers, chemists, and formulation scientists engaged in the development of novel therapeutics.

Introduction: The Critical Role of Solubility in Pharmaceutical Development

4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is a complex organic molecule featuring a multi-functional scaffold, making it a valuable building block in medicinal chemistry.[1] Its structure incorporates a chlorinated benzonitrile moiety linked via an ether to a trans-substituted aminocyclohexane ring. The successful transition of any active pharmaceutical ingredient (API) from laboratory-scale synthesis to a viable drug product is critically dependent on its physicochemical properties, with solubility being among the most fundamental.

Solubility data governs numerous stages of the pharmaceutical pipeline:

  • Process Chemistry: Selection of appropriate solvents is crucial for maximizing reaction yields, controlling reaction kinetics, and ensuring the purity of the final compound through effective crystallization.

  • Purification: Recrystallization, a primary method for purifying solid compounds, relies entirely on the differential solubility of the target molecule and its impurities in a given solvent system at various temperatures.

  • Formulation Science: The bioavailability of a drug is often directly linked to its solubility.[4] For oral dosage forms, the compound must dissolve in gastrointestinal fluids to be absorbed. For parenteral formulations, achieving the desired concentration in a biocompatible solvent system is a key challenge.

  • Analytical Chemistry: Developing robust analytical methods, such as High-Performance Liquid Chromatography (HPLC), requires solvents that can fully dissolve the analyte to ensure accurate quantification.

This guide provides the necessary theoretical and practical framework for a thorough investigation of the solubility profile of 4-[(trans-4-aminocyclohexyl)oxy]-2-chlorobenzonitrile.

Physicochemical and Structural Analysis

A molecule's solubility is an intrinsic property dictated by its structure. Understanding the constituent functional groups and their interplay is the first step in predicting and interpreting its solubility behavior.

PropertyValueSource
Molecular Formula C₁₃H₁₅ClN₂O[1]
Molecular Weight 250.72 g/mol [1]
Appearance Typically a white to off-white solid[5]

Structural Features Influencing Solubility:

  • Benzonitrile Group: The aromatic ring and the chloro-substituent lend significant nonpolar, hydrophobic character to the molecule. The nitrile group (-C≡N) is polar but is a weak hydrogen bond acceptor.

  • Ether Linkage (-O-): The ether oxygen is a hydrogen bond acceptor, contributing to potential interactions with protic solvents.

  • trans-4-Aminocyclohexyl Group: This is the most influential polar and protic feature. The primary amine (-NH₂) is a strong hydrogen bond donor and acceptor. Its basic nature means that the compound's solubility will be highly pH-dependent in aqueous media, with protonation in acidic conditions leading to the formation of a much more soluble ammonium salt.[6][7] The cyclohexane ring itself is nonpolar.

The molecule thus possesses a dualistic nature: a large hydrophobic region (chlorobenzonitrile and cyclohexane backbone) and a distinct polar, basic functional group (the primary amine). This amphiphilic character suggests a nuanced solubility profile, with optimal solubility likely found in solvents that can effectively solvate both the polar and nonpolar domains.

Theoretical Framework: Predicting Solubility

The age-old chemical maxim "like dissolves like" provides a foundational, albeit simplified, model for predicting solubility.[8] This principle can be refined by considering specific intermolecular forces.

  • Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents are anticipated to be highly effective. Their hydroxyl (-OH) groups can engage in strong hydrogen bonding with the compound's amine and ether functionalities, while their alkyl chains can interact favorably with the hydrophobic portions of the molecule.

  • Polar Aprotic Solvents (e.g., Acetone, Acetonitrile, DMF, DMSO): These solvents possess significant dipole moments and can act as hydrogen bond acceptors, interacting with the amine group. They are generally good solvents for polar compounds and are expected to effectively dissolve 4-[(trans-4-aminocyclohexyl)oxy]-2-chlorobenzonitrile.

  • Nonpolar Solvents (e.g., Toluene, Hexane): These solvents lack the ability to form strong hydrogen bonds and have low dielectric constants. They are unlikely to effectively solvate the polar amine group, leading to predicted low solubility.

Based on this analysis, a predicted qualitative solubility profile can be established.

Solvent ClassRepresentative SolventsPredicted SolubilityRationale
Polar Protic Methanol, EthanolHighStrong hydrogen bonding capability (donor and acceptor).
Polar Aprotic DMSO, DMF, Acetonitrile, AcetoneHigh to ModerateStrong dipole moments and hydrogen bond accepting ability.
Intermediate Polarity Ethyl Acetate, DichloromethaneModerate to LowLimited hydrogen bonding; relies on dipole-dipole interactions.
Nonpolar Toluene, HexaneLow to InsolubleDominated by weak van der Waals forces; unable to solvate the polar amine group.
Aqueous (Acidic) Dilute HCl, Citrate Buffer (pH < 5)HighProtonation of the basic amine to form a soluble salt.
Aqueous (Neutral) Water (pH 7)LowThe large hydrophobic scaffold dominates, limiting solubility.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

Theoretical predictions require empirical validation. The isothermal shake-flask method is a robust and widely accepted "excess solid" technique for determining thermodynamic solubility.[4][9]

Principle

An excess of the solid compound is agitated in a specific solvent at a constant temperature until the solution reaches equilibrium (saturation). The concentration of the dissolved solute in the supernatant is then measured using a suitable analytical technique, typically HPLC.

Mandatory Workflow Diagram

G cluster_prep Preparation cluster_equil Equilibration cluster_sample Sampling & Processing cluster_analysis Analysis A Add excess solid compound to a known volume of solvent B Agitate at constant temperature (e.g., 25°C) for 24-48 hours A->B Start Equilibration C Allow suspension to settle B->C D Withdraw supernatant C->D E Filter through 0.45µm syringe filter D->E F Accurately dilute filtrate with mobile phase E->F G Quantify concentration using validated HPLC-UV method F->G H Calculate solubility (mg/mL) from concentration and dilution factor G->H

Caption: Workflow for the isothermal shake-flask solubility determination method.

Step-by-Step Methodology
  • Preparation: To a series of 4 mL glass vials, add approximately 20-30 mg of 4-[(trans-4-aminocyclohexyl)oxy]-2-chlorobenzonitrile. The key is to ensure an excess of solid will remain after equilibrium is reached.

  • Solvent Addition: Accurately pipette 2.0 mL of the desired organic solvent into each vial.

  • Equilibration: Seal the vials tightly and place them in an orbital shaker or tumbling incubator set to a constant temperature (e.g., 25.0 ± 0.5 °C). Agitate vigorously for a period sufficient to ensure equilibrium, typically 24 to 48 hours.

  • Phase Separation: After the equilibration period, allow the vials to stand undisturbed at the same constant temperature for at least 2 hours to allow undissolved solids to sediment.

  • Sampling and Filtration: Carefully withdraw an aliquot of the clear supernatant using a glass pipette. Immediately filter the solution through a chemically compatible 0.45 µm syringe filter (e.g., PTFE for organic solvents) to remove any microscopic particulate matter. The first few drops of the filtrate should be discarded to avoid any adsorption effects from the filter membrane.

  • Dilution: Accurately perform a serial dilution of the filtrate with a suitable solvent (typically the HPLC mobile phase) to bring the concentration within the linear range of the analytical method's calibration curve.

  • Quantification: Analyze the diluted samples using a validated HPLC-UV method as described in Section 5.

  • Calculation: Determine the concentration of the diluted sample from the calibration curve and then calculate the original solubility using the following formula:

    Solubility (mg/mL) = [Concentration from HPLC (mg/mL)] × [Dilution Factor]

Analytical Quantification by HPLC-UV

High-Performance Liquid Chromatography with Ultraviolet (UV) detection is the standard technique for quantifying the concentration of dissolved analytes in solubility studies due to its specificity, sensitivity, and accuracy.[10][11]

Principle

The method separates the analyte from any potential impurities or excipients based on its partitioning between a stationary phase (a packed column, typically C18) and a liquid mobile phase. The amount of analyte is quantified by its absorbance of UV light at a specific wavelength.

Recommended HPLC-UV Method Parameters
ParameterRecommended Condition
Instrument HPLC system with UV/Vis or PDA Detector
Column C18 Reverse-Phase, 150 mm x 4.6 mm, 5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Gradient 10% B to 90% B over 10 minutes
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Column Temperature 30 °C
Detection Wavelength ~230 nm (verify by UV scan)
Quantification External standard calibration curve (5 points, R² > 0.999)
HPLC Workflow Diagram

G A Prepare Calibration Standards & Diluted Samples B HPLC System (Pump, Injector, Column) A->B C UV Detector B->C D Data Acquisition System (Chromatogram) C->D E Generate Calibration Curve (Peak Area vs. Concentration) D->E F Determine Sample Concentration E->F

Caption: General workflow for sample quantification using HPLC-UV.

Conclusion and Future Directions

The solubility of 4-[(trans-4-aminocyclohexyl)oxy]-2-chlorobenzonitrile is a critical parameter that dictates its viability and handling throughout the drug development process. Based on a thorough structural analysis, the compound is predicted to have high solubility in polar protic and aprotic organic solvents, moderate solubility in solvents of intermediate polarity, and low solubility in nonpolar and neutral aqueous media. Its basic amine functionality ensures that solubility can be significantly enhanced in acidic aqueous solutions.

This guide provides a robust, step-by-step experimental framework using the gold-standard shake-flask method coupled with HPLC-UV analysis to empirically determine these solubility values. The data generated through these protocols will empower researchers to make informed decisions regarding solvent selection for synthesis, purification, and formulation, ultimately accelerating the development timeline. Future work should include determining the temperature dependence of solubility to construct solubility curves and investigating potential polymorphism, as different crystal forms can exhibit distinct solubility profiles.

References

  • 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile. EvitaChem.
  • Physics-Based Solubility Prediction for Organic Molecules.
  • Compound solubility measurements for early drug discovery.
  • DETERMIN
  • Experiment: Solubility of Organic & Inorganic Compounds. University of California, Irvine.
  • 4-[[trans-4-(Boc-amino)cyclohexyl]oxy]-2-chlorobenzonitrile. EvitaChem.
  • Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. University of Colorado Boulder.
  • 4-[(trans-4-aminocyclohexyl)oxy]-2-chloro-benzonitrile hydrochloride. TargetMol.
  • 4-[(Trans-4-aminocyclohexyl)oxy]-2-chloro-Benzonitrile hydrochloride. BOC Sciences.
  • Analytical Methods. Royal Society of Chemistry.
  • multi-active method for the analysis of active substances in formulated products to support quality control scope. Cipac.org.

Sources

Exploratory

Crystal Structure and X-ray Diffraction Analysis of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile: A Technical Guide

Executive Summary The compound 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is a highly versatile building block and intermediate in medicinal chemistry, frequently utilized in the synthesis of targeted pharmace...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is a highly versatile building block and intermediate in medicinal chemistry, frequently utilized in the synthesis of targeted pharmaceutical agents. Understanding its solid-state behavior through crystallographic characterization is paramount for drug development professionals. Polymorphism, solid-state stability, and bulk phase purity directly impact the downstream synthetic reproducibility and bioavailability of active pharmaceutical ingredients (APIs) derived from this intermediate [3].

This whitepaper provides an authoritative, step-by-step methodological guide for the single-crystal X-ray diffraction (SCXRD) and powder X-ray diffraction (PXRD) analysis of this compound. By detailing the causality behind specific experimental choices—from solvent selection to refinement restraints—this guide serves as a self-validating framework for crystallographers and analytical chemists.

Note on Scientific Integrity: Several commercial chemical databases erroneously list the molecular formula of this compound as C13​H16​N2​O (MW: 216.28 g/mol ). The correct molecular formula, properly accounting for the halogen atom and the structural valency, is C13​H15​ClN2​O (MW: 250.72 g/mol ).

Molecular Anatomy & Conformational Landscape

Before initiating crystallization, it is critical to analyze the molecular anatomy to predict solid-state packing behavior. The molecule consists of three distinct domains:

  • The 2-Chlorobenzonitrile Core: This aromatic system is rigid, planar, and highly electron-withdrawing. The cyano group ( −C≡N ) serves as a potent hydrogen-bond acceptor.

  • The Ether Linkage ( −O− ): This flexible hinge dictates the overall molecular conformation. Depending on the crystallization environment, the molecule can adopt an extended or folded geometry.

  • The trans-4-Aminocyclohexyl Ring: The 1,4-disubstituted cyclohexane ring is energetically locked in a chair conformation. To minimize 1,3-diaxial steric clashes, both the bulky ether linkage and the primary amine ( −NH2​ ) will preferentially occupy equatorial positions.

Stereochemical Note: Because the trans-1,4-cyclohexyl moiety possesses an internal plane of symmetry ( σ ) passing through C1 and C4, the molecule is inherently achiral. Consequently, it is expected to crystallize in a centrosymmetric space group (e.g., P21​/c or P1ˉ ) rather than a chiral Sohncke space group.

Experimental Protocols: A Self-Validating System

Protocol A: Single Crystal Growth via Vapor Diffusion

Because primary amines are susceptible to atmospheric oxidation and CO2​ absorption (forming carbamates), crystallization must be rapid and controlled. Vapor diffusion is the optimal self-validating method, as the gradual introduction of an anti-solvent prevents the kinetic trapping of metastable polymorphs.

  • Dissolution: Dissolve 20 mg of the free base compound in 1.0 mL of HPLC-grade methanol (a polar, protic solvent that readily solubilizes the amine) in a 2-dram glass vial.

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to eliminate heterogeneous nucleation sites (e.g., dust, undissolved particulates).

  • Anti-solvent Chamber: Place the uncapped 2-dram vial inside a larger 20 mL scintillation vial containing 4.0 mL of pentane or diethyl ether (non-polar anti-solvents).

  • Equilibration: Cap the outer vial tightly with a Teflon-lined cap. Store undisturbed at 20 °C in a vibration-free environment.

  • Harvesting: After 48–72 hours, harvest the resulting colorless block crystals directly into a drop of Paratone-N oil. Causality: The oil coats the crystal, preventing the loss of any potentially co-crystallized solvent molecules and protecting the amine from atmospheric degradation prior to mounting.

Protocol B: SCXRD Data Collection and Refinement Workflow

The structural elucidation relies on high-resolution X-ray diffraction. The workflow below outlines the exact parameters required for publication-quality data.

SCXRD_Workflow Crystal Single Crystal Selection (0.1 - 0.2 mm) Diffractometer Data Collection (Cu Kα, 100 K) Crystal->Diffractometer Integration Data Reduction & Integration (SAINT / CrysAlisPro) Diffractometer->Integration Solution Structure Solution (Intrinsic Phasing / SHELXT) Integration->Solution Refinement Anisotropic Refinement (SHELXL / Olex2) Solution->Refinement Validation CIF Validation (checkCIF) Refinement->Validation

SCXRD data collection and refinement workflow for structural elucidation.
  • Mounting & Temperature: Mount the crystal on a MiTeGen loop and transfer it to a goniometer equipped with a cryostream set to 100 K . Causality: Cryogenic temperatures minimize atomic thermal motion (Debye-Waller factors), which is critical for accurately locating the low-electron-density hydrogen atoms of the primary amine.

  • Radiation Selection: Utilize Cu Kα radiation ( λ=1.54184 Å) rather than Mo Kα. Causality: The presence of the Chlorine atom ( Z=17 ) provides a strong anomalous dispersion signal ( Δf′′≈0.7 ) with Cu Kα, allowing for rigorous validation of the structural model.

  • Structure Solution: Solve the phase problem using Intrinsic Phasing algorithms.

  • Refinement Strategy: Refine the structure using full-matrix least-squares on F2 via SHELXL [1], operated through the OLEX2 graphical interface [2].

  • Hydrogen Atom Treatment (Critical Step): While carbon-bound hydrogens can be placed in calculated positions using a riding model (AFIX 43 for the cyclohexyl CH groups), the primary amine hydrogens must be located in the difference Fourier map. Refine them using DFIX restraints to maintain ideal N−H bond lengths (0.89 Å) and H−N−H angles. Free refinement of amine hydrogens without restraints often leads to chemically nonsensical bond lengths due to the polarization of the electron cloud.

Protocol C: Bulk Phase Validation via PXRD

To ensure that the single crystal selected is representative of the entire synthesized batch, the bulk powder must be validated against the SCXRD model.

  • Sample Preparation: Lightly grind 50 mg of the bulk powder using an agate mortar and pestle. Causality: Gentle grinding reduces particle size to <10 µm, minimizing preferred orientation effects that artificially inflate specific peak intensities.

  • Data Acquisition: Back-load the powder into a zero-background silicon holder. Scan from 2θ=3° to 40° at a step size of 0.01° using a Bragg-Brentano diffractometer.

  • Rietveld / Pattern Matching: Overlay the experimental diffractogram with the simulated powder pattern generated from the SCXRD .cif file. A 1:1 peak match confirms absolute bulk phase purity.

Supramolecular Assembly & Hydrogen Bonding

The solid-state architecture of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is governed by its hydrogen-bonding network. The primary amine acts as a bifurcated hydrogen-bond donor, while the cyano group and the ether oxygen act as acceptors.

HBond_Network Amine Primary Amine (Hydrogen Donor) Cyano Cyano Group (Hydrogen Acceptor) Amine->Cyano Strong N-H···N Ether Ether Oxygen (Weak Acceptor) Amine->Ether Weak N-H···O Lattice 1D / 2D Supramolecular Lattice Formation Cyano->Lattice Ether->Lattice

Supramolecular assembly driven by primary amine and cyano group hydrogen bonding.

Quantitative Data Presentation

Below is a summary of the expected crystallographic parameters for this compound, modeled on high-resolution data typical for halogenated benzonitrile-cyclohexyl ether derivatives.

Table 1: Representative Crystallographic Data for 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

ParameterValue / Description
Chemical Formula C13​H15​ClN2​O
Formula Weight 250.72 g/mol
Temperature 100(2) K
Wavelength 1.54184 Å (Cu Kα)
Crystal System Monoclinic
Space Group P21​/c (Centrosymmetric)
Expected Volume ~ 1250 - 1350 A˚3
Z (Molecules per unit cell) 4
Calculated Density ( ρcalc​ ) ~ 1.28 g/ cm3
Absorption Coefficient ( μ ) ~ 2.4 mm−1
F(000) ~ 528
Final R indices[ I>2σ(I) ] R1​≈0.035 , wR2​≈0.095

Note: The exact unit cell parameters ( a,b,c,β ) will vary slightly depending on the specific crystallization solvent if solvates or co-crystals are formed [3].

Conclusion

The rigorous crystallographic characterization of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile requires careful attention to its conformational flexibility and hydrogen-bonding potential. By employing cryogenic Cu Kα diffraction and applying strict chemical restraints to the primary amine during refinement, researchers can generate a highly reliable, self-validating structural model. This foundational data is critical for ensuring the reproducibility of downstream pharmaceutical syntheses.

References

  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. URL:[Link]

  • Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. URL:[Link]

  • Wouters, J., & Quéré, L. (2011). Pharmaceutical Salts and Co-crystals. Royal Society of Chemistry. URL:[Link]

Foundational

Thermodynamic Stability and Solid-State Characterization of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

Document Type: Technical Whitepaper Target Audience: Analytical Chemists, Formulation Scientists, and API Process Engineers Executive Summary The compound 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile (CAS 133504...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Whitepaper Target Audience: Analytical Chemists, Formulation Scientists, and API Process Engineers

Executive Summary

The compound 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile (CAS 1335049-54-1) is a highly functionalized chemical intermediate critical to the synthesis of targeted pharmaceutical agents [1]. Structurally, it integrates a trans-1,4-disubstituted cyclohexane ring, an ether linkage, a primary amine, and an electron-deficient 2-chlorobenzonitrile moiety. Understanding the thermodynamic stability of this intermediate is paramount for optimizing downstream synthetic yields, designing robust crystallization processes, and ensuring shelf-life stability during scale-up.

This whitepaper provides an in-depth analysis of the intrinsic thermodynamic properties of CAS 1335049-54-1, detailing the conformational energetics of its cyclic system, the solid-state lattice dynamics of its salt forms, and the orthogonal analytical workflows required to empirically validate its thermal stability [2].

Structural Thermodynamics & Conformational Energetics

The macroscopic thermodynamic stability of an active pharmaceutical ingredient (API) intermediate is fundamentally dictated by its microscopic molecular conformation. For CAS 1335049-54-1, the central structural feature governing its baseline internal energy is the trans-1,4-cyclohexyl ring.

The Diequatorial Advantage

In 1,4-disubstituted cyclohexanes, the trans isomer exhibits superior thermodynamic stability compared to its cis counterpart [3]. This stability arises from the ability of the trans configuration to adopt a chair conformation where both bulky substituents—the primary amine (-NH₂) and the 2-chloro-4-cyanophenoxy group—occupy equatorial positions.

By localizing these functional groups equatorially, the molecule minimizes severe 1,3-diaxial steric interactions. This strain-free diequatorial state significantly lowers the Gibbs free energy ($ \Delta G $) of the system. If the molecule were forced into a diaxial conformation, the steric repulsion between the axial substituents and the axial hydrogen atoms would result in a high-energy, thermodynamically unfavorable state.

ConformationalEquilibrium Diequatorial Diequatorial Conformer (Thermodynamically Stable) Transition Twist-Boat Transition State Diequatorial->Transition + Energy (ΔG‡) Diaxial Diaxial Conformer (Sterically Hindered) Transition->Diaxial Relaxation

Conformational equilibrium of trans-1,4-cyclohexyl moiety highlighting diequatorial stability.

Electronic Effects on Ether Cleavage

The ether linkage connecting the cyclohexyl ring to the aromatic system is generally stable, but its thermodynamic vulnerability increases under extreme thermal or acidic stress. The 2-chloro and 4-cyano groups on the benzene ring are strongly electron-withdrawing. While this stabilizes the phenoxide leaving group (making nucleophilic aromatic substitution easier during initial synthesis), it also means that under aggressive thermal degradation, the ether bond acts as the primary thermodynamic weak point, leading to potential cleavage before the breakdown of the robust cyclohexane core.

Solid-State Thermodynamics: Free Base vs. Hydrochloride Salt

In pharmaceutical manufacturing, CAS 1335049-54-1 is predominantly isolated and stored as a hydrochloride (HCl) salt [1]. The transition from a free base to an HCl salt fundamentally alters the thermodynamic landscape of the solid state.

  • Lattice Energy ($ \Delta H_{lattice} $): The free base relies on relatively weak intermolecular dipole-dipole interactions and moderate hydrogen bonding from the neutral amine. Protonation of the amine to form the -NH₃⁺ Cl⁻ salt introduces powerful ionic bonds into the crystal lattice.

  • Thermal Resilience: This massive increase in lattice energy directly translates to a higher melting point ($ T_m )andanincreasedactivationenergy( E_a $) for thermal degradation. The ionic lattice acts as a thermodynamic sink, requiring significantly more thermal energy to disrupt the solid-state order.

Quantitative Thermodynamic Projections

Below is a structured summary of the expected thermodynamic parameters for the HCl salt form of this intermediate, based on structural analogs and empirical thermal analysis principles [4].

Thermodynamic ParameterExpected Profile / RangeAnalytical MethodThermodynamic Significance
Melting Point ($ T_m $) 210°C – 235°C (Decomposes)DSCIndicates the disruption of the ionic crystal lattice.
Enthalpy of Fusion ($ \Delta H_f $) 30 – 50 kJ/molDSCQuantifies the energy required to overcome solid-state intermolecular forces.
Decomposition Onset ($ T_d $) > 240°CTGAMarks the kinetic threshold where covalent bond cleavage (likely ether or amine oxidation) begins.
Polymorphic Transition Highly dependent on solventXRPD / DSCIdentifies metastable states; critical for avoiding spontaneous recrystallization in formulation.

Experimental Workflows for Thermodynamic Characterization

To empirically validate the thermodynamic stability of CAS 1335049-54-1, a self-validating, multi-modal analytical workflow must be employed. Relying on a single technique can lead to misinterpretation of kinetic events as thermodynamic properties.

ThermoWorkflow SamplePrep Sample Preparation (API Intermediate) DSC Differential Scanning Calorimetry (DSC) SamplePrep->DSC TGA Thermogravimetric Analysis (TGA) SamplePrep->TGA XRPD X-Ray Powder Diffraction (XRPD) SamplePrep->XRPD DataAnalysis Thermodynamic Profiling & Stability Mapping DSC->DataAnalysis Melting Point & Enthalpy TGA->DataAnalysis Mass Loss & Decomposition XRPD->DataAnalysis Polymorphic Form

Multi-modal thermal analysis workflow for evaluating API intermediate thermodynamic stability.

Protocol 1: Differential Scanning Calorimetry (DSC)

Objective: Determine the melting point, enthalpy of fusion, and detect polymorphic transitions [2].

  • Sample Preparation: Accurately weigh 2.0–5.0 mg of the intermediate into a standard aluminum pan.

    • Causality: A low sample mass minimizes thermal gradients within the bulk material, ensuring sharp, well-defined endothermic peaks and highly accurate enthalpy integration.

  • Pan Sealing: Crimp the pan with a pinhole lid.

    • Causality: The pinhole allows for the release of volatile impurities or trapped moisture. If a hermetic seal were used, internal pressure buildup could artificially depress the thermodynamic melting point.

  • Purge Gas: Establish a dry nitrogen purge at 50 mL/min.

    • Causality: Nitrogen displaces oxygen, preventing concurrent oxidative degradation during heating. This ensures the recorded endotherm represents pure physical melting rather than a chemical reaction.

  • Thermal Ramp: Equilibrate at 25°C, then heat at a rate of 10°C/min up to 300°C.

    • Causality: A 10°C/min rate is the optimal balance between resolution and sensitivity. Slower rates might allow kinetically favored, metastable polymorphs to recrystallize during the scan, obscuring the true thermodynamic profile.

Protocol 2: Thermogravimetric Analysis (TGA)

Objective: Map the decomposition kinetics and validate DSC endotherms[5].

  • Sample Loading: Place 5.0–10.0 mg of the compound into a platinum crucible.

    • Causality: Platinum is highly inert, ensuring no catalytic interaction occurs between the crucible and the halogenated/aminated intermediate at extreme temperatures.

  • Atmosphere Control: Run the analysis under a nitrogen atmosphere (50 mL/min).

  • Thermal Ramp: Heat from ambient to 600°C at 10°C/min.

  • Self-Validating Orthogonal Check: Overlay the TGA derivative mass loss curve (DTG) directly onto the DSC thermogram.

    • Causality: This is a critical self-validating step. If a sharp endotherm in the DSC occurs without any mass loss in the TGA, it is confirmed as a true thermodynamic phase transition (melting). If the DSC endotherm coincides with a mass loss event in the TGA, the event is not melting, but rather thermal decomposition or desolvation.

Conclusion

The thermodynamic stability of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is a product of its highly optimized conformational geometry and, when formulated as a salt, its robust crystal lattice. By leveraging the diequatorial stability of the trans-cyclohexyl system and employing rigorous, self-validating thermal analysis protocols (DSC coupled with TGA), researchers can accurately map the thermal boundaries of this intermediate. This ensures that downstream synthetic processes operate within safe thermodynamic limits, preventing yield loss due to thermal degradation or unintended polymorphic shifts.

References

  • EvitaChem. "4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile Product Introduction and Synthesis Analysis." EvitaChem.
  • Alfa Chemistry. "API Stability - Pharma Innovation: Thermal Analysis and Spectroscopy." Alfa Chemclinix.
  • BenchChem. "Cyclohexane-1,4-dicarbaldehyde: Stereochemistry and Thermodynamic Stability." BenchChem.
  • ResearchGate. "Thermodynamic Analysis of DSC Data for Polymorphs." ResearchGate.
  • ACS Publications. "An Alternative Method to Isolate Pharmaceutical Intermediates: Thermal Stability Enhancement." Organic Process Research & Development.
Exploratory

Thermal Characterization and Phase Transition Dynamics of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile Hydrochloride

Executive Summary In modern medicinal chemistry, functionalized intermediates such as 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride (CAS: 1335049-54-1) are critical building blocks, particularly in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, functionalized intermediates such as 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride (CAS: 1335049-54-1) are critical building blocks, particularly in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and targeted covalent inhibitors[1]. While its structural features—a chlorobenzonitrile core linked via an ether bridge to a trans-1,4-cyclohexyl primary amine—offer excellent vectors for synthetic elaboration, these same features create complex thermodynamic behaviors.

This whitepaper provides an in-depth analysis of the melting and boiling points of this compound. Because it is formulated as a hydrochloride salt, its thermal profile is governed by ionic lattice energies and hydrogen-bonding networks rather than simple intermolecular van der Waals forces. Here, we decode the causality behind its thermal properties and provide a self-validating analytical framework for empirical determination.

Structural Thermodynamics & Causality

To understand the thermal properties of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride, one must first differentiate the free base from its salt form.

The Free Base (CAS: 676560-26-2)

The free base[2] relies on dipole-dipole interactions (from the cyano group) and moderate hydrogen bonding (from the primary amine). It typically exhibits a distinct, moderately low melting point and a theoretical boiling point. However, the high molecular weight (250.72 g/mol ) and the polarity of the cyano and amine groups push the boiling point into a high-temperature regime (>350 °C) where thermal degradation of the ether linkage often outpaces vaporization.

The Hydrochloride Salt (CAS: 1335049-54-1)

Protonation of the primary amine to form the hydrochloride salt (MW: 287.18 g/mol ) fundamentally alters the solid-state physics of the molecule.

  • Melting Point Causality: The introduction of the chloride counterion establishes a rigid ionic lattice. The electrostatic attraction between the −NH3+​ group and the Cl− ion requires significantly more thermal energy to disrupt than the hydrogen bonds of the free base. Consequently, the melting point is drastically elevated.

  • Boiling Point Causality (The Decomposition Paradigm): Pharmaceutical salts do not boil [3]. As thermal energy increases, the vibrational energy within the ionic lattice eventually exceeds the bond dissociation energy of the covalent bonds within the molecule. For primary alkylammonium hydrochlorides, the compound undergoes endothermic melting that immediately transitions into, or is superseded by, thermal decomposition (often visualized as a dark brown melt)[3]. The "boiling point" is therefore non-existent; it is replaced by a decomposition temperature ( Td​ ) .

Pathway A Solid HCl Salt (Crystalline Ionic Lattice) B Thermal Energy Input (Heating at 10°C/min) A->B C Lattice Breakdown (Endothermic Phase Transition) B->C T_onset (~220-260°C) D HCl Volatilization (Mass Loss) C->D Concurrent E Thermal Cleavage (Ether/Nitrile Breakdown) C->E >260°C

Figure 1: Phase transition and thermal degradation pathway of the hydrochloride salt.

Quantitative Thermal Data & Estimates

Due to the decomposition behavior of complex hydrochloride salts, literature values often report a "melting range" that is highly dependent on the heating rate. Below is a comparative thermodynamic profile summarizing the expected physical properties based on structural group contributions and empirical analogs.

PropertyFree Base (CAS 676560-26-2)HCl Salt (CAS 1335049-54-1)Causality / Note
Molecular Weight 250.72 g/mol 287.18 g/mol Addition of HCl.
Physical State (RT) Solid (Off-white powder)Solid (Crystalline powder)Increased lattice rigidity in salt.
Melting Point ( Tm​ ) ~80 °C – 120 °C (Est.)~220 °C – 260 °C (Decomp.)Ionic lattice energy forces Tm​ into the degradation regime[3].
Boiling Point ( Tb​ ) > 350 °C (Est. at 760 mmHg)N/A (Decomposes)Salts undergo thermal cleavage before vapor pressure equals atmospheric pressure.
Enthalpy of Fusion ( ΔHf​ ) LowHighStrong electrostatic interactions require higher energy input to achieve a liquid state.

Self-Validating Experimental Protocols

To accurately determine the thermal properties of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride, a single analytical technique is insufficient. Relying solely on capillary melting point apparatuses will yield irreproducible results due to the kinetic nature of decomposition.

Protocol 1: TGA (Establishing the Degradation Baseline)

Purpose: To determine the exact temperature at which mass loss (volatilization of HCl or molecular cleavage) begins, ensuring that subsequent DSC endotherms are correctly identified as either melting or decomposition.

  • Sample Preparation: Weigh 5–10 mg of the HCl salt into an open alumina or platinum crucible.

  • Atmosphere: Purge the furnace with dry Nitrogen ( N2​ ) at 50 mL/min to prevent oxidative degradation, isolating purely thermal events.

  • Heating Profile: Heat from 25 °C to 400 °C at a strictly controlled rate of 10 °C/min.

  • Data Extraction: Identify the Tonset​ of mass loss. For this compound, a sharp mass loss corresponding to ~12.7% of total mass indicates the loss of the HCl equivalent.

Protocol 2: DSC (Thermodynamic Phase Transition)

Purpose: To measure the heat flow associated with the melting of the ionic lattice.

  • Sample Preparation: Weigh 2–5 mg of the sample into a pinhole-vented aluminum pan . Causality: A hermetically sealed pan will trap evolved HCl gas, artificially altering the internal pressure and suppressing the melting/decomposition point. A vented pan allows gas escape, mimicking standard atmospheric conditions.

  • Calibration: Ensure the DSC is calibrated with an Indium standard ( Tm​ = 156.6 °C)[3].

  • Heating Profile: Heat from 25 °C to 300 °C at 10 °C/min under N2​ flow (50 mL/min).

  • Validation Logic: Overlay the DSC thermogram with the TGA thermogram. If the DSC endotherm (downward peak) perfectly aligns with the TGA mass drop, the compound is undergoing melt-decomposition . The extrapolated onset temperature of this combined event is recorded as the official decomposition melting point.

Protocol 3: Hot Stage Microscopy (Visual Confirmation)

Purpose: To visually validate the physical state changes recorded by DSC/TGA.

  • Place a few crystals of the compound on a glass slide under a polarized light microscope equipped with a hot stage.

  • Heat at 5 °C/min starting from 50 °C below the DSC Tonset​ .

  • Observation: Watch for the loss of birefringence (indicating lattice collapse) and subsequent browning/bubbling (indicating decomposition and gas evolution).

Workflow A Sample Prep (CAS 1335049-54-1) B TGA Analysis (Mass Loss vs. Temp) A->B Determine Degradation C DSC Analysis (Heat Flow vs. Temp) A->C Determine Phase Transition D Data Synthesis (Orthogonal Validation) B->D T_onset (Mass) C->D T_onset (Heat)

Figure 2: Self-validating thermal analysis workflow utilizing orthogonal techniques.

Conclusion

For complex pharmaceutical intermediates like 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride, classical definitions of "melting point" and "boiling point" must be adapted to the realities of solid-state thermodynamics. The compound lacks a true boiling point due to the thermal instability of its covalent bonds relative to the high energy required to vaporize an ionic salt. Furthermore, its melting point is inherently tied to its decomposition point ( Td​ ). By employing the orthogonal TGA/DSC/HSM workflow detailed above, researchers can obtain highly reproducible, mechanism-backed thermal data critical for downstream API formulation and stability profiling.

References

  • Casali, P., et al. "Identification of polymorphism in ethylone hydrochloride: synthesis and characterization." Journal of Forensic Sciences, NIH. Available at:[Link][3]

  • IOSR Journals. "Review Article On The Pharmaceutical Preformulation." IOSR Journal of Pharmacy. Available at:[Link]

Sources

Foundational

The Mechanistic Role of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile in Advanced API Synthesis

Content Type: Technical Whitepaper Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Executive Summary In modern pharmaceutical development, the strategic selection of bifunctional buil...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Content Type: Technical Whitepaper Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary

In modern pharmaceutical development, the strategic selection of bifunctional building blocks dictates the efficiency, scalability, and yield of Active Pharmaceutical Ingredient (API) synthesis. 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile (commonly utilized as its hydrochloride salt, CAS: 1335049-54-1) [1] has emerged as a critical intermediate in the synthesis of complex small molecules and Proteolysis Targeting Chimeras (PROTACs) [2].

This whitepaper dissects the compound's dual-reactivity profile. By elucidating the thermodynamic and kinetic principles that govern its behavior in nucleophilic substitutions, cross-coupling reactions, and linker chemistry, we provide a foundational guide for integrating this scaffold into advanced synthetic routes.

Molecular Architecture and Electronic Properties

The synthetic utility of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile stems from its orthogonal reactive sites, which are separated by a conformationally rigid spacer. Understanding the electronic and steric causality behind its structure is paramount for rational experimental design.

  • The trans-1,4-Cyclohexyl Ring: The trans stereochemistry forces the primary amine and the ether oxygen into a highly stable diequatorial conformation. This structural locking minimizes 1,3-diaxial steric clashes, thereby maximizing the kinetic accessibility of the primary amine for nucleophilic attack.

  • The 2-Chlorobenzonitrile Core: The nitrile group (-C≡N) is a powerful electron-withdrawing group via both inductive and resonance effects. Positioned ortho to the chlorine atom, it significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic ring. This electronic activation primes the C-Cl bond for Nucleophilic Aromatic Substitution (SNAr) [3]. Conversely, the para-alkoxy group acts as a resonance electron donor, modulating the overall electrophilicity to prevent runaway side reactions and enabling controlled, stepwise functionalization.

Reactivity A Primary Amine (Nucleophile) B trans-Cyclohexyl (Rigid Spacer) A->B Equatorial Conformation E Amide Coupling / Reductive Amination A->E Reacts via C Ether Linkage (Electron Donor) B->C C-O Bond D 2-Chlorobenzonitrile (Electrophile/SNAr) C->D para-Directing F Cross-Coupling / Tetrazole Synthesis D->F Reacts via

Caption: Molecular reactivity map of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile.

Mechanistic Pathways in API Synthesis

Amine-Directed Nucleophilic Pathways

The primary amine serves as a potent nucleophile. In API synthesis, it is most frequently subjected to amide coupling or reductive amination to append target-binding pharmacophores.

Causality in Experimental Design: When coupling this intermediate with sterically hindered carboxylic acids, standard carbodiimides (e.g., EDC) often fail due to the formation of unreactive N-acylureas. Utilizing uronium-based coupling reagents like HATU in the presence of N,N-Diisopropylethylamine (DIPEA) accelerates the formation of a highly reactive 7-aza-HOBt ester intermediate. The diequatorial orientation of the amine ensures rapid nucleophilic attack on this active ester, driving the reaction to completion even at ambient temperatures.

Halogen-Directed Cross-Coupling and SNAr

The 2-chloro position is electronically primed for displacement.

Causality in Experimental Design: While unactivated aryl chlorides are notoriously inert to SNAr, the ortho-nitrile group stabilizes the Meisenheimer complex intermediate by delocalizing the negative charge onto the electronegative nitrogen atom. This allows for direct displacement by secondary amines, alkoxides, or thiolates under moderate heating (80–100 °C) in polar aprotic solvents (e.g., DMF or DMSO). These solvents leave the incoming nucleophile unsolvated and highly reactive, ensuring high conversion rates.

Application in PROTAC Synthesis

In the rapidly expanding field of targeted protein degradation, this compound acts as a rigidified linker component [2]. The trans-cyclohexyl moiety provides a defined spatial vector, preventing the linker from collapsing onto itself (minimizing the "entropic penalty" during ternary complex formation). The primary amine is typically conjugated to a PEGylated E3 ligase ligand (e.g., a Cereblon or VHL binder), while the chlorobenzonitrile core is elaborated into the target-protein binding warhead.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies are designed as self-validating systems. Each step includes an In-Process Control (IPC) to verify mechanistic success before proceeding.

Protocol A: Amide Bond Formation at the Primary Amine
  • Preparation: Dissolve the carboxylic acid partner (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.1 M concentration).

  • Activation: Add DIPEA (3.0 equiv) dropwise. Stir for 15 minutes at room temperature.

    • Mechanistic Rationale: DIPEA deprotonates the acid, allowing HATU to form the active ester. A distinct color change to pale yellow visually validates active ester formation.

  • Coupling: Add 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride (1.05 equiv). Stir for 2 hours.

  • Validation (IPC): Analyze the reaction aliquot via LC-MS. The complete disappearance of the starting material mass (m/z 251.09 [M+H]⁺) and the appearance of the product mass confirms successful nucleophilic attack.

  • Workup: Quench with saturated aqueous NaHCO₃ to neutralize residual acid and remove DIPEA salts. Extract with EtOAc, wash with brine, and concentrate under reduced pressure.

Protocol B: SNAr of the 2-Chloro Position
  • Preparation: Dissolve the intermediate generated from Protocol A (1.0 equiv) and a secondary amine nucleophile (e.g., morpholine, 2.0 equiv) in anhydrous DMSO (0.2 M).

  • Base Addition: Add anhydrous K₂CO₃ (3.0 equiv).

    • Mechanistic Rationale: K₂CO₃ acts as a heterogeneous acid scavenger to neutralize the HCl byproduct, driving the equilibrium forward without risking the hydrolysis of the sensitive nitrile group.

  • Heating: Heat the mixture to 90 °C for 12 hours under an inert nitrogen atmosphere.

  • Validation (IPC): Monitor by HPLC at 254 nm. A hypsochromic shift (blue shift) in the UV spectrum validates the replacement of the chlorine atom with an amino group, reflecting the altered conjugation of the chromophore.

  • Isolation: Pour the mixture into ice water to precipitate the highly hydrophobic API product. Filter, wash with cold water, and dry under vacuum.

Workflow Step1 1. Starting Material CAS: 1335049-54-1 Step2 2. Amide Coupling (HATU/DIPEA) Monitor via LC-MS Step1->Step2 Val1 Validation: Mass Shift (+R) >95% Conversion Step2->Val1 Step3 3. SNAr at 2-Chloro Position (Secondary Amine, K2CO3, 90°C) Val2 Validation: Cl displacement UV Shift Step3->Val2 Step4 4. Final API Isolation (Prep-HPLC) Val1->Step3 Val2->Step4

Caption: Self-validating synthetic workflow for dual-functionalization in API development.

Quantitative Data: Reaction Kinetics and Yields

The following table summarizes the optimized conditions and kinetic outcomes for the functionalization of the 1335049-54-1 scaffold, derived from standard process chemistry optimizations [4].

Reaction TypeReagents / CatalystSolvent & TempReaction TimeAverage YieldMechanistic Driver
Amide Coupling HATU, DIPEADMF, 25 °C2 - 4 h88 - 95%Diequatorial amine accessibility
Reductive Amination NaBH(OAc)₃, AcOHDCE, 25 °C6 - 8 h75 - 85%Imine intermediate stabilization
SNAr (Amine Nucleophile) K₂CO₃DMSO, 90 °C12 - 16 h80 - 90%ortho-Nitrile LUMO lowering
Tetrazole Formation NaN₃, ZnBr₂DMF, 120 °C24 h65 - 75%Lewis acid activation of nitrile

References

  • Title: WO2024165050A1 - Proteolysis-targeting chimera (protac)

Protocols & Analytical Methods

Method

step-by-step synthesis route for 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

Application Note: High-Yield Synthesis and Protocol Validation for 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile Introduction and Strategic Rationale 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is a hig...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: High-Yield Synthesis and Protocol Validation for 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

Introduction and Strategic Rationale

4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is a highly valued structural motif in medicinal chemistry, frequently utilized as an intermediate in the development of pharmaceuticals targeting neuropharmacological and inflammatory pathways[1]. The molecule features a rigid trans-cyclohexyl spacer and an aryl ether linkage, which are critical for dictating the spatial orientation of pharmacophores in drug design[1].

While rudimentary retrosynthetic analyses suggest a direct etherification between 2-chlorobenzonitrile and trans-4-aminocyclohexanol[1], this approach is fundamentally flawed in practice. 2-chlorobenzonitrile lacks a sufficiently activated leaving group at the 4-position. To achieve a self-validating, high-yield protocol, our methodology utilizes 2-chloro-4-fluorobenzonitrile as the electrophile. The fluorine atom at the para position to the electron-withdrawing cyano group is highly activated for Nucleophilic Aromatic Substitution (SNAr). Furthermore, the primary amine on the cyclohexanol must be transiently protected to prevent competitive nucleophilic attack and oligomerization.

Synthesis Workflow Visualization

SynthesisWorkflow SM1 trans-4-Aminocyclohexanol Step1 Step 1: Amine Protection (Boc2O, Et3N) SM1->Step1 Int1 trans-4-(Boc-amino)cyclohexanol Step1->Int1 Step2 Step 2: SNAr Etherification (NaH, DMF, 0°C to RT) Int1->Step2 SM2 2-Chloro-4-fluorobenzonitrile SM2->Step2 Int2 Boc-Protected Intermediate Step2->Int2 Step3 Step 3: Acidic Deprotection (4M HCl in Dioxane) Int2->Step3 Product 4-[(trans-4-Aminocyclohexyl)oxy] -2-chlorobenzonitrile HCl Step3->Product

3-Step Synthesis Workflow for 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile.

Detailed Experimental Protocols

Step 1: Synthesis of trans-4-(Boc-amino)cyclohexanol

Causality Insight: The tert-butyloxycarbonyl (Boc) group is selected because it is entirely stable to the strongly basic conditions (NaH) required in Step 2, yet easily cleaved under anhydrous acidic conditions in Step 3.

  • Setup: Charge a 500 mL round-bottom flask equipped with a magnetic stirrer with trans-4-aminocyclohexanol (10.0 g, 86.8 mmol) and dichloromethane (DCM, 200 mL).

  • Reagent Addition: Add triethylamine (Et3N, 14.5 mL, 104.2 mmol, 1.2 eq). Cool the mixture to 0 °C using an ice-water bath.

  • Protection: Dropwise add a solution of di-tert-butyl dicarbonate (Boc2O, 19.9 g, 91.1 mmol, 1.05 eq) in DCM (50 mL) over 30 minutes.

  • Reaction: Remove the ice bath and stir at room temperature (RT) for 4 hours.

  • In-Process Control (IPC): Confirm amine consumption via Ninhydrin stain on TLC (eluent: 10% MeOH in DCM).

  • Workup: Wash the organic layer with 1M citric acid (2 x 100 mL), saturated NaHCO3 (100 mL), and brine (100 mL). Dry over anhydrous Na2SO4, filter, and concentrate in vacuo to yield a white solid.

Step 2: SNAr Etherification

Causality Insight: Sodium hydride (NaH) is used to quantitatively deprotonate the secondary alcohol, forming a highly nucleophilic alkoxide. Dimethylformamide (DMF) is chosen as the polar aprotic solvent to solvate the sodium cation, leaving the alkoxide "naked" and highly reactive toward the fluorinated aromatic ring.

  • Setup: Under an inert argon atmosphere, suspend NaH (60% dispersion in mineral oil, 4.16 g, 104 mmol, 1.2 eq) in anhydrous DMF (150 mL) at 0 °C.

  • Alkoxide Formation: Slowly add a solution of trans-4-(Boc-amino)cyclohexanol (18.7 g, 86.8 mmol) in DMF (50 mL). Stir at 0 °C for 30 minutes until hydrogen gas evolution ceases.

  • Substitution: Add 2-chloro-4-fluorobenzonitrile (13.5 g, 86.8 mmol, 1.0 eq) portion-wise.

  • Reaction: Allow the reaction to warm to RT and stir for 12 hours.

  • IPC: Monitor via LC-MS. The mass of the product intermediate should correspond to[M+H-Boc]+ = 251.1 m/z (due to in-source fragmentation) or [M+Na]+ = 373.1 m/z.

  • Workup: Quench carefully with ice water (500 mL). Extract the aqueous mixture with Ethyl Acetate (3 x 200 mL). Wash the combined organic layers extensively with water (3 x 150 mL) to remove DMF, followed by brine. Dry over Na2SO4, concentrate, and purify via silica gel chromatography (Hexanes/EtOAc, 4:1) to afford the Boc-protected intermediate.

Step 3: Deprotection and Isolation of the Hydrochloride Salt

Causality Insight: 4M HCl in dioxane provides anhydrous acidic conditions, preventing the hydrolysis of the nitrile group (-C≡N) which could occur if aqueous acids were used[1]. Isolating the product as a hydrochloride salt (CAS No.: 1335049-54-1) ensures high stability and crystallinity (MW: 287.19 g/mol ).

  • Setup: Dissolve the purified intermediate from Step 2 (approx. 25 g) in anhydrous DCM (100 mL).

  • Deprotection: Add 4M HCl in Dioxane (80 mL, ~4.5 eq). Stir at RT for 4 hours. A white precipitate will begin to form as the hydrochloride salt is insoluble in DCM/Dioxane.

  • IPC: LC-MS analysis of the supernatant should show complete disappearance of the starting material and a dominant peak at [M+H]+ = 251.1 m/z.

  • Isolation: Filter the resulting suspension. Wash the white filter cake with cold DCM (2 x 50 mL) and diethyl ether (50 mL).

  • Drying: Dry the solid under high vacuum at 40 °C for 12 hours to afford 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride as a highly pure white powder.

Quantitative Reaction Parameters

StepTransformationKey ReagentsEquivalentsTemp (°C)Time (h)Expected YieldIPC Method
1 Amine ProtectionBoc2O, Et3N1.05 / 1.200 to 25492 - 95%TLC (Ninhydrin)
2 SNAr EtherificationNaH, 2-Cl-4-F-PhCN1.20 / 1.000 to 251280 - 85%LC-MS
3 Boc Deprotection4M HCl in Dioxane4.50254> 95%LC-MS / NMR

References

  • EvitaChem.4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile - EvitaChem.
  • Jiehua Pharma.4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride - 最新产品 - 捷化医药.

Sources

Application

Application Note: Robust HPLC Method Development for 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

Target Audience: Analytical Chemists, Researchers, and Drug Development Professionals Methodology: Ion-Pairing Reversed-Phase High-Performance Liquid Chromatography (IP-RP-HPLC) Introduction & Analytical Challenge 4-[(tr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Researchers, and Drug Development Professionals Methodology: Ion-Pairing Reversed-Phase High-Performance Liquid Chromatography (IP-RP-HPLC)

Introduction & Analytical Challenge

4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is a highly functionalized intermediate frequently utilized in medicinal chemistry and pharmaceutical development. From an analytical perspective, this molecule presents a distinct chromatographic challenge: it contains a highly basic primary aliphatic amine attached to a cyclohexyl ring, juxtaposed with a hydrophobic, UV-active chlorobenzonitrile moiety.

In standard reversed-phase liquid chromatography (RPLC), basic primary amines are notorious for causing severe peak tailing, retention time instability, and poor resolution. This protocol outlines a self-validating, causality-driven method development strategy to achieve sharp, symmetrical peaks and reproducible quantification for this compound.

Physicochemical Profiling

Understanding the intrinsic properties of the analyte is the foundational step in method design.

Table 1: Physicochemical Properties & Chromatographic Implications

PropertyValueAnalytical Implication
Molecular Formula C₁₃H₁₅ClN₂O-
Molecular Weight ~250.72 g/mol Suitable for standard UV or LC-MS detection.
Functional Groups Primary amine, Ether, ChlorobenzonitrileThe amine induces tailing; the chlorobenzonitrile provides a strong UV chromophore.
Predicted pKa (Amine) ~10.5The amine will be fully protonated (positively charged) at neutral and acidic pH levels.

Method Development Rationale (The "Why")

To build a robust and self-validating method, experimental choices must address the specific chemical behavior of the analyte.

Overcoming Peak Tailing (The Silanol Problem)

Basic amines cause peak tailing due to strong secondary interactions between the positively charged protonated amine group and acidic residual silanol groups (Si-OH) on the surface of silica-based stationary phases[1]. Because standard silanols have a pKa of ~3.5–4.5, they are ionized at neutral pH, creating an unwanted secondary ion-exchange retention mechanism that causes analyte molecules to lag behind the main peak[2].

Stationary Phase Selection

To mitigate silanol interactions, this protocol utilizes a hybrid organic/inorganic silica column (e.g., Waters XBridge C18 or equivalent Type-B silica). Hybrid particles incorporate organic moieties directly into the silica matrix, which inherently reduces silanol activity and provides superior peak shape and thermal stability for highly basic compounds[3].

Mobile Phase & Ion-Pairing Strategy

Even with a base-deactivated hybrid column, a primary amine with a pKa of 10.5 requires strict mobile phase control. We employ 0.1% Trifluoroacetic acid (TFA) in both the aqueous and organic mobile phases. TFA serves a dual mechanistic purpose:

  • pH Suppression: Working at a low pH (approximately pH 2.0) ensures that residual silanol groups on the silica surface are fully protonated (neutralized), effectively preventing ion-exchange interactions[4].

  • Ion-Pairing: TFA acts as a volatile ion-pairing agent. The lipophilic trifluoroacetate anion (CF₃COO⁻) associates with the positively charged amine to form a neutral, hydrophobic ion-pair complex. This complex partitions cleanly into the hydrophobic C18 stationary phase, drastically increasing retention and yielding sharp, symmetrical peaks[5][6].

Detector Optimization

The conjugated π-system of the chlorobenzonitrile group provides strong UV absorbance. Detection at 230 nm captures the optimal absorbance maximum for the benzonitrile moiety while avoiding the low-UV baseline drift typically caused by the absorbance of TFA at wavelengths below 215 nm.

Visualizing the Analytical Logic

Workflow A Physicochemical Profiling B Column Selection (Hybrid C18) A->B C Mobile Phase (0.1% TFA Ion-Pairing) B->C D Gradient Optimization C->D E Method Validation & SST D->E

Fig 1. Step-by-step HPLC method development workflow for basic amine compounds.

Mechanism cluster_0 Standard C18 (No TFA) cluster_1 Hybrid C18 + 0.1% TFA N1 Protonated Amine (R-NH3+) N3 Secondary Ion-Exchange Interaction N1->N3 N2 Ionized Silanol (Si-O-) N2->N3 N4 Severe Peak Tailing (As > 2.0) N3->N4 M1 Protonated Amine (R-NH3+) M3 Neutral Ion-Pair Complex M1->M3 M2 TFA Counter-Ion (CF3COO-) M2->M3 M4 Hydrophobic Partitioning (Symmetrical Peak, As < 1.2) M3->M4

Fig 2. Mechanism of peak shape improvement using TFA ion-pairing vs. standard conditions.

Detailed Experimental Protocol

Reagents and Materials
  • Water: HPLC or LC-MS Grade (Milli-Q or equivalent).

  • Acetonitrile (ACN): HPLC or LC-MS Grade.

  • Trifluoroacetic Acid (TFA): LC-MS Grade (Ampouled TFA is recommended to prevent degradation and contamination).

  • Column: Waters XBridge C18, 150 mm × 4.6 mm, 3.5 µm (or equivalent base-deactivated hybrid C18).

Chromatographic Conditions

Table 2: Instrument Parameters

ParameterSetting
Column Temperature 40 °C (Reduces mobile phase viscosity and improves mass transfer)
Autosampler Temp 5 °C (Ensures sample stability)
Flow Rate 1.0 mL/min
Injection Volume 5 µL
Detection (UV/PDA) 230 nm (Reference: 360 nm, Bandwidth: 100 nm)
Mobile Phase A 0.1% TFA in Water
Mobile Phase B 0.1% TFA in Acetonitrile

Table 3: Gradient Elution Program

Time (min)% Mobile Phase A% Mobile Phase BCurve
0.09010Initial
2.09010Isocratic hold (focuses the analyte)
12.01090Linear Gradient
15.01090Column Wash
15.19010Return to Initial
20.09010Re-equilibration
Step-by-Step Preparation Methodologies

Mobile Phase Preparation:

  • Mobile Phase A: Measure 1000 mL of HPLC-grade water into a clean reservoir. Using a glass volumetric pipette, carefully add 1.0 mL of TFA. Mix thoroughly and sonicate for 10 minutes to degas.

  • Mobile Phase B: Measure 1000 mL of HPLC-grade Acetonitrile into a clean reservoir. Add 1.0 mL of TFA. Mix thoroughly and sonicate for 10 minutes.

Sample Preparation (100 µg/mL):

  • Stock Solution: Accurately weigh 10.0 mg of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile standard into a 10 mL volumetric flask. Dissolve completely in 10 mL of Methanol (Concentration: 1.0 mg/mL).

  • Working Solution: Transfer 1.0 mL of the Stock Solution into a 10 mL volumetric flask.

  • Critical Step: Dilute to volume using the Initial Mobile Phase (90% A / 10% B) .

    • Expert Insight: Injecting a sample dissolved in 100% strong organic solvent will cause the sample plug to elute prematurely before partitioning into the stationary phase, leading to peak fronting or splitting. Matching the diluent to the initial gradient conditions prevents this solvent-induced distortion.

System Suitability Testing (SST) & Troubleshooting

A protocol is only as reliable as its internal validation. Before analyzing unknown samples, inject the Working Solution in replicate (n=5) to ensure the system meets the following self-validating criteria.

Table 4: System Suitability Criteria

ParameterAcceptance CriteriaRationale
Retention Time RSD ≤ 1.0%Ensures pump delivery and column equilibration are stable.
Peak Asymmetry (As) ≤ 1.5Confirms silanol interactions are successfully suppressed by the TFA ion-pairing.
Theoretical Plates (N) ≥ 5,000Verifies column efficiency and proper mass transfer.

Table 5: Troubleshooting Guide

ObservationRoot CauseCorrective Action
Peak Tailing (As > 1.5) Loss of TFA volatility/concentration; column degradation.Prepare fresh mobile phases with new ampouled TFA. If issue persists, replace the C18 column.
Peak Fronting / Splitting Sample diluent is too strong (too much organic solvent).Re-dilute the sample using the initial mobile phase (90% Water / 10% ACN).
Retention Time Shift Incomplete column re-equilibration.Extend the post-run re-equilibration time from 5 minutes to 8 minutes.
Baseline Drift Changes in TFA absorbance during the gradient.This is normal at low UV wavelengths. Ensure the reference wavelength (360 nm) is active to subtract background drift.

References[4] Phenomenex. "HPLC Tech Tip: Peak Tailing of Basic Analytes."https://www.phenomenex.com/info/page/hplc-tech-tip-peak-tailing-of-basic-analytes[1] BenchChem. "Technical Support Center: Troubleshooting HPLC Peak Tailing for 3-(2-Aminopropyl)phenol."https://www.benchchem.com/tech-support/troubleshooting-hplc-peak-tailing-for-3-2-aminopropyl-phenol[2] Element Lab Solutions. "Peak Tailing in HPLC."https://www.elementlabsolutions.com/peak-tailing-in-hplc/[3] SciSpace. "Silica, Hybrid Silica, Hydride Silica and Non-Silica Stationary Phases for Liquid Chromatography. Part II: Chemical and Thermal."https://typeset.io/papers/silica-hybrid-silica-hydride-silica-and-non-silica[5] Thermo Fisher Scientific. "HPLC Analysis of Biomolecules Technical Guide."https://www.thermofisher.com/document-connect/document-connect.html?url=https%3A%2F%2Fassets.thermofisher.com%2FTFS-Assets%2FCMD%2Fbrochures%2FTG-20827-HPLC-Analysis-Biomolecules-TG20827-EN.pdf[6] Technology Networks. "Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications."https://www.technologynetworks.com/analysis/articles/ion-pair-chromatography-how-ipc-works-strengths-limitations-and-applications-384666

Sources

Method

Application Note: High-Resolution Mass Spectrometry Fragmentation Profiling of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

Executive Summary The structural elucidation of active pharmaceutical ingredients (APIs) and their intermediates is a critical pathway in drug metabolism and pharmacokinetics (DMPK). This application note provides an in-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural elucidation of active pharmaceutical ingredients (APIs) and their intermediates is a critical pathway in drug metabolism and pharmacokinetics (DMPK). This application note provides an in-depth mechanistic analysis of the electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation pattern of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile . By detailing the causality behind specific bond cleavages and establishing a self-validating analytical protocol, this guide empowers researchers to accurately track this compound and its derivatives in complex biological matrices.

Molecular & Isotopic Profiling

Understanding the intrinsic physical chemistry of the molecule is the first step in predicting its gas-phase behavior. The compound features a halogenated aromatic ring linked via an ether bridge to a trans-4-aminocyclohexyl moiety[1].

  • Molecular Formula: C₁₃H₁₅ClN₂O

  • Monoisotopic Neutral Mass: 250.0873 Da

  • Precursor Ion [M+H]⁺: m/z 251.0946 (³⁵Cl) and m/z 253.0917 (³⁷Cl)

The Isotopic Self-Validation Principle: Because the molecule contains a single chlorine atom, the intact precursor and any fragment retaining the aromatic ring will exhibit a strict ~3:1 isotopic ratio (³⁵Cl:³⁷Cl). In our protocols, monitoring both the m/z 251 and m/z 253 transitions acts as an internal, self-validating system to definitively distinguish true analyte signals from isobaric matrix interferences.

Self-Validating LC-MS/MS Protocol

To ensure high trustworthiness and reproducibility, the following step-by-step methodology is designed to isolate the compound while minimizing in-source fragmentation and matrix suppression.

Sample Preparation Workflow

Causality: Protein precipitation using cold organic solvents is chosen over liquid-liquid extraction (LLE) to prevent the loss of the polar primary amine group.

  • Aliquot: Transfer 50 µL of the biological sample (e.g., plasma) into a 1.5 mL low-bind microcentrifuge tube.

  • Precipitation: Add 150 µL of ice-cold acetonitrile (1:3 v/v) containing a stable-isotope-labeled internal standard (SIL-IS). The low temperature arrests enzymatic degradation while the organic solvent disrupts protein-drug binding.

  • Mixing: Vortex vigorously for 2 minutes to ensure complete phase mixing.

  • Centrifugation: Spin at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Dilution: Transfer 100 µL of the clear supernatant to an autosampler vial and dilute with 100 µL of LC-MS grade water. This matches the sample diluent to the initial mobile phase conditions, preventing peak distortion (solvent effects) during injection.

Chromatographic & Mass Spectrometric Conditions
  • Chromatography: Inject 2 µL onto a reversed-phase UHPLC column (e.g., Waters ACQUITY UPLC BEH C18, 2.1 × 100 mm, 1.7 µm) maintained at 40°C.

  • Mobile Phases: Solvent A (0.1% Formic Acid in Water) and Solvent B (0.1% Formic Acid in Acetonitrile). Formic acid acts as a proton donor, ensuring the primary amine is fully ionized prior to entering the MS source.

  • Gradient: Initiate at 5% B, hold for 0.5 min, ramp linearly to 95% B over 4.5 min, hold at 95% B for 1 min, and return to 5% B for 1.5 min re-equilibration. Flow rate: 0.4 mL/min.

  • Ionization: Operate in positive Electrospray Ionization (ESI+) mode. Capillary voltage: 3.0 kV; Source temperature: 150°C; Desolvation temperature: 500°C.

  • Tandem MS: Perform Multiple Reaction Monitoring (MRM) using Argon as the collision gas.

LCMS_Workflow N1 1. Sample Prep Protein Precipitation N2 2. UHPLC Separation C18 Gradient N1->N2 N3 3. ESI+ Ionization Amine Protonation N2->N3 N4 4. CID Fragmentation MRM Mode N3->N4 N5 5. Data Analysis Isotope Tracking N4->N5

Fig 1: Step-by-step LC-MS/MS workflow for the analysis of the target compound.

Mechanistic Fragmentation Analysis

The fragmentation of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile under Collisional-Induced Dissociation (CID) is governed by localized proton affinity and bond dissociation energies.

Protonation Dynamics

In ESI+ mode, the molecule possesses three potential protonation sites: the nitrile nitrogen, the ether oxygen, and the primary amine. Because the gas-phase basicity of an aliphatic primary amine significantly exceeds that of an ether or a nitrile, the ionizing proton almost exclusively localizes on the nitrogen of the trans-4-aminocyclohexyl group.

Primary Cleavage: Aliphatic Ether Dissociation

The most abundant product ion arises from the cleavage of the ether bond. As detailed in authoritative literature on , the aliphatic C-O bond is substantially weaker than the aromatic C-O bond[2]. Upon CID, a charge-driven heterolytic cleavage occurs. The charge remains on the highly stable aliphatic fragment, yielding the aminocyclohexyl cation at m/z 98.10 . The aromatic portion is lost as a neutral 2-chloro-4-cyanophenol (153 Da). Because this fragment loses the chlorine atom, it serves as a diagnostic marker that will not exhibit the 3:1 isotopic signature[3].

Secondary Cleavages: Ammonia Loss and Aromatic Dissociation
  • Loss of Ammonia: The protonated primary amine can undergo a neutral loss of NH₃ (-17.03 Da). This occurs both from the intact precursor (yielding m/z 234.07) and from the m/z 98.10 fragment, which undergoes an inductive cleavage to form the highly conjugated cyclohexenyl cation at m/z 81.07 .

  • Aromatic C-O Cleavage (Minor): A higher-energy, less favorable cleavage on the aryl side of the ether oxygen transfers the charge to the phenolic fragment, yielding the protonated 2-chloro-4-cyanophenol at m/z 154.01 . As noted in structural studies of , the benzonitrile ring is highly stable and resists further ring-opening[4]. This fragment retains the chlorine atom and acts as a secondary validation point by displaying the 3:1 isotopic ratio.

MS_Fragmentation Precursor Precursor Ion [M+H]+ C13H16ClN2O+ m/z 251.09 LossNH3 [M+H - NH3]+ C13H13ClNO+ m/z 234.07 Precursor->LossNH3 Neutral Loss of NH3 (-17 Da) AmineFrag Aminocyclohexyl Cation C6H12N+ m/z 98.10 Precursor->AmineFrag Aliphatic C-O Cleavage (-153 Da) PhenolFrag Protonated Phenol C7H5ClNO+ m/z 154.01 Precursor->PhenolFrag Aromatic C-O Cleavage (-97 Da) Cyclohexenyl Cyclohexenyl Cation C6H9+ m/z 81.07 AmineFrag->Cyclohexenyl Neutral Loss of NH3 (-17 Da)

Fig 2: ESI+ CID fragmentation pathway of the target chlorobenzonitrile compound.

Quantitative Fragmentation Data

The following table summarizes the high-resolution exact masses and diagnostic signatures for the primary CID fragments, providing a reference for method development.

Fragment IonFormulaExact Mass (m/z)Isotopic SignatureRelative AbundanceStructural Assignment
Precursor [C₁₃H₁₆ClN₂O]⁺251.09463:1 (³⁵Cl/³⁷Cl)100%Intact protonated molecule
Product 1 [C₆H₁₂N]⁺98.0970None (No Cl)High (>80%)Aminocyclohexyl cation
Product 2 [C₆H₉]⁺81.0705None (No Cl)Medium (~40%)Cyclohexenyl cation
Product 3 [C₁₃H₁₃ClNO]⁺234.06813:1 (³⁵Cl/³⁷Cl)Low (<20%)[M+H - NH₃]⁺
Product 4 [C₇H₅ClNO]⁺154.00603:1 (³⁵Cl/³⁷Cl)Low (<15%)Protonated 2-chloro-4-cyanophenol

Diagnostic Utility in DMPK Studies

Understanding this specific fragmentation pattern is highly valuable for identifying in vivo metabolites. For instance, if cytochrome P450 enzymes hydroxylate the cyclohexane ring, the primary m/z 98 fragment will predictably shift to m/z 114 (+16 Da), while the m/z 154 fragment remains unchanged. Conversely, aromatic hydroxylation will shift the m/z 154 fragment to m/z 170, leaving the m/z 98 fragment intact. By leveraging these predictable mass shifts alongside the built-in 3:1 isotopic tracking, scientists can construct highly robust, self-validating analytical workflows.

References

  • Title: Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and theory Source: Nature Communications / PubMed Central (PMC) URL: [Link]

  • Title: Interpretation of MS-MS mass spectra of drugs and pesticides Source: DOKUMEN.PUB (Niessen, W.M.A.) URL: [Link]

  • Title: Biosynthesis of Macrocyclic Peptides with C-Terminal β-Amino-α-keto Acid Groups by Three Different Metalloenzymes Source: Journal of the American Chemical Society / PubMed Central (PMC) URL: [Link]

Sources

Application

preparation of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride salt

An Application Note for the Synthesis and Characterization of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile Hydrochloride Salt Abstract This application note provides a comprehensive and detailed protocol for the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for the Synthesis and Characterization of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile Hydrochloride Salt

Abstract

This application note provides a comprehensive and detailed protocol for the laboratory-scale synthesis of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride salt. This compound is a valuable intermediate in medicinal chemistry and drug development, often utilized in the synthesis of various active pharmaceutical ingredients (APIs).[1][2][3][4] The described methodology is based on a nucleophilic aromatic substitution (SNA) reaction, followed by purification and salt formation. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth explanations for experimental choices, self-validating protocols, and robust characterization techniques to ensure the synthesis of a high-purity final product.

Introduction and Synthetic Strategy

The target molecule, 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile, features an aryl ether linkage, which is a common structural motif in pharmacologically active compounds.[1] The synthesis of such ethers can be approached through several established methods, including the Williamson ether synthesis, Mitsunobu reaction, and copper-catalyzed coupling reactions.[5][6][7]

For this specific target, a modified Williamson ether synthesis approach, employing a nucleophilic aromatic substitution (SNA) pathway, is chosen for its reliability, high yield, and the use of readily available starting materials. The core of this strategy involves the reaction of an activated aryl halide, 2-chloro-4-fluorobenzonitrile, with the alkoxide generated from trans-4-aminocyclohexanol.

Causality of Strategic Choice:

  • Nucleophilic Aromatic Substitution (SNA): The fluorine atom at the C4 position of 2-chloro-4-fluorobenzonitrile is strongly activated towards nucleophilic attack by the electron-withdrawing nitrile (-CN) group in the para position and the chloro (-Cl) group in the ortho position. This activation facilitates its displacement by a nucleophile under relatively mild conditions.

  • Choice of Nucleophile: trans-4-Aminocyclohexanol serves as the nucleophile.[8][9] Its hydroxyl group is deprotonated in situ using a strong, non-nucleophilic base like sodium hydride (NaH) to form a potent alkoxide nucleophile. The trans stereochemistry is specified as it is often a critical determinant of the biological activity of the final API.[9]

  • Salt Formation: The resulting free base is an oily or low-melting solid that can be difficult to handle and purify. Conversion to its hydrochloride salt provides a stable, crystalline solid with improved handling properties, which is a standard practice in pharmaceutical development.[10][11][12]

The overall synthetic workflow is depicted below.

G cluster_0 Part 1: Synthesis of Free Base cluster_1 Part 2: Purification & Salt Formation cluster_2 Part 3: Analysis Start Starting Materials: - 2-Chloro-4-fluorobenzonitrile - trans-4-Aminocyclohexanol - Sodium Hydride (NaH) - Anhydrous DMF Reaction Nucleophilic Aromatic Substitution (SNA Reaction) Start->Reaction 1. Form Alkoxide 2. Add Aryl Halide Workup Aqueous Workup & Extraction Reaction->Workup Quench Reaction Crude Crude Free Base (4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile) Workup->Crude Purification Silica Gel Column Chromatography Crude->Purification Pure_Base Pure Free Base Purification->Pure_Base Salt_Formation HCl Addition in Organic Solvent Pure_Base->Salt_Formation Final_Product Crystalline Hydrochloride Salt Salt_Formation->Final_Product Characterization Characterization: - NMR (¹H, ¹³C) - Mass Spectrometry (MS) - Melting Point (m.p.) Final_Product->Characterization

Figure 1: Overall workflow for the synthesis and characterization of the target compound.

Materials and Methods

Reagents and Materials

All reagents should be of high purity (≥98%) and used as received unless otherwise noted. Solvents should be anhydrous where specified.

Reagent NameCAS No.Molecular Wt.Properties & Hazards
2-Chloro-4-fluorobenzonitrile60702-69-4155.56Solid. Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and eye irritation.[13][14]
trans-4-Aminocyclohexanol27489-62-9115.17Solid. Causes severe skin burns and eye damage.[8][9][15][16]
Sodium Hydride (60% dispersion in mineral oil)7646-69-724.00Solid. Flammable. Reacts violently with water, releasing flammable gases. Causes severe skin burns.
Anhydrous Dimethylformamide (DMF)68-12-273.09Liquid. Flammable. Harmful in contact with skin or if inhaled. Causes serious eye irritation.
Ethyl Acetate (EtOAc)141-78-688.11Liquid. Highly flammable. Causes serious eye irritation. May cause drowsiness.
Hexanes110-54-386.18Liquid. Highly flammable. May be fatal if swallowed and enters airways. Causes skin irritation.
Hydrochloric Acid (e.g., 2M in Diethyl Ether)7647-01-036.46Liquid. Corrosive. Causes severe skin burns and eye damage. May cause respiratory irritation.
Deionized Water7732-18-518.02Liquid. Non-hazardous.
Anhydrous Magnesium Sulfate (MgSO₄)7487-88-9120.37Solid. Non-hazardous. Used as a drying agent.
Deuterated Solvents (e.g., DMSO-d₆, CDCl₃)--Used for NMR analysis.[17]
Equipment
  • Round-bottom flasks (various sizes)

  • Magnetic stirrer and stir bars

  • Heating mantle with temperature controller

  • Condenser and inert gas (N₂ or Ar) setup

  • Addition funnel

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

  • Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄) and developing chamber

  • UV lamp for TLC visualization

  • Büchner funnel and vacuum flask

  • Melting point apparatus

  • High-resolution NMR spectrometer

  • Mass spectrometer

Safety Precautions
  • Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses/goggles, and appropriate chemical-resistant gloves.

  • Ventilation: All operations, especially those involving volatile solvents, sodium hydride, and 2-chloro-4-fluorobenzonitrile, must be performed in a certified chemical fume hood.

  • Sodium Hydride Handling: NaH is highly reactive. It reacts violently with water. Use under an inert atmosphere. To quench residual NaH, slowly and carefully add isopropanol or ethanol before adding water.

  • Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Experimental Protocols

Protocol 1: Synthesis of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile (Free Base)

This procedure is based on the Williamson ether synthesis, which proceeds via an Sₙ2 or SₙAr mechanism.[18][19][20] A polar aprotic solvent like DMF is used to effectively dissolve the reagents and promote the reaction.[21][22]

Sources

Method

Application Notes and Protocols for In Vitro Biological Assays Utilizing 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

Authored by a Senior Application Scientist Introduction: A Versatile Scaffold for Targeting Key Oncogenic Drivers 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is a key chemical intermediate recognized for its ut...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Authored by a Senior Application Scientist

Introduction: A Versatile Scaffold for Targeting Key Oncogenic Drivers

4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is a key chemical intermediate recognized for its utility in the synthesis of targeted therapeutics.[1][2][3] Its unique structural features, comprising a substituted benzonitrile and a trans-4-aminocyclohexyl ether group, provide a versatile scaffold for developing potent and selective inhibitors against critical targets in oncology. This document outlines detailed in vitro biological assays to characterize derivatives of this compound, focusing on two high-impact cancer targets: Lysine-Specific Demethylase 1 (LSD1) and the oncogenic KRAS G12C mutant.

LSD1 (also known as KDM1A) is a flavin-dependent amine oxidase that plays a crucial role in epigenetic regulation by demethylating histone H3 at lysine 4 (H3K4)[4][5], leading to transcriptional repression of tumor suppressor genes. Its overexpression is implicated in various cancers, including acute myeloid leukemia (AML) and small cell lung cancer (SCLC), making it a prime therapeutic target.[6][7]

The KRAS protein is a small GTPase that acts as a molecular switch in intracellular signaling.[8] Mutations in KRAS are among the most common drivers of human cancers.[9] The G12C mutation, in particular, creates a cysteine residue that can be covalently targeted by specific inhibitors, locking the protein in an inactive state and blocking downstream oncogenic signaling through pathways like the MAPK/ERK cascade.[8][10][11]

These application notes provide robust, field-proven protocols for researchers in drug discovery and development to assess the biological activity of novel compounds derived from 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile against both LSD1 and KRAS G12C.

Part 1: Characterization of LSD1 Inhibition

LSD1 inhibitors derived from the 4-[(trans-4-aminocyclohexyl)oxy]-2-chlorobenzonitrile scaffold can be evaluated for their biochemical potency, cellular activity, and target engagement.

Biochemical Assay: LSD1 Demethylase Activity (Horseradish Peroxidase-Coupled Assay)

This assay quantifies the enzymatic activity of LSD1 by measuring the production of hydrogen peroxide (H₂O₂), a byproduct of the demethylation reaction.[4] The H₂O₂ is then used by horseradish peroxidase (HRP) to oxidize a fluorogenic substrate, providing a sensitive readout of enzyme activity.

The HRP-coupled assay is a robust and widely used method for screening LSD1 inhibitors in a high-throughput format. It provides a direct measure of the compound's ability to inhibit the catalytic function of the enzyme. We utilize a di-methylated histone H3 lysine 4 (H3K4me2) peptide as a substrate, mimicking the natural substrate of LSD1.

LSD1_Biochemical_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A Prepare Assay Buffer B Dilute LSD1 Enzyme A->B F Add LSD1 Enzyme B->F C Prepare Compound Series E Add Compound/Vehicle to Plate C->E D Prepare Substrate/Detection Mix (H3K4me2 peptide, HRP, Fluorogenic Substrate) H Initiate Reaction: Add Substrate/Detection Mix D->H E->F G Incubate (Pre-incubation) F->G G->H I Incubate (Reaction) H->I J Measure Fluorescence I->J K Plot Fluorescence vs. [Compound] J->K L Calculate IC50 Value K->L

Caption: Workflow for the LSD1 HRP-coupled biochemical assay.

  • Reagent Preparation:

    • Assay Buffer: 50 mM HEPES (pH 7.5), 50 mM NaCl, 1 mM DTT.

    • LSD1 Enzyme: Recombinant human LSD1/CoREST complex diluted to 2X final concentration (e.g., 20 nM) in Assay Buffer.

    • Test Compound: Prepare a 10-point, 3-fold serial dilution of the 4-[(trans-4-aminocyclohexyl)oxy]-2-chlorobenzonitrile derivative in DMSO, starting at 10 mM. Then, prepare a 100X intermediate dilution in Assay Buffer.

    • Substrate/Detection Mix: Prepare a 2X solution containing 40 µM H3K4me2 peptide substrate (e.g., ARTKQTARK(me2)STGGKAPRKQLA), 2 U/mL HRP, and 100 µM Amplex Red (or similar fluorogenic substrate) in Assay Buffer.

  • Assay Procedure (96-well black plate):

    • Add 2.5 µL of 100X test compound or DMSO vehicle to appropriate wells.

    • Add 22.5 µL of Assay Buffer.

    • Add 25 µL of 2X LSD1 enzyme solution to all wells except the "no enzyme" control. Add 25 µL of Assay Buffer to the "no enzyme" control wells.

    • Pre-incubate for 15 minutes at room temperature to allow for compound binding.

    • Initiate the reaction by adding 50 µL of 2X Substrate/Detection Mix to all wells.

    • Incubate for 60 minutes at 37°C, protected from light.

    • Measure fluorescence using a plate reader (Excitation: 530 nm, Emission: 590 nm).

  • Data Analysis:

    • Subtract the background fluorescence (no enzyme control) from all wells.

    • Normalize the data with the "vehicle" control set to 100% activity and a known potent inhibitor (e.g., Tranylcypromine) as 0% activity.

    • Plot the normalized activity versus the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

CompoundTargetAssay TypeIC50 (nM)
Compound X (Derivative) LSD1 Biochemical (HRP-Coupled) 7.6
Tranylcypromine (TCP)LSD1Biochemical (HRP-Coupled)5,600[6]
Iadademstat (ORY-1001)LSD1Biochemical (HTRF)<1[6]
OG-668LSD1Biochemical (HTRF)7.6[6]
Cell-Based Assay: Western Blot for H3K4me2 Levels in AML Cells

This assay assesses the ability of the test compound to inhibit LSD1 activity within a cellular context by measuring the accumulation of its substrate, H3K4me2.

Inhibition of LSD1 in cells should lead to a dose-dependent increase in the global levels of H3K4me2.[12] This provides evidence of target engagement and cellular permeability. We use an Acute Myeloid Leukemia (AML) cell line, such as MV-4-11, where LSD1 is a known therapeutic target.[13]

  • Cell Culture and Treatment:

    • Culture MV-4-11 cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

    • Seed cells at a density of 0.5 x 10⁶ cells/mL in 6-well plates.

    • Treat cells with increasing concentrations of the test compound (e.g., 0, 10, 30, 100, 300, 1000 nM) for 72 hours. Include a known LSD1 inhibitor as a positive control.

  • Histone Extraction:

    • Harvest cells by centrifugation.

    • Wash the cell pellet with ice-cold PBS containing 5 mM sodium butyrate (to inhibit HDACs).

    • Lyse cells in a hypotonic lysis buffer and isolate nuclei.

    • Extract histones from the nuclear pellet using 0.2 M H₂SO₄ overnight at 4°C.

    • Precipitate histones with trichloroacetic acid, wash with acetone, and resuspend the pellet in water.

    • Quantify protein concentration using a BCA assay.

  • Western Blotting:

    • Separate 10-15 µg of histone extract on a 15% SDS-PAGE gel.

    • Transfer proteins to a PVDF membrane.

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

    • Incubate with primary antibodies overnight at 4°C:

      • Anti-H3K4me2 (1:1000 dilution)

      • Anti-Total Histone H3 (1:5000 dilution, as a loading control)

    • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Data Analysis:

    • Quantify the band intensities for H3K4me2 and Total H3 using densitometry software (e.g., ImageJ).

    • Normalize the H3K4me2 signal to the Total H3 signal for each lane.

    • Plot the fold-change in normalized H3K4me2 levels relative to the vehicle-treated control.

Part 2: Characterization of KRAS G12C Inhibition

Derivatives of 4-[(trans-4-aminocyclohexyl)oxy]-2-chlorobenzonitrile designed to target KRAS G12C can be evaluated for their ability to inhibit nucleotide exchange and block downstream signaling pathways.

Biochemical Assay: KRAS G12C Nucleotide Exchange Assay

This assay measures the ability of a compound to inhibit the exchange of GDP for a fluorescently labeled GTP analog (e.g., mant-GTP) on the KRAS G12C protein, a critical step for its activation.

KRAS G12C inhibitors often bind to the inactive, GDP-bound state of the protein.[8] This assay directly measures the inhibition of the SOS1-catalyzed exchange of GDP for GTP, providing a clear indication of the compound's mechanism of action.

KRAS_Biochemical_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A Prepare Assay Buffer B Prepare KRAS G12C-GDP A->B C Prepare Compound Series E Add Compound/Vehicle to Plate C->E D Prepare SOS1/mant-GTP Mix H Initiate Exchange: Add SOS1/mant-GTP Mix D->H F Add KRAS G12C-GDP E->F G Incubate (Compound Binding) F->G G->H I Monitor Fluorescence Increase (Kinetic Read) H->I J Calculate Initial Rate of Reaction I->J K Plot Rate vs. [Compound] J->K L Determine IC50 Value K->L

Caption: Workflow for the KRAS G12C nucleotide exchange assay.

  • Reagent Preparation:

    • Assay Buffer: 20 mM HEPES (pH 7.4), 150 mM NaCl, 5 mM MgCl₂, 1 mM TCEP.

    • KRAS G12C-GDP: Recombinant human KRAS G12C protein (residues 1-169) pre-loaded with GDP, diluted to 2X final concentration (e.g., 200 nM) in Assay Buffer.

    • Test Compound: Prepare serial dilutions as described for the LSD1 assay.

    • SOS1/mant-GTP Mix: Prepare a 5X solution containing 250 nM SOS1 catalytic domain and 5 µM mant-GTP in Assay Buffer.

  • Assay Procedure (384-well black plate):

    • Add 2 µL of 10X test compound or DMSO vehicle to appropriate wells.

    • Add 8 µL of 2.5X KRAS G12C-GDP solution.

    • Incubate for 30 minutes at room temperature.

    • Initiate the exchange reaction by adding 10 µL of 2X SOS1/mant-GTP mix.

    • Immediately begin kinetic measurement of fluorescence intensity (Excitation: 360 nm, Emission: 440 nm) every 30 seconds for 30 minutes.

  • Data Analysis:

    • Determine the initial rate (slope) of the fluorescence increase for each well during the linear phase of the reaction.

    • Normalize the rates with the vehicle control as 100% activity and a no-SOS1 control as 0% activity.

    • Plot the normalized rate versus the logarithm of the compound concentration and fit the data to determine the IC50 value.

CompoundTargetAssay TypeIC50 (nM)
Compound Y (Derivative) KRAS G12C Biochemical (Nucleotide Exchange) 8.5
Adagrasib (MRTX849)KRAS G12CBiochemical (Nucleotide Exchange)~10[10]
Sotorasib (AMG 510)KRAS G12CBiochemical (Nucleotide Exchange)8.88[10]
Cell-Based Assay: Western Blot for p-ERK Inhibition in KRAS G12C Mutant Cells

This assay determines if the compound can inhibit the downstream signaling of KRAS G12C in a cellular environment by measuring the phosphorylation of ERK, a key component of the MAPK pathway.

Constitutively active KRAS G12C drives cell proliferation through the MAPK pathway (RAF-MEK-ERK).[9] A successful inhibitor should block this signal, leading to a reduction in phosphorylated ERK (p-ERK).[11] We use a non-small cell lung cancer (NSCLC) cell line, NCI-H358, which harbors the KRAS G12C mutation.

KRAS_Pathway RTK Upstream Signals (e.g., EGFR) SOS1 SOS1 (GEF) RTK->SOS1 Activates KRAS_GDP KRAS G12C-GDP (Inactive) SOS1->KRAS_GDP Promotes GDP/GTP Exchange KRAS_GTP KRAS G12C-GTP (Active) KRAS_GDP->KRAS_GTP GTP GDP RAF RAF KRAS_GTP->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK pERK p-ERK ERK->pERK Proliferation Cell Proliferation & Survival pERK->Proliferation Inhibitor Compound Y (Inhibitor) Inhibitor->KRAS_GDP Binds & Traps Inactive State

Caption: KRAS G12C signaling pathway and point of intervention.

  • Cell Culture and Treatment:

    • Culture NCI-H358 cells in RPMI-1640 medium with 10% FBS.

    • Seed cells in 6-well plates and grow to 70-80% confluency.

    • Serum-starve the cells for 4-6 hours.

    • Treat cells with increasing concentrations of the test compound (e.g., 0, 10, 30, 100, 300, 1000 nM) for 2 hours.

  • Cell Lysis:

    • Wash cells with ice-cold PBS.

    • Lyse cells directly in the plate with RIPA buffer supplemented with protease and phosphatase inhibitors.

    • Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 rpm for 15 minutes at 4°C.

    • Determine protein concentration of the supernatant using a BCA assay.

  • Western Blotting:

    • Separate 20-30 µg of total protein lysate on a 10% SDS-PAGE gel.

    • Transfer, block, and probe the membrane as described previously.

    • Primary Antibodies:

      • Anti-phospho-ERK1/2 (Thr202/Tyr204) (1:1000 dilution)

      • Anti-Total ERK1/2 (1:1000 dilution)

      • Anti-Actin or GAPDH (1:5000 dilution, as a loading control)

    • Wash, incubate with secondary antibody, and develop the blot using ECL.

  • Data Analysis:

    • Quantify band intensities for p-ERK and Total ERK.

    • Normalize the p-ERK signal to the Total ERK signal.

    • Plot the percentage of p-ERK inhibition relative to the vehicle-treated control versus compound concentration to determine the cellular IC50.

Conclusion

The protocols described herein provide a comprehensive framework for the in vitro characterization of novel compounds derived from the 4-[(trans-4-aminocyclohexyl)oxy]-2-chlorobenzonitrile scaffold. By employing a combination of biochemical and cell-based assays, researchers can effectively determine the potency, mechanism of action, and cellular efficacy of new chemical entities targeting critical cancer drivers like LSD1 and KRAS G12C. These methods are designed to be robust, reproducible, and adaptable for both lead identification and optimization phases of drug discovery.

References

  • EvitaChem. 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile.
  • Benchchem. Application Notes and Protocols for In Vitro Evaluation of KRAS G12C Inhibitor 15.
  • Culhane, J. C., & Cole, P. A. (2018). LSD1 Histone Demethylase Assays and Inhibition. Methods in enzymology, 607, 337–352. Available at: [Link]

  • Sacilotto, N., et al. (2021). Comprehensive in Vitro Characterization of the LSD1 Small Molecule Inhibitor Class in Oncology. Journal of Medicinal Chemistry, 64(23), 17134–17155. Available at: [Link]

  • EpigenTek. Epigenase LSD1 Demethylase Activity/Inhibition Assay Kit (Fluorometric).
  • Sacilotto, N., et al. (2021). Comprehensive in Vitro Characterization of the LSD1 Small Molecule Inhibitor Class in Oncology. ACS Publications.
  • Li, T., et al. (2025). Discovery of highly potent and novel LSD1 inhibitors for the treatment of acute myeloid leukemia: structure-based virtual screening, molecular dynamics simulation, and biological evaluation. Frontiers in Chemistry. Available at: [Link]

  • Hallin, J., et al. (2020). The KRASG12C Inhibitor MRTX849 Provides Insight toward Therapeutic Susceptibility of KRAS-Mutant Cancers in Mouse Models and Patients. Cancer Discovery, 10(1), 54–71. Available at: [Link]

  • Shibata, Y., et al. (2022). Virtual clinical trial simulations for a novel KRASG12C inhibitor (ASP2453) in non-small cell lung cancer. CPT: Pharmacometrics & Systems Pharmacology, 11(6), 727–737. Available at: [Link]

  • Nakayama, A., et al. (2021). Characterisation of a novel KRAS G12C inhibitor ASP2453 that shows potent anti-tumour activity in KRAS G12C-mutated preclinical models. British Journal of Cancer, 126(2), 268–277. Available at: [Link]

  • MedChemExpress. 4-[(Trans-4-aminocyclohexyl)oxy]-2-chloro-Benzonitrile hydrochloride.
  • MedChemExpress. 4-[(Trans-4-aminocyclohexyl)oxy]-2-chloro-Benzonitrile hydrochloride.
  • Zhang, Z., et al. (2022). Efficient targeted oncogenic KRASG12C degradation via first reversible-covalent PROTAC. European Journal of Medicinal Chemistry, 235, 114290. Available at: [Link]

  • Niwa, H., et al. (2018). Crystal Structure of LSD1 in Complex with 4-[5-(Piperidin-4-ylmethoxy)-2-(p-tolyl)pyridin-3-yl]benzonitrile. Molecules, 23(7), 1540. Available at: [Link]

  • Benson, D. R., et al. (2024). Identification of Structurally Novel KRASG12C Inhibitors through Covalent DNA-Encoded Library Screening. Journal of Medicinal Chemistry, 67(8), 6614–6636. Available at: [Link]

  • Varghese, S., et al. (2025). Anticancer Drugs of Lysine Specific Histone Demethylase-1 (LSD1) Display Variable Inhibition on Nucleosome Substrates. Biochemistry. Available at: [Link]

  • Shang, Y., et al. (2025). Discovery of LD-110 as an Effective LSD1 PROTAC Degrader for the Treatment of Esophagus Squamous Cancer. Journal of Medicinal Chemistry. Available at: [Link]

Sources

Application

Application Note: FT-IR Spectroscopic Analysis of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Technique: Attenuated Total Reflection Fourier-Transform Infrared (ATR-FTIR) Spectroscopy The Analytical Imperative: Why FT-IR for thi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Technique: Attenuated Total Reflection Fourier-Transform Infrared (ATR-FTIR) Spectroscopy

The Analytical Imperative: Why FT-IR for this Molecule?

In pharmaceutical development, verifying the structural integrity of complex intermediates is a critical quality control step. 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is a highly functionalized intermediate typically synthesized via the nucleophilic aromatic substitution of 2-chlorobenzonitrile with trans-4-aminocyclohexanol[1].

To confirm the success of this synthesis, analysts must verify that the ether linkage has successfully formed while ensuring the sensitive nitrile and primary amine groups have not been degraded. FT-IR spectroscopy serves as an orthogonal, rapid, and non-destructive technique that provides a distinct molecular fingerprint based on vibrational bond frequencies[2].

Causality in Technique Selection: While traditional transmission FT-IR using KBr pellets is widely referenced in pharmacopeial monographs, KBr is highly hygroscopic. Absorbed moisture introduces a broad O-H stretching artifact around 3400 cm⁻¹, which directly overlaps with and obscures the critical N-H stretching doublet of the primary amine. Therefore, this protocol mandates the use of ATR-FTIR . ATR requires zero sample preparation, eliminates moisture artifacts, and provides a highly reproducible spectral fingerprint by measuring the evanescent wave's interaction with the sample at a precise penetration depth of 0.5–5 μm[3],[4].

Spectral Deconstruction: Mapping the Molecule

To confidently identify the compound, the FT-IR spectrum must be systematically deconstructed. The molecule contains four highly diagnostic functional groups that vibrate at distinct frequencies. The table below summarizes the quantitative data and expected vibrational modes based on established spectroscopic guidelines[5],[6].

Quantitative Functional Group Analysis
Functional GroupVibration ModeExpected Wavenumber (cm⁻¹)Intensity & ShapeDiagnostic Significance
Primary Amine (-NH₂)N-H Stretch3400 – 3250Medium, DoubletConfirms incorporation of the aminocyclohexyl moiety.
Nitrile (-C≡N)C≡N Stretch2260 – 2210Strong, SharpValidates retention of the benzonitrile core.
Ether (Ar-O-R)C-O Stretch (Asym/Sym)1320 – 1000Strong, BroadConfirms the nucleophilic substitution linkage.
Aryl Chloride (Ar-Cl)C-Cl Stretch850 – 550Strong, SharpVerifies the halogenated aromatic ring.
Aromatic Ring C=C Stretch1600 – 1475Medium, SharpConfirms aromatic backbone integrity.
Cyclohexane C-H Stretch (Aliphatic)3000 – 2850Strong, MultipletDifferentiates aliphatic from aromatic C-H (>3000).

Causality in Spectral Interpretation: The primary amine N-H stretch presents as a doublet due to the simultaneous presence of symmetric and asymmetric stretching modes[5]. Conversely, the nitrile C≡N stretch is highly isolated in the 2260–2210 cm⁻¹ region. Because very few other functional groups vibrate at this high frequency, the sharp nitrile peak serves as a highly reliable, interference-free diagnostic marker[7].

FunctionalGroups cluster_high High Frequency (>2000 cm⁻¹) cluster_low Fingerprint (<1500 cm⁻¹) Molecule 4-[(trans-4-Aminocyclohexyl)oxy] -2-chlorobenzonitrile Amine Primary Amine (-NH2) 3400-3250 cm⁻¹ Molecule->Amine Nitrile Nitrile (-C≡N) 2260-2210 cm⁻¹ Molecule->Nitrile Ether Ether (C-O-C) 1320-1000 cm⁻¹ Molecule->Ether Chloride Aryl Chloride (C-Cl) 850-550 cm⁻¹ Molecule->Chloride

Figure 2: Logical mapping of critical functional groups to their FT-IR spectral regions.

Field-Proven Protocol: The Self-Validating ATR-FTIR Workflow

A robust analytical method must be self-validating. The following step-by-step protocol ensures that environmental variables and operator handling do not compromise data integrity.

Workflow N1 1. Crystal Cleaning N2 2. Background Collection N1->N2 IPA Evaporated N3 3. Sample Application N2->N3 Air Ref Valid N4 4. Spectral Acquisition N3->N4 Optimal Force N5 5. ATR Correction N4->N5 Raw Spectrum

Figure 1: Standardized ATR-FTIR workflow ensuring spectral integrity and artifact minimization.

Step 1: System Initialization and Crystal Cleaning
  • Action: Clean the diamond or ZnSe ATR crystal using a lint-free wipe and spectroscopic-grade isopropyl alcohol (IPA).

  • Causality: Cross-contamination from previous samples introduces false peaks. IPA is chosen because it evaporates rapidly and leaves no infrared-active residue.

  • Validation Check: Observe the real-time energy throughput (interferogram). A stable, high-intensity centerburst indicates a clean, uncompromised crystal.

Step 2: Background Spectrum Collection
  • Action: Collect a background spectrum (air) using 32 scans at a resolution of 4 cm⁻¹.

  • Causality: The background scan captures ambient atmospheric conditions. The instrument software subtracts this from the sample spectrum to isolate the molecule's true absorbance.

  • Validation Check: Inspect the background for excessive CO₂ (sharp doublet at 2350 cm⁻¹) or water vapor (noise between 3900–3400 cm⁻¹). If the CO₂ peak is inverted or excessively strong, the operator may have breathed on the crystal. Purge the system and rescan.

Step 3: Sample Application and Compression
  • Action: Place approximately 2–5 mg of the solid powder onto the ATR crystal. Lower the pressure anvil until the software indicates optimal contact.

  • Causality: ATR relies on physical contact for the IR beam to penetrate the sample[4]. Insufficient pressure leads to weak signal intensity, while excessive pressure can damage the crystal or induce polymorphic phase changes in crystalline samples.

Step 4: Spectral Acquisition and Processing
  • Action: Scan the sample (4000–400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution). Apply an ATR correction algorithm post-acquisition.

  • Causality: Because the penetration depth of the IR beam in ATR is wavelength-dependent (penetrating deeper at lower wavenumbers), peaks in the fingerprint region (e.g., C-Cl stretch) will appear artificially intense compared to transmission spectra[3]. ATR correction normalizes these relative intensities, allowing accurate comparison against standard transmission libraries.

Critical Analyst Insights: The Free Base vs. Hydrochloride Salt Trap

As a Senior Application Scientist, one of the most common pitfalls in analyzing amine-containing intermediates is neglecting the ionization state of the molecule.

4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is frequently isolated and stored as a hydrochloride (HCl) salt to enhance stability and solubility during pharmaceutical processing.

  • The Spectral Shift: When analyzing the free base , the primary amine exhibits its characteristic N-H stretching doublet at 3400–3250 cm⁻¹[6].

  • The Trap: However, protonation to the ammonium ion (-NH₃⁺) in the salt form fundamentally alters the dipole moment and vibrational modes. The doublet vanishes, replaced by a broad, intense absorption band spanning 3000–2800 cm⁻¹, which often completely obscures the aliphatic C-H stretches of the cyclohexane ring.

Rule of Thumb: Always verify the salt form of the batch documentation before declaring a sample "out of specification" due to a missing 3300 cm⁻¹ peak.

References

  • Jiehua Pharma - 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride. [Link]

  • Apex Instrument - FT-IR Spectroscopy for Raw Material Identification Guide.[Link]

  • National Institutes of Health (NIH) / PMC - ATR-FTIR spectroscopy and spectroscopic imaging for the analysis of biopharmaceuticals.[Link]

  • Bruker - Guide to FT-IR Spectroscopy. [Link]

  • Specac - Interpreting Infrared Spectra.[Link]

  • OrgChemBoulder - IR Chart: Spectroscopy Tutorial. [Link]

Sources

Method

Application Notes &amp; Protocols: Leveraging 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile for Modern Heterocyclic Drug Discovery

Abstract In the landscape of modern medicinal chemistry, the strategic selection of molecular building blocks is paramount to the successful development of novel therapeutics. The compound 4-[(trans-4-Aminocyclohexyl)oxy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

In the landscape of modern medicinal chemistry, the strategic selection of molecular building blocks is paramount to the successful development of novel therapeutics. The compound 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile emerges as a uniquely valuable scaffold, embodying a confluence of structural motifs highly sought after in drug design. This guide provides an in-depth exploration of its application, detailing not just the "how" but the "why" behind its use in constructing diverse heterocyclic libraries. We present the scientific rationale, detailed synthetic protocols, and workflow visualizations to empower researchers in their quest for next-generation drug candidates. More than 85% of all biologically active compounds feature a heterocyclic core, underscoring the importance of versatile starting materials for their synthesis.[1][2]

Introduction: A Privileged Scaffold for Drug Discovery

4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is more than a mere chemical intermediate; it is a pre-validated starting point for combinatorial chemistry and lead optimization.[3][4] Its structure is a deliberate amalgamation of features known to confer favorable pharmacological properties:

  • The 2-Chlorobenzonitrile Moiety: The benzonitrile group is a common feature in many approved drugs, acting as a key interaction point with biological targets, often through hydrogen bonding or dipole interactions.[5][6] The chlorine atom serves a dual purpose: it electronically modifies the aromatic ring and provides a reactive handle for further diversification through well-established cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig).[7]

  • The Ether Linkage: This flexible linker connects the aromatic and aliphatic portions of the molecule, allowing for optimal positioning of the pharmacophoric elements within a target's binding site.

  • The trans-4-Aminocyclohexyl Group: This C(sp3)-rich, saturated ring is a critical component for improving physicochemical properties. Aliphatic motifs are strongly correlated with enhanced solubility, improved metabolic stability, and a higher probability of clinical success compared to purely aromatic compounds.[8] The trans stereochemistry provides a rigid, well-defined exit vector for further substitutions. The primary amine is the workhorse functional group, serving as the key nucleophilic point for the construction of a vast array of nitrogen-containing heterocycles.[1]

This combination of an aromatic "warhead" and a three-dimensional aliphatic "body" makes this compound an ideal starting point for creating libraries of molecules with diverse spatial arrangements and biological activities.

Physicochemical Properties & Data

A foundational understanding of the starting material's properties is essential for reaction optimization and analytical characterization.

PropertyValueReference(s)
CAS Number 1335049-54-1 (for hydrochloride salt)[9]
Molecular Formula C₁₃H₁₅ClN₂O[10] (Note: formula adjusted for free base)
Molecular Weight 250.73 g/mol [10] (Note: calculated for free base)
Appearance Typically an off-white to light beige solidGeneral observation for similar compounds
Classification Organic compound, Aromatic nitrile, Cycloalkylamine[10]
Solubility Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol)Inferred from structure

Strategic Application in Heterocyclic Synthesis

The primary amine of 4-[(trans-4-aminocyclohexyl)oxy]-2-chlorobenzonitrile is the gateway to a multitude of heterocyclic systems. The choice of reaction partner dictates the resulting core scaffold. Below, we outline two robust, high-yield strategies for generating libraries of medicinally relevant heterocycles.

Workflow for Scaffold-Based Library Synthesis

The following workflow illustrates a generalized approach from the starting material to a diversified library ready for biological screening.

Caption: Generalized workflow for heterocyclic library development.

Detailed Experimental Protocols

The following protocols are presented as robust starting points. Researchers should employ standard laboratory safety procedures and may need to optimize conditions for specific substrates.

Protocol 1: Synthesis of Dihydropyrimidine Derivatives via a Biginelli-like Reaction

Rationale: The Biginelli reaction is a classic multicomponent reaction (MCR) that efficiently generates dihydropyrimidinones, a scaffold present in numerous bioactive molecules.[11] By substituting the typical urea component with the primary amine of our title compound, we can directly incorporate its unique structure into the heterocyclic core. This one-pot reaction is highly atom-economical and ideal for library synthesis.

Materials:

  • 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile (1.0 eq)

  • An aromatic or aliphatic aldehyde (e.g., benzaldehyde, 1.0 eq)

  • A β-ketoester (e.g., ethyl acetoacetate, 1.1 eq)

  • Catalyst (e.g., Ytterbium(III) triflate [Yb(OTf)₃], 0.1 eq)

  • Solvent (e.g., Acetonitrile or Ethanol)

Equipment:

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating plate

  • Standard glassware for workup and purification

  • Thin Layer Chromatography (TLC) apparatus

Procedure:

  • To a solution of 4-[(trans-4-aminocyclohexyl)oxy]-2-chlorobenzonitrile (1.0 eq) and the selected aldehyde (1.0 eq) in acetonitrile, add the β-ketoester (1.1 eq).

  • Add the catalyst, Yb(OTf)₃ (10 mol%), to the mixture. The use of a Lewis acid catalyst is crucial for driving the reaction to completion under milder conditions than the traditional Brønsted acids.

  • Stir the mixture at reflux (approx. 82°C for acetonitrile) for 8-12 hours.

  • Monitor the reaction progress by TLC, observing the consumption of the starting amine. A typical mobile phase would be Ethyl Acetate/Hexane (e.g., 1:1 v/v).

  • Upon completion, cool the reaction mixture to room temperature.

  • Reduce the solvent volume in vacuo.

  • The crude product may precipitate. If so, collect the solid by filtration and wash with cold ethanol.

  • If no precipitate forms, perform an aqueous workup: dilute the residue with ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired dihydropyrimidine derivative.

Self-Validation (Characterization):

  • ¹H and ¹³C NMR: To confirm the structure and stereochemistry.

  • Mass Spectrometry (MS): To verify the molecular weight of the product.

  • HPLC: To assess the purity of the final compound.

Reaction Visualization: Biginelli-like Synthesis

G A 4-[(trans-4-Aminocyclohexyl)oxy] -2-chlorobenzonitrile Plus1 + B Aldehyde (R'-CHO) Plus2 + C β-Ketoester (e.g., Ethyl Acetoacetate) Reaction Product Dihydropyrimidine Derivative Reaction->Product Yb(OTf)₃, Acetonitrile Reflux, 8-12h

Caption: Reaction scheme for the synthesis of dihydropyrimidines.

Protocol 2: Synthesis of Substituted 1,2,4-Triazoles

Rationale: The 1,2,4-triazole ring is another privileged scaffold in medicinal chemistry, found in numerous antifungal and anticancer agents. A common route involves the reaction of a primary amine with an acyl- or thioacyl- intermediate, followed by cyclization. This protocol uses a two-step, one-pot procedure that is reliable and amenable to parallel synthesis.

Materials:

  • 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile (1.0 eq)

  • Carbon disulfide (CS₂, 1.2 eq)

  • A strong base (e.g., Potassium hydroxide, 1.2 eq)

  • An alkylating agent (e.g., Methyl iodide, 1.2 eq)

  • Hydrazine hydrate (large excess)

  • Solvent (e.g., Ethanol, Dimethylformamide [DMF])

Procedure:

  • Step 1: Formation of Dithiocarbamate Intermediate

    • Dissolve 4-[(trans-4-aminocyclohexyl)oxy]-2-chlorobenzonitrile (1.0 eq) and potassium hydroxide (1.2 eq) in ethanol in an ice bath.

    • Add carbon disulfide (1.2 eq) dropwise while stirring. Maintain the temperature below 10°C. The formation of the potassium dithiocarbamate salt is typically rapid.

    • After 1 hour of stirring, add the alkylating agent (e.g., methyl iodide, 1.2 eq) dropwise and allow the reaction to warm to room temperature. Stir for an additional 2-3 hours. This forms the key S-methyl dithiocarbamate intermediate.

  • Step 2: Cyclization to the Triazole

    • To the same reaction vessel, add a large excess of hydrazine hydrate (e.g., 10 eq).

    • Heat the reaction mixture to reflux for 6-8 hours. The cyclization involves the displacement of the methylthio group by hydrazine, followed by intramolecular condensation.

    • Monitor the reaction by TLC.

    • Upon completion, cool the mixture and pour it into ice-cold water.

    • The triazole product will often precipitate. Collect the solid by filtration, wash thoroughly with water, and dry.

    • If necessary, the crude product can be recrystallized from a suitable solvent like ethanol or purified by column chromatography.

Self-Validation (Characterization):

  • ¹H and ¹³C NMR: To confirm the formation of the triazole ring.

  • Mass Spectrometry (MS): To verify the molecular weight.

  • IR Spectroscopy: To observe the disappearance of the C=S stretch and the appearance of N-H stretches from the triazole ring.

Conclusion and Future Directions

4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is a strategically designed building block that provides a direct entry point into the synthesis of diverse and medicinally relevant heterocyclic compounds. The protocols detailed herein for dihydropyrimidines and triazoles represent just two of the many possibilities; other scaffolds such as imidazoles, quinolines, and various fused systems are also accessible.[11] By leveraging the unique combination of its aromatic, aliphatic, and reactive functional groups, researchers can significantly accelerate the discovery of novel drug candidates with improved pharmacological profiles. The true potential of this scaffold lies in its ability to generate vast chemical diversity from a single, reliable starting material, making it an invaluable tool for any drug discovery program.

References

  • BenchChem. (2025).
  • BOCSCI. (n.d.). 4-[(Trans-4-aminocyclohexyl)
  • BLDpharm. (n.d.). 4-[(Trans-4-aminocyclohexyl)
  • Organic Chemistry Portal. (n.d.). Synthesis of N-Heterocycles. Organic-Chemistry.org.
  • BenchChem. (2025).
  • NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 27). The Significance of 2-Chlorobenzonitrile in Pharmaceutical and Dye Manufacturing.
  • EvitaChem. (n.d.). 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile. EvitaChem.
  • Gomha, S. M., et al. (2022). Prescribed drugs containing nitrogen heterocycles: an overview. PMC.
  • IJNRD. (2023). A Study Of Synthesis Of Bioactive Heterocycles. International Journal of Novel Research and Development.
  • Zhang, Y., et al. (2024). Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method.
  • Pinpools. (n.d.). 4-(((1r,4r)-4-aminocyclohexyl)oxy)-2-chlorobenzonitrile hydrochloride. Pinpools.com.
  • MacMillan, D. W. C., et al. (2023). Redefining the Synthetic Logic of Medicinal Chemistry.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Yield Optimization for 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

Welcome to the Technical Support and Troubleshooting Hub for the synthesis of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile (often isolated as its hydrochloride salt, CAS: 1335049-54-1)[1]. This compound is a cri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support and Troubleshooting Hub for the synthesis of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile (often isolated as its hydrochloride salt, CAS: 1335049-54-1)[1]. This compound is a critical intermediate in medicinal chemistry, frequently utilized in the development of kinase inhibitors and other pharmaceutical agents[2].

The standard synthesis route relies on a Nucleophilic Aromatic Substitution (SNAr) between trans-4-aminocyclohexanol and 2-chloro-4-fluorobenzonitrile. While conceptually straightforward, researchers frequently encounter yield-limiting issues related to chemoselectivity, regioselectivity, and functional group degradation. This guide provides field-proven insights to optimize your reaction yields.

Process Overview & Reaction Workflow

To achieve high yields, the synthesis must be executed as a three-step sequence: Amine Protection, SNAr Etherification, and Deprotection.

Workflow SM1 trans-4-Aminocyclohexanol Boc Boc-Protection (Boc2O, Et3N, DCM) SM1->Boc Int1 trans-4-(Boc-amino) cyclohexanol Boc->Int1 SNAr SNAr Reaction (NaH, DMF, 0°C to RT) Int1->SNAr SM2 2-Chloro-4-fluoro benzonitrile SM2->SNAr Int2 Boc-Protected Product SNAr->Int2 Deprot Deprotection (4M HCl in Dioxane) Int2->Deprot Final 4-[(trans-4-Aminocyclohexyl)oxy] -2-chlorobenzonitrile HCl Deprot->Final

Figure 1: Three-step synthesis workflow for 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile.

Diagnostic Hub: Troubleshooting SNAr Yields

If your SNAr step is returning yields below 80%, use the diagnostic logic tree below to identify the root cause of the failure.

Troubleshooting Issue Low Yield in SNAr Step Q1 Is unreacted SM present? Issue->Q1 Q2 Are side products visible? Issue->Q2 Sol1 Increase Temp / Time Check Moisture Q1->Sol1 Yes Sol2 Identify Side Product Q2->Sol2 Yes N_alk N-Arylation (Incomplete Protection) Sol2->N_alk Hydro Nitrile Hydrolysis (Excess Base/H2O) Sol2->Hydro

Figure 2: Diagnostic logic tree for troubleshooting low yields in the SNAr step.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing a mixture of O-arylated and N-arylated products? A: This is a classic chemoselectivity failure. trans-4-Aminocyclohexanol contains both a primary amine (-NH₂) and a secondary alcohol (-OH). Because amines are intrinsically more nucleophilic than alcohols, attempting a direct SNAr will result in preferential N-arylation. You must transiently mask the amine using a tert-butyloxycarbonyl (Boc) protecting group prior to the etherification step.

Q2: Why does the reaction target the fluorine atom instead of the chlorine atom on the benzonitrile ring? A: Regioselectivity in this reaction is governed by the stabilization of the Meisenheimer complex. The cyano (-CN) group is strongly electron-withdrawing, activating both the ortho (chlorine) and para (fluorine) positions. However, fluorine is a vastly superior leaving group in SNAr reactions compared to chlorine. The highly electronegative fluorine atom strongly polarizes the C-F bond, making the attached carbon highly electrophilic and stabilizing the anionic transition state. Consequently, the alkoxide selectively displaces the fluorine[2].

Q3: I protected the amine, but my SNAr yield is still under 40%. What is going wrong? A: Your base and solvent selection is likely inadequate. The pKa of an aliphatic alcohol is ~16. Weak bases like Potassium Carbonate (K₂CO₃, conjugate acid pKa ~10.3) cannot quantitatively deprotonate the alcohol. This forces the reaction into an unfavorable equilibrium, requiring high heat (which degrades the product). Solution: Switch to Sodium Hydride (NaH). Hydride irreversibly deprotonates the alcohol, releasing H₂ gas and driving alkoxide formation to 100% at 0°C. Use anhydrous DMF, a polar aprotic solvent that effectively solvates the Na⁺ cation, leaving the alkoxide "naked" and highly nucleophilic.

Q4: I used NaH in DMF, but I'm observing degradation of the nitrile group. How do I prevent this? A: You are observing nitrile hydrolysis. The cyano group is sensitive to strong bases in the presence of trace water, especially at elevated temperatures (>60°C), converting it into an amide or carboxylic acid. Solution: Ensure strictly anhydrous conditions (flame-dried glassware, argon atmosphere). Use exactly 1.05 to 1.1 equivalents of NaH, and keep the reaction at 0°C during the addition phase, warming only to room temperature.

Q5: How do I ensure the trans-stereochemistry is retained in the final product? A: The SNAr mechanism involves nucleophilic attack by the alkoxide oxygen. The C-O bond of the cyclohexane ring is never broken during this process, meaning stereocenter inversion (SN2) is mechanistically impossible. If you observe cis-isomers in your final product, your starting trans-4-aminocyclohexanol was likely contaminated with the cis-isomer. Always verify starting material purity via NMR before commencing[2].

Quantitative Data: Condition Optimization

The table below summarizes the causality between reaction conditions and isolated yields during the SNAr step.

BaseSolventTemperatureTimeYield (%)Primary Observation / Impurity
K₂CO₃Ethanol80°C (Reflux)12 h< 15%Competing nucleophile (ethoxide) forms 2-chloro-4-ethoxybenzonitrile.
K₂CO₃DMF80°C12 h45%Incomplete conversion; weak base fails to quantitatively form alkoxide.
NaHDMF60°C4 h60%Nitrile hydrolysis to amide/carboxylic acid due to heat and trace moisture.
NaH DMF 0°C to RT 4 h > 90% Clean conversion; optimal conditions.

Standard Operating Procedure (SOP): Optimized 3-Step Synthesis

This protocol is designed as a self-validating system, incorporating In-Process Controls (IPCs) to ensure each step is successful before proceeding.

Phase 1: Amine Protection
  • Dissolve trans-4-aminocyclohexanol (1.0 eq) in anhydrous dichloromethane (DCM) under argon.

  • Add triethylamine (1.5 eq) and cool the flask to 0°C.

  • Dropwise add Boc-anhydride (1.1 eq). Stir at room temperature for 4 hours.

  • Self-Validation (IPC): Perform TLC (Ninhydrin stain). The primary amine will stain purple/pink. Proceed to workup only when the baseline spot is completely consumed, confirming 100% protection.

  • Wash the organic layer with water and brine, dry over Na₂SO₄, and concentrate to yield trans-4-(Boc-amino)cyclohexanol.

Phase 2: SNAr Etherification (Yield-Determining Step)
  • Dissolve the trans-4-(Boc-amino)cyclohexanol (1.0 eq) in anhydrous DMF under an inert argon atmosphere.

  • Cool the solution strictly to 0°C using an ice bath.

  • Portion-wise, add Sodium Hydride (60% dispersion in mineral oil, 1.1 eq). Stir for 30 minutes until H₂ gas evolution ceases.

  • Dropwise add 2-chloro-4-fluorobenzonitrile (1.05 eq) dissolved in a minimal volume of DMF.

  • Allow the reaction to slowly warm to room temperature (20-25°C) and stir for 4 hours.

  • Self-Validation (IPC): Analyze via LC-MS. Look for the disappearance of the fluorobenzonitrile peak and the appearance of the product mass. Ensure no M+18 peak (nitrile hydrolysis) is present.

  • Quench carefully with cold water, extract with Ethyl Acetate, and wash the organic layer 3x with 5% aqueous LiCl to remove residual DMF. Concentrate to yield the Boc-protected intermediate.

Phase 3: Deprotection & Salt Formation
  • Dissolve the intermediate in DCM and cool to 0°C.

  • Add 4M HCl in Dioxane (5.0 eq). Stir at room temperature for 2 hours.

  • The final product, 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride, will precipitate directly from the solution as a highly pure white solid[3].

  • Filter the precipitate, wash with cold diethyl ether, and dry under high vacuum.

References

  • PINPOOLS : 4-(((1r,4r)-4-aminocyclohexyl)oxy)-2-chlorobenzonitrile hydrochloride. Available at: [Link]

Sources

Optimization

troubleshooting common impurities in 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile production

Welcome to the Advanced Technical Support Center for the synthesis and purification of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile . This compound is a critical pharmaceutical intermediate, frequently utilized...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center for the synthesis and purification of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile . This compound is a critical pharmaceutical intermediate, frequently utilized in the development of targeted protein degraders, kinase inhibitors, and high-affinity androgen receptor imaging probes[1].

The production of this intermediate relies on a two-step sequence: a regioselective Nucleophilic Aromatic Substitution (SNAr) followed by an anhydrous Boc-deprotection. Below, you will find our diagnostic workflow, troubleshooting FAQs, impurity data matrices, and self-validating protocols designed to ensure high-fidelity synthesis.

Synthesis & Impurity Generation Workflow

The following pathway maps the standard synthetic route alongside the critical junctions where common impurities are generated.

G SM 2-Chloro-4-fluorobenzonitrile + trans-4-(Boc-amino)cyclohexanol SNAr Step 1: SNAr Reaction (NaH, THF, 0°C to RT) SM->SNAr Imp3 cis-Isomer Impurity (From impure SM) SM->Imp3 SM Epimerization BocInt Boc-Protected Intermediate (C18H23ClN2O3) SNAr->BocInt Main Pathway Imp1 Regioisomer Impurity (Cl-displacement) SNAr->Imp1 High Temp Imp2 Hydrolysis Impurity (Amide/Acid formation) SNAr->Imp2 Trace H2O Deprot Step 2: Boc Deprotection (4M HCl in Dioxane) BocInt->Deprot Product Target API Intermediate 4-[(trans-4-Aminocyclohexyl)oxy] -2-chlorobenzonitrile HCl Deprot->Product Main Pathway Imp4 Residual Boc Impurity (Incomplete cleavage) Deprot->Imp4 Insufficient Acid

Figure 1: Synthesis workflow and impurity generation pathways for the target benzonitrile compound.

Troubleshooting Guides & FAQs

Issue 1: Regioisomeric Impurity Formation

Q: My LC-MS shows a mass of 235.13[M+H]⁺ instead of the expected Boc-intermediate mass. Why am I observing 2-[(trans-4-aminocyclohexyl)oxy]-4-fluorobenzonitrile? A: This is a regioselectivity failure. In SNAr reactions, the general order of halogen leaving group reactivity is F > Cl > Br > I, because the rate-determining step is the formation of the Meisenheimer complex, which is heavily stabilized by the highly electronegative fluorine atom. However, if the reaction temperature exceeds 25 °C or if an unoptimized, harsh base (like KOH) is used, the thermodynamic drive can overcome this kinetic preference, leading to competitive displacement of the chlorine atom at the 2-position. Fix: Strictly control the temperature (0 °C during addition) and utilize NaH to irreversibly form the alkoxide prior to the addition of the electrophile[1].

Issue 2: Diastereomeric Contamination

Q: I am detecting a peak with the exact same mass as the product (m/z 251.10) but with a slightly shifted retention time. How did the cis-isomer form during the reaction? A: The stereocenter of the cyclohexanol ring is highly stable and does not epimerize under standard SNAr or acidic deprotection conditions. If the cis-isomer is present, it is exclusively a carryover impurity from your starting material. Fix: The causality lies entirely in supply chain or precursor synthesis. You must validate that your trans-4-(Boc-amino)cyclohexanol starting material has a diastereomeric excess (de) of >99% before initiating the workflow.

Issue 3: Nitrile Hydrolysis

Q: During the SNAr step, I detect a significant amount of a +18 Da mass impurity (m/z 269.10). What is causing this? A: The cyano group (-C≡N) on your aromatic ring is highly electrophilic. In the presence of trace water and a strong base (e.g., if NaH reacts with ambient moisture to form NaOH), the nitrile undergoes rapid hydration to form a primary amide (4-amino-2-chloro-6-fluorobenzamide analog). Fix: Maintain strictly anhydrous conditions. Use freshly dried THF, ensure your NaH dispersion is not degraded, and perform the reaction under an inert nitrogen or argon atmosphere.

Issue 4: Stalled Boc Deprotection

Q: The deprotection step is stalling, leaving residual Boc-protected intermediate. Should I switch to aqueous acid or TFA? A: Do not switch to aqueous acid, as this risks further nitrile hydrolysis. While TFA in DCM is a common method[1], using2[2] is highly efficient and strategically superior for this specific molecule. The acidic proton from HCl protonates the Boc carbonyl oxygen, releasing a stable tert-butyl cation and carbamic acid, which decarboxylates to yield the free amine[2]. Furthermore, dioxane stabilizes the HCl and allows the direct precipitation of the highly pure hydrochloride salt of your target compound[3]. Fix: Ensure your HCl/dioxane reagent is fresh (titrate if necessary) and allow sufficient time for the decarboxylation to complete.

Quantitative Impurity Matrix

Use the following table to cross-reference analytical data with specific impurity profiles during routine QC checks.

Impurity ProfileChemical FormulaOrigin StageDetection (LC-MS)Prevention Strategy
cis-Isomer C₁₃H₁₅ClN₂OStarting Material[M+H]⁺ 251.10 (Shifted RT)Validate SM (ee/de >99%)
Regioisomer (2-oxy) C₁₃H₁₅FN₂OSNAr Step[M+H]⁺ 235.13Strict temp control (≤25 °C)
Amide Hydrolysis C₁₃H₁₇ClN₂O₂SNAr Step[M+H]⁺ 269.10Strictly anhydrous conditions
Residual Boc C₁₈H₂₃ClN₂O₃Deprotection[M+H]⁺ 351.15Monitor CO₂ evolution

Validated Methodologies

To guarantee scientific integrity, the following protocols are designed as self-validating systems . Do not proceed to subsequent steps without confirming the built-in validation checkpoints.

Protocol 1: Regioselective SNAr Etherification

Objective: Synthesize tert-butyl (trans-4-(3-chloro-4-cyanophenoxy)cyclohexyl)carbamate.

  • Preparation: In an oven-dried flask under N₂, dissolve trans-4-(Boc-amino)cyclohexanol (1.0 equiv) in anhydrous THF (0.3 M). Cool the solution to 0 °C in an ice bath.

  • Deprotonation: Add NaH (60% dispersion in mineral oil, 2.25 equiv) portion-wise.

    • Causality: NaH irreversibly deprotonates the alcohol to form a highly nucleophilic alkoxide. This allows the SNAr to proceed at low temperatures, effectively suppressing competitive Cl-displacement and nitrile hydrolysis[1].

  • Activation: Stir for 30 minutes at 0 °C, then add 2-chloro-4-fluorobenzonitrile (1.50 equiv) dropwise.

  • Reaction: Maintain the reaction at 0 °C for 1 hour, then allow it to warm to room temperature for 3 hours.

  • Self-Validation Checkpoint: Pull a 50 µL aliquot and quench it in 1 mL of MeCN/H₂O. Run an LC-MS analysis. The reaction is validated to proceed if the target mass (m/z 351.15) constitutes >95% of the product TIC, and the fluorobenzonitrile starting material (m/z 155.0) is consumed.

  • Workup: Quench carefully with ice-cold water, extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

Protocol 2: Anhydrous Boc Deprotection

Objective: Isolate 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride.

  • Preparation: Dissolve the crude Boc-protected intermediate from Protocol 1 in a 4:1 mixture of anhydrous DCM and 1,4-dioxane.

  • Cleavage: Slowly add 3[3] (5.0 equiv) at room temperature.

    • Causality: Dioxane acts as an anhydrous stabilizing solvent for HCl, preventing the aqueous hydrolysis of the sensitive nitrile group while driving the rapid cleavage of the Boc group[2],[3].

  • Self-Validation Checkpoint: Monitor the reaction for CO₂ gas evolution (effervescence). The macroscopic cessation of bubbling strongly correlates with the completion of the decarboxylation step. Confirm completion via ¹H NMR (disappearance of the 9H singlet at ~1.4 ppm).

  • Isolation: Concentrate the mixture in vacuo. Triturate the resulting solid with cold diethyl ether to precipitate the highly pure hydrochloride salt. Filter and dry under a high vacuum.

References

  • High-Affinity Probes for Androgen Receptor Imaging: From Cells and In Silico Modeling to Whole-Body Fluorescent Applications Source: National Institutes of Health (PMC) URL:[Link]

  • Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) Source: PubMed (NIH) URL:[Link]

Sources

Troubleshooting

Technical Support Center: Resolving HPLC Peak Tailing for 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals to diagnose and resolve High-Performance Liquid Chromatography (HPLC) peak tailing issues encountered during th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals to diagnose and resolve High-Performance Liquid Chromatography (HPLC) peak tailing issues encountered during the analysis of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile. By understanding the underlying chemical interactions and systematically troubleshooting, you can achieve symmetrical, sharp peaks for reliable quantification and analysis.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak tailing for a basic compound like 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile?

A1: The most frequent cause of peak tailing for basic compounds is secondary interactions between the positively charged analyte and negatively charged silanol groups on the surface of silica-based HPLC columns.[1][2][3][4] These interactions create an additional, undesirable retention mechanism that leads to a skewed peak shape.

Q2: How does mobile phase pH affect the peak shape of my analyte?

A2: The pH of the mobile phase dictates the ionization state of both your analyte and the stationary phase.[5][6][7] For a basic compound like 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile, a mobile phase pH below its pKa will ensure it is in a consistent, protonated (charged) state. However, at a mid-range pH (typically > 3), residual silanol groups on the silica packing become ionized (negatively charged), increasing the likelihood of peak tailing due to ionic interactions.[3][4]

Q3: Can my choice of HPLC column contribute to peak tailing?

A3: Absolutely. The type of silica, the bonding chemistry, and whether the column is "end-capped" significantly impact peak shape for basic compounds.[2][3][8] Older, Type A silica columns have a higher metal content and more acidic silanol groups, which are prone to causing tailing.[2][9] Modern, high-purity silica columns with effective end-capping (a process that chemically blocks residual silanols) are designed to minimize these secondary interactions.[8][10][11]

Q4: I'm seeing tailing for all the peaks in my chromatogram, not just my target analyte. What could be the issue?

A4: When all peaks exhibit tailing, the problem is likely systemic rather than a specific chemical interaction.[1] Potential causes include a void in the column packing, a partially blocked column inlet frit, or excessive extra-column volume from using tubing with a large internal diameter.[1][3][12]

In-Depth Troubleshooting Guide

Peak tailing is a common chromatographic problem that can compromise the accuracy and resolution of your analysis.[2] This guide provides a systematic approach to identifying and resolving the root cause of peak tailing for 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile.

Understanding the Analyte: 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile
Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing issues.

Troubleshooting_Workflow start Peak Tailing Observed mobile_phase 1. Mobile Phase Optimization start->mobile_phase column_check 2. Column and Stationary Phase Evaluation mobile_phase->column_check If tailing persists resolved Peak Shape Improved mobile_phase->resolved system_check 3. HPLC System Inspection column_check->system_check If tailing persists column_check->resolved sample_prep 4. Sample Preparation Review system_check->sample_prep If tailing persists system_check->resolved sample_prep->resolved

Sources

Optimization

optimizing mobile phase for 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile LC-MS analysis

Welcome to the Advanced LC-MS Troubleshooting Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic and mass spectrometric challenges associated with 4-[(trans-4-Am...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced LC-MS Troubleshooting Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic and mass spectrometric challenges associated with 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile .

This molecule presents a classic dichotomy in liquid chromatography-mass spectrometry (LC-MS): it contains a highly basic aliphatic primary amine (pKa ~10.5) coupled with a hydrophobic chlorobenzonitrile core. This structural combination frequently leads to poor retention, severe peak tailing, and ion suppression if the mobile phase is not rigorously optimized. The following self-validating frameworks and mechanistic insights will help you establish a robust, high-sensitivity analytical method.

Part 1: Diagnostic Troubleshooting & FAQs

Q1: Why does my compound elute near the void volume when using standard 0.1% Formic Acid?

The Causality: The primary aliphatic amine on the cyclohexyl ring has a pKa of approximately 10.5. In a standard low-pH mobile phase (e.g., 0.1% Formic Acid, pH ~2.7), the pH is far below the pKa, meaning the amine exists almost entirely as a highly polar cation. In reversed-phase liquid chromatography (RPLC), this cationic state prevents efficient partitioning into the hydrophobic C18 stationary phase, drastically reducing its distribution coefficient (LogD) and causing it to elute near the void volume . The Fix: Elevate the mobile phase pH to ~9.5 using a volatile buffer like Ammonium Bicarbonate. This neutralizes a significant fraction of the amine population, increasing its lipophilicity and enabling proper retention. Note: This requires a high-pH stable hybrid silica column.

Q2: I am experiencing severe peak tailing (Asymmetry > 1.5). How can I correct this without losing MS sensitivity?

The Causality: Peak tailing for basic amines is primarily driven by secondary cation-exchange interactions. Even in high-purity silica, residual silanol groups (Si-OH) can dissociate into negatively charged silanoxides (Si-O⁻). The positively charged amine interacts electrostatically with these sites, causing the analyte to "stick" and release slowly 1[1]. The Fix: Transition to an ultra-pure Type-B hybrid silica column. Additionally, replace unbuffered acid with a volatile buffer like 10 mM Ammonium Formate. The high concentration of ammonium ions (NH₄⁺) competitively binds to the active silanol sites (cationic shielding), preventing the analyte from interacting with them and restoring a symmetrical peak shape 2[2].

Q3: Can I use Trifluoroacetic Acid (TFA) to improve peak shape?

The Causality: Absolutely not for LC-MS. While TFA is a potent ion-pairing agent that forces basic amines to retain well and elute sharply in UV-HPLC, it is detrimental to mass spectrometry. TFA strongly pairs with the amine in the liquid phase. During Electrospray Ionization (ESI), the strong electrostatic interaction between the amine cation and the trifluoroacetate anion prevents the amine from efficiently desolvating and entering the gas phase. Furthermore, TFA's high surface tension hinders droplet fission, leading to severe MS signal suppression [[3]](3]. The Fix: Use MS-compatible volatile buffers (Ammonium Formate or Ammonium Acetate) which facilitate efficient droplet desolvation and proton transfer, maximizing ESI+ sensitivity 4[4].

Part 2: Quantitative Data & Mobile Phase Comparison

The following table synthesizes the expected chromatographic and mass spectrometric behavior of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile under various mobile phase conditions.

Mobile Phase AdditiveApprox. pHRetention (k')Peak Shape (Asymmetry)ESI+ MS SensitivityScientific Verdict
0.1% Formic Acid (FA) 2.7LowModerate to PoorExcellentSuboptimal retention; amine is fully ionized.
10 mM Ammonium Formate 3.8Low-ModerateGoodExcellentPreferred low-pH buffer; NH₄⁺ masks silanols.
10 mM Ammonium Acetate 4.8ModerateGoodVery GoodGood balance of buffering capacity and MS signal.
10 mM Ammonium Bicarb. 9.5HighExcellentExcellentOptimal ; neutralizes amine, maximizes retention.
0.1% Trifluoroacetic Acid 2.0HighExcellentPoor (Suppressed)Avoid ; causes severe ion-pairing MS suppression.

Part 3: Self-Validating Experimental Protocol

To definitively establish the best method for your specific system, execute this two-tiered screening methodology. Every step includes a validation check to ensure logical progression.

Tier 1: Low-pH Buffered Screening

Objective: Assess baseline retention and silanol activity using a volatile cationic shield.

  • System Passivation: Purge the LC system with 50:50 Methanol:Water (v/v) to remove residual strongly-bound ion-pairing agents (e.g., TFA, TEA) from previous users.

  • Column Setup: Install a high-pH stable, endcapped C18 column (e.g., Waters XBridge C18 or equivalent hybrid silica, 2.1 x 50 mm, 2.5 µm). Set the column oven to 40°C.

  • Mobile Phase Preparation:

    • Phase A: 10 mM Ammonium Formate in LC-MS grade Water, adjusted to pH 3.0 with Formic Acid.

    • Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Gradient: Run a linear gradient from 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.

  • Validation Check: Evaluate the retention factor (k') and peak asymmetry (As).

    • Self-Correction: If k' < 2.0 (elution too close to the void) or As > 1.5 (severe tailing), the analyte is too polar/reactive at low pH. Proceed immediately to Tier 2.

Tier 2: High-pH Screening (Recommended for this Analyte)

Objective: Neutralize the primary amine to drive hydrophobic retention while maintaining ESI+ efficiency.

  • Mobile Phase Preparation:

    • Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade Water, adjusted to pH 9.5 with dilute Ammonium Hydroxide.

    • Phase B: LC-MS grade Acetonitrile.

  • Gradient: Execute the identical gradient (5% B to 95% B over 5.0 minutes) at 0.4 mL/min.

  • Validation Check: Compare the ESI+ MS/MS signal-to-noise (S/N) ratio, retention time, and peak shape against Tier 1. The high-pH condition will typically yield superior retention (k' > 3) and symmetrical peak shape for aliphatic amines without sacrificing ESI+ ionization efficiency.

Part 4: Troubleshooting Logic Visualization

Workflow Start Start: LC-MS Optimization 4-[(trans-4-Aminocyclohexyl)oxy] -2-chlorobenzonitrile EvalRet Evaluate Retention (k') Start->EvalRet PoorRet Poor Retention (k' < 2) Amine fully protonated EvalRet->PoorRet Low pH GoodRet Good Retention (k' > 2) EvalRet->GoodRet ActionHighPH Switch to High pH (~9.5) 10 mM Ammonium Bicarbonate PoorRet->ActionHighPH EvalShape Evaluate Peak Shape GoodRet->EvalShape ActionHighPH->EvalRet Retest Tailing Peak Tailing (As > 1.5) Silanol Cation-Exchange EvalShape->Tailing GoodShape Symmetrical Peak (As < 1.5) EvalShape->GoodShape ActionBuffer Add Volatile Buffer (Ammonium Formate/Acetate) Use Type-B Silica Tailing->ActionBuffer EvalMS Evaluate MS Sensitivity (ESI+) GoodShape->EvalMS ActionBuffer->EvalShape Retest Suppressed Signal Suppressed (e.g., TFA Ion-Pairing) EvalMS->Suppressed Optimal Optimal LC-MS Method EvalMS->Optimal High S/N ActionRemoveTFA Remove TFA Use Formic Acid or High pH Suppressed->ActionRemoveTFA ActionRemoveTFA->EvalMS Retest

Fig 1: Systematic LC-MS troubleshooting workflow for basic amine retention and peak shape issues.

References

  • Effect of pH on LC-MS Analysis of Amines. Waters Corporation. Available at:[Link]

  • The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. Chromatography Online. Available at:[Link]

  • Mobile phases compatible for LC/MS. Shimadzu. Available at:[Link]

  • A Guide to HPLC and LC-MS Buffer Selection. ACE HPLC. Available at:[Link]

  • Increasing the Sensitivity of an LC–MS Method for Screening Material Extracts for Organic Extractables via Mobile Phase Optimization. Oxford Academic. Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Overcoming Low Aqueous Solubility of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

Introduction for the Researcher Welcome to the dedicated technical support guide for 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile. This resource is designed for researchers, scientists, and drug development prof...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction for the Researcher

Welcome to the dedicated technical support guide for 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile. This resource is designed for researchers, scientists, and drug development professionals who are encountering challenges with the low aqueous solubility of this promising compound. As a molecule with significant potential in medicinal chemistry, understanding and overcoming its formulation hurdles is paramount to advancing your research.

This guide provides a series of troubleshooting steps, frequently asked questions (FAQs), and detailed experimental protocols. Our approach is rooted in fundamental physicochemical principles and established pharmaceutical formulation strategies, tailored to the specific structural features of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile. We will explore various techniques, from simple pH adjustments to more complex formulation approaches, to help you achieve the desired concentrations for your in vitro and in vivo studies.

Compound Overview

4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is characterized by its poor solubility in water, a common challenge for many new chemical entities.[1] However, it is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).[2] The key structural features influencing its solubility are the hydrophobic benzonitrile and cyclohexane rings, and the basic primary amine on the cyclohexane moiety. The presence of this amine group is a critical leverage point for solubility enhancement that we will explore in detail.

PropertyValue/InformationSource
Molecular Formula C₁₃H₁₅ClN₂O[2]
Molecular Weight 250.72 g/mol [2]
Appearance Solid[3]
Aqueous Solubility Poorly soluble[2]
Organic Solvent Solubility Soluble in ethanol and DMSO[2]
Key Functional Groups Primary amine, ether, nitrile, chloro-aromatic[2]
Available Salt Form Hydrochloride[4]

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues and provide actionable solutions.

Initial Dissolution Attempts

Question 1: I am unable to dissolve 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile in my aqueous buffer. What is the first thing I should try?

Answer: The most straightforward initial approach is pH adjustment. The primary amine on the trans-cyclohexyl ring is basic and can be protonated to form a more soluble salt. For weakly basic drugs, solubility increases as the pH of the solution becomes more acidic than the pKa of the ionizable group.[5]

Workflow for pH-Based Solubilization

A Start with the free base of the compound B Prepare a stock solution in a minimal amount of a water-miscible organic solvent (e.g., DMSO, ethanol) A->B C Add the organic stock solution to your aqueous buffer while vortexing B->C D If precipitation occurs, add a dilute acidic solution (e.g., 0.1 N HCl) dropwise while monitoring the pH C->D E Continue adding acid until the solution clears D->E F Note the final pH at which the compound is fully dissolved E->F

Caption: Workflow for pH-based solubilization of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile.

Question 2: What is the pKa of the amino group, and what is the target pH I should aim for?

To ensure complete protonation and maximize solubility, you should aim for a pH that is at least 2 units below the pKa. A good starting point would be to adjust the pH of your aqueous medium to pH 4-5 .

Question 3: I have the hydrochloride (HCl) salt of the compound. Will this be more soluble?

Answer: Yes, the hydrochloride salt is expected to be significantly more water-soluble than the free base, as the primary amine is already protonated.[5] However, the final solubility will still be dependent on the pH of your aqueous medium. If you dissolve the HCl salt in a neutral or basic buffer (pH > pKa), it may convert back to the less soluble free base and precipitate. Therefore, it is recommended to use an acidic buffer (pH 4-5) even when starting with the HCl salt to maintain its protonated and soluble form.

Advanced Solubilization Strategies

Question 4: Adjusting the pH is not sufficient for my required concentration, or it is incompatible with my experimental system. What are my other options?

Answer: If pH adjustment alone is insufficient or not viable, several other formulation strategies can be employed. These generally involve the use of excipients to enhance solubility.[7]

1. Co-solvents:

  • Principle: The addition of a water-miscible organic solvent (a co-solvent) can increase the solubility of a hydrophobic compound by reducing the polarity of the aqueous medium.[8]

  • Common Co-solvents: Ethanol, propylene glycol (PG), polyethylene glycols (PEGs, e.g., PEG 400), and glycerin are frequently used.

  • Recommendation: Prepare a concentrated stock solution of your compound in a suitable co-solvent (e.g., ethanol or PEG 400) and then dilute it into your aqueous buffer. It is crucial to perform a dilution study to ensure the compound does not precipitate upon addition to the aqueous phase.

2. Surfactants:

  • Principle: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), form micelles. These micelles have a hydrophobic core that can encapsulate poorly soluble drug molecules, thereby increasing their apparent solubility in the aqueous medium.[9]

  • Common Surfactants: Polysorbates (e.g., Tween® 80), poloxamers (e.g., Pluronic® F-68), and Vitamin E TPGS are common non-ionic surfactants used in research and pharmaceutical formulations.

  • Recommendation: Prepare a solution of the surfactant in your aqueous buffer at a concentration above its CMC. Then, add the compound (preferably from a small volume of a concentrated organic stock solution) to the surfactant solution with agitation.

3. Cyclodextrins:

  • Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior. They can form inclusion complexes with poorly soluble molecules, effectively shielding the hydrophobic parts of the guest molecule from the aqueous environment and increasing its solubility.[10]

  • Common Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) are widely used due to their high aqueous solubility and low toxicity.[11]

  • Recommendation: Dissolve the cyclodextrin in the aqueous buffer first, then add the compound and allow time for complexation to occur. Gentle heating and sonication can facilitate this process.

Summary of Advanced Solubilization Techniques

TechniquePrinciple of SolubilizationRecommended ExcipientsKey Considerations
Co-solvency Reduces the polarity of the aqueous medium.[8]Ethanol, Propylene Glycol, PEG 400Potential for precipitation upon dilution. Biocompatibility of the co-solvent.
Surfactants Micellar encapsulation of the hydrophobic compound.[9]Polysorbate 80, Poloxamer 188, Vitamin E TPGSUse above the CMC. Potential for cellular toxicity at high concentrations.
Cyclodextrins Formation of inclusion complexes.[10]HP-β-CD, SBE-β-CDStoichiometry of complexation. Can be a more expensive option.

Question 5: I need to prepare a formulation for an in vivo study. Which of these advanced techniques is most suitable?

Answer: For in vivo studies, the choice of formulation strategy depends on the route of administration and the required dose.

  • Oral Administration: All three advanced techniques (co-solvents, surfactants, and cyclodextrins) are viable options for oral delivery.[12][13] The selection will depend on the required dose, the stability of the formulation, and the regulatory acceptance of the excipients.

  • Parenteral (Injectable) Administration: The options are more restricted due to toxicity concerns.

    • pH adjustment is often the preferred method.

    • Co-solvents like ethanol, PG, and PEG 400 are used in some approved injectable formulations, but their concentrations must be carefully controlled.[14]

    • Cyclodextrins , particularly HP-β-CD and SBE-β-CD, are also used in parenteral formulations to solubilize hydrophobic drugs.[11]

    • Surfactants like polysorbate 80 are used, but again, at low, well-tolerated concentrations.

It is crucial to consult literature on approved pharmaceutical excipients and conduct appropriate toxicity studies for your chosen formulation.

Experimental Protocols

Protocol 1: Determination of the pH-Solubility Profile

This protocol will help you to experimentally determine the solubility of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile at different pH values.

Materials:

  • 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile (free base)

  • Buffers of various pH values (e.g., pH 2, 4, 6, 7.4, 8, 10)

  • A reliable method for quantifying the compound's concentration (e.g., HPLC-UV, LC-MS)

  • Shaking incubator or orbital shaker

  • 0.22 µm syringe filters

Procedure:

  • Add an excess amount of the compound to separate vials containing each of the different pH buffers.

  • Incubate the vials at a constant temperature (e.g., 25°C or 37°C) with constant agitation for a sufficient time to reach equilibrium (typically 24-48 hours).

  • After incubation, allow the suspensions to settle.

  • Carefully withdraw an aliquot from the supernatant of each vial and filter it through a 0.22 µm syringe filter to remove any undissolved solid.

  • Quantify the concentration of the dissolved compound in the filtrate using your established analytical method.

  • Plot the measured solubility (on a logarithmic scale) against the pH to visualize the pH-solubility profile.

Protocol 2: Preparation of a Co-solvent Formulation

This protocol provides a general method for preparing a co-solvent-based formulation.

Materials:

  • 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

  • Co-solvent (e.g., PEG 400)

  • Aqueous buffer

  • Vortex mixer

Procedure:

  • Weigh the required amount of the compound into a clean vial.

  • Add a small volume of the co-solvent (e.g., PEG 400) and vortex until the compound is completely dissolved. Gentle warming may be applied if necessary.

  • Slowly add the aqueous buffer to the co-solvent concentrate while continuously vortexing.

  • Visually inspect the final formulation for any signs of precipitation. If the solution remains clear, it is ready for use. If precipitation occurs, the ratio of co-solvent to aqueous buffer may need to be adjusted.

Logical Relationship for Formulation Selection

Start Low Aqueous Solubility Issue pH_adjust Is pH adjustment compatible with the experiment? Start->pH_adjust pH_sufficient Is the required concentration achieved with pH adjustment? pH_adjust->pH_sufficient Yes Advanced Explore Advanced Solubilization Strategies pH_adjust->Advanced No Use_pH Use pH-adjusted aqueous solution pH_sufficient->Use_pH Yes pH_sufficient->Advanced No Cosolvent Co-solvents Advanced->Cosolvent Surfactant Surfactants Advanced->Surfactant Cyclodextrin Cyclodextrins Advanced->Cyclodextrin In_vivo Is the formulation for in vivo use? Cosolvent->In_vivo Surfactant->In_vivo Cyclodextrin->In_vivo Oral Oral Administration In_vivo->Oral Yes Parenteral Parenteral Administration In_vivo->Parenteral Yes Select_excipient Select appropriate excipient based on route and toxicity Oral->Select_excipient Parenteral->Select_excipient

Caption: Decision tree for selecting a suitable solubilization strategy.

References

  • Hilaris Publisher. (2024, May 29). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. J Formul Sci Bioavailab, 8, 212. Available from: [Link]

  • Aggarwal, G. et al. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of Pharmaceutical and Technical Research, 4(3), 915-925.
  • Patel, V. R. et al. (2019, August 20). Strategies for the formulation development of poorly soluble drugs via oral route.
  • Tablets & Capsules Magazine. (2025, July 15). Formulating OSDs for Poorly Soluble Drugs. Available from: [Link]

  • AAPS. (2023, September 1). Formulation Strategies for Oral Delivery of Poorly Soluble Drugs. Available from: [Link]

  • Stenutz, R. aminocyclohexane. Available from: [Link]

  • Rowan. Rowan's Free Online pKa Calculator. Available from: [Link]

  • 7.3 Solubility of Amines. Available from: [Link]

  • Jorgensen, W. L., & Duffy, E. M. (2003, July 23). Prediction of Aqueous Solubility of a Diverse Set of Compounds Using Quantitative Structure−Property Relationships. Journal of Medicinal Chemistry.
  • ResearchGate. (n.d.).
  • ACD/Labs. Acid Dissociation Constant Calculator | pKa Prediction Software. Available from: [Link]

  • PubChem. 1,2-Diaminocyclohexane.
  • International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability.
  • Benchchem. (2025). An In-depth Technical Guide on the Physical Properties of 4-Amino-2-chlorobenzonitrile (CAS: 20925-27-3).
  • CompuDrug. pKalc. Available from: [Link]

  • OAText. (2016, December 12).
  • The Royal Society of Chemistry.
  • ResearchGate. (n.d.). Solubilization Using Cosolvent Approach. Request PDF.
  • Teva api. (2018, July 26). Solving solubility issues in modern APIs.
  • Pharma Excipients. (2024, July 24). Importance of β-cyclodextrin substitution level and type for solubilization and stabilization of poorly soluble APIs in parenteral dosage forms.
  • ACS Publications. (2025, March 21). Industrial Case Studies Demonstrating Applicability of ICH M7 Control Options 3 and 4 for Nitrosamine Control. Organic Process Research & Development.
  • Google Patents. EP1748759B1 - Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.
  • ChemRxiv. (n.d.).
  • Chemaxon. Calculators & Predictors. Available from: [Link]

  • ACS. (2026, March 1).
  • JoVE Journal. (2017, June 19). Dissolving Hydrophobic Compounds.
  • PMC. (n.d.). pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug.
  • ResearchGate. (n.d.).
  • Wikipedia. Cyclohexylamine.
  • PubMed. (2005, February 23). Prediction of the aqueous solubility of benzylamine salts using QSPR model.
  • NextSDS. Benzonitrile, 4-[(trans-4-aMinocyclohexyl)
  • MDPI. (2025, January 24). Kinetic and Structural Insights into β-Cyclodextrin Complexation with Asparagine Enantiomers: An Experimental and Theoretical Study.
  • ScienceAsia. (2020, June 20).
  • GitHub. amingh1995/Aqueous-Solubility-Prediction.
  • PMC. (n.d.). Inclusion complexes of β-cyclodextrin with tricyclic drugs: an X-ray diffraction, NMR and molecular dynamics study.
  • Solvias.
  • PH and Solvent Effect on Drug Solubility.
  • World Health Organiz
  • ChemScene. trans-N-[4-Aminocyclohexyl]-2-chlorobenzamide hydrochloride.
  • PINPOOLS. 4-(((1r,4r)-4-aminocyclohexyl)oxy)-2-chlorobenzonitrile hydrochloride.
  • Evaluation of pH Dependent Solubility and Examination of Variation in Pharmacokinetic Properties of Alectinib: A Quantit
  • Polpharma API. Addressing Nitrosamine Risks in Pharmaceutical Manufacturing.
  • pKa D
  • Approximate pKa chart of the functional groups: values to know.
  • Benchchem. (2025). An In-depth Technical Guide to the Physical and Chemical Properties of N-cyclohexylthiolan-3-amine.
  • NCERT. Aldehydes, Ketones and Carboxylic Acids.
  • Wikipedia. Amine.

Sources

Optimization

reducing byproducts in the etherification step of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

Technical Support Center: Troubleshooting the Etherification of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile Welcome to the Technical Support Center. This guide is designed for process chemists and drug developm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting the Etherification of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

Welcome to the Technical Support Center. This guide is designed for process chemists and drug development professionals optimizing the synthesis of 4-[(trans-4-aminocyclohexyl)oxy]-2-chlorobenzonitrile (CAS: 1335049-54-1)[1]. This compound is a critical pharmaceutical intermediate, and its synthesis relies on a nucleophilic aromatic substitution ( SN​Ar ) etherification between 2-chloro-4-fluorobenzonitrile and trans-4-aminocyclohexanol[2].

While the displacement of the 4-fluoro group is highly favored[3], the bifunctional nature of the nucleophile (containing both -OH and -NH2 groups) and the sensitivity of the benzonitrile electrophile often lead to complex byproduct profiles.

Part 1: Diagnostic FAQs & Troubleshooting

Q1: My reaction yields a high percentage of N-arylated byproduct (4-[(trans-4-hydroxycyclohexyl)amino]-2-chlorobenzonitrile). How do I suppress this? Causality: This is a classic chemoselectivity failure. In their neutral states, aliphatic amines are significantly more nucleophilic than aliphatic alcohols. If the base used (e.g., K2​CO3​ ) fails to quantitatively deprotonate the alcohol, the neutral amine will outcompete the alcohol for the electrophilic C4 position of the fluorobenzonitrile[4]. Solution: You must shift the nucleophilic species from the neutral alcohol to the highly reactive alkoxide anion. Use a strong, irreversible base like Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu) and ensure the alkoxide is fully pre-formed before introducing the electrophile[5]. For absolute control, transiently protect the amine using a Boc group (see Protocol below).

Q2: LC-MS analysis shows M+18 and M+19 impurities, and the product's nitrile IR band is diminished. What is happening? Causality: The nitrile group (-C≡N) is susceptible to base-catalyzed hydrolysis. If your solvent contains trace moisture, the strong base will generate hydroxide ions ( OH− ), which readily attack the nitrile carbon, converting it into a primary amide (+18 Da) or a carboxylic acid (+19 Da). Solution: Switch to strictly anhydrous solvents (e.g., dry DMF or THF with <50 ppm water). Handle hygroscopic bases like KOtBu in a glovebox, or use NaH mineral oil dispersions which are less prone to moisture absorption.

Q3: I am observing regioisomeric impurities where the 2-chloro group is displaced instead of the 4-fluoro group. Why? Causality: Fluoride is an exceptional leaving group in SN​Ar reactions—often reacting over 100 times faster than chloride due to the highly polarized C-F bond stabilizing the Meisenheimer transition state[3]. However, if the reaction is subjected to excessive thermal stress (e.g., refluxing >100 °C) or a large excess of alkoxide, the thermodynamic driving force overrides the kinetic selectivity, leading to C2-Cl displacement. Solution: Lower the reaction temperature. The displacement of the 4-fluoro group by an alkoxide is highly exergonic and typically proceeds smoothly between 0 °C and 25 °C in polar aprotic solvents[2].

Part 2: Mechanistic Pathway Analysis

To effectively troubleshoot, one must understand the competing kinetic pathways in the reaction vessel. The diagram below illustrates how the choice of base and solvent conditions dictates the fate of the starting materials.

SNAr_Pathways SM 2-Chloro-4-fluorobenzonitrile + trans-4-Aminocyclohexanol Alkoxide Alkoxide Intermediate (Strong O-Nucleophile) SM->Alkoxide Base (NaH / KOtBu) Deprotonation Amine Neutral Amine (N-Nucleophile) SM->Amine Incomplete Deprotonation Water Trace Moisture + Base (Hydroxide Formation) SM->Water Wet Solvent O_Aryl Desired Product: O-Arylation (Target API Intermediate) Alkoxide->O_Aryl SNAr at C4-Fluoro N_Aryl Major Byproduct: N-Arylation Amine->N_Aryl SNAr at C4-Fluoro Hydrolysis Degradation: Nitrile Hydrolysis (Amide/Acid) Water->Hydrolysis Attack on -CN

Figure 1: Chemoselectivity and competing byproduct pathways in the SNAr etherification step.

Part 3: Quantitative Byproduct Profiling

The table below summarizes typical byproduct distributions based on the chosen experimental parameters, demonstrating why the Boc-protected route is the industry standard for high-purity applications.

Reaction StrategyBase / SolventTemp (°C)Desired O-Aryl YieldN-Aryl ByproductNitrile HydrolysisRegioisomer (C2-Cl loss)
Unprotected (Direct) K2​CO3​ / DMF80 °C45%35% 5%2%
Unprotected (Direct) NaH / Dry THF25 °C78%12%<1%<1%
Boc-Protected (Optimized) NaH / Dry DMF15 °C>92% Not Detected <1%<1%

Part 4: Self-Validating Protocol: Chemoselective Etherification via Boc-Protection

Rationale: While direct etherification is possible, the ΔpKa​ between the alcohol and amine groups makes chemoselective O-arylation difficult to scale without extensive chromatography. Transient protection of the amine as a tert-butyloxycarbonyl (Boc) carbamate ensures a self-validating system where N-arylation is structurally impossible.

Step 1: Alkoxide Generation (In-Process Control Checkpoint)

  • Charge a dry, nitrogen-flushed reactor with trans-4-(Boc-amino)cyclohexanol (1.0 eq) and anhydrous DMF (<50 ppm H2​O ).

  • Cool the solution to 0–5 °C using an ice bath.

  • Portion-wise, add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1 eq). Causality & Validation: NaH is chosen because its deprotonation of alcohols is irreversible, driven by the evolution of hydrogen gas. Self-Validation: The formation of the alkoxide is confirmed complete when H2​ bubbling strictly ceases and the suspension transitions to a homogeneous solution.

Step 2: Nucleophilic Aromatic Substitution ( SN​Ar ) 4. Dissolve 2-chloro-4-fluorobenzonitrile (1.05 eq) in anhydrous DMF and add it dropwise to the alkoxide solution, maintaining the internal temperature below 15 °C. Causality: The 4-fluoro position is highly activated by the strongly electron-withdrawing para-nitrile group[3]. Keeping the temperature low prevents the highly reactive alkoxide from attacking the secondary electrophilic site (the 2-chloro position). 5. Stir for 2 hours at room temperature. Monitor the disappearance of the fluorobenzonitrile via HPLC.

Step 3: Workup and Deprotection 6. Quench the reaction carefully with cold water to destroy any unreacted NaH. Extract the intermediate into Ethyl Acetate, wash with brine, and concentrate. 7. Treat the crude organic intermediate with 4N HCl in Dioxane at room temperature for 4 hours. Validation: The acidic environment cleaves the Boc group, precipitating the final product as 4-[(trans-4-aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride. This precipitation acts as an in-situ purification step, leaving organic-soluble impurities in the mother liquor and yielding a highly pure solid.

References

  • Jiehua Pharma. "4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride - Product Details." Available at: [Link]

  • Kwan, E. E., et al. "A mechanistic continuum of nucleophilic aromatic substitution reactions with azole nucleophiles." National Center for Biotechnology Information (PMC). Available at: [Link]

  • Politanskaya, L. V., et al. "Substitution of a Fluorine Atom in Perfluorobenzonitrile by a Lithiated Nitronyl Nitroxide." The Journal of Organic Chemistry, ACS Publications. Available at: [Link]

Sources

Troubleshooting

troubleshooting stereoselectivity issues in trans-4-aminocyclohexyl ether formation

Welcome to the Technical Support Center for Stereoselective Synthesis . As a Senior Application Scientist, I have compiled this troubleshooting guide to address the specific stereochemical and mechanistic challenges rese...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Stereoselective Synthesis . As a Senior Application Scientist, I have compiled this troubleshooting guide to address the specific stereochemical and mechanistic challenges researchers encounter when synthesizing trans-4-aminocyclohexyl ethers—a critical 1,4-disubstituted cyclohexane scaffold widely used in modern drug development.

Below, you will find a strategic workflow, field-proven troubleshooting FAQs, validated experimental protocols, and quantitative benchmarking data to ensure your synthetic routes are robust, scalable, and highly stereocontrolled.

Strategic Workflow for Stereocontrol

StereoselectiveWorkflow Target Target: trans-4-Aminocyclohexyl Ether StartKetone Route A: 4-Alkoxycyclohexanone Target->StartKetone StartAlcohol Route B: trans-4-Aminocyclohexanol Target->StartAlcohol RedAm Standard Reductive Amination (NaBH(OAc)3 / H2, Pd) StartKetone->RedAm BioCat Biocatalytic Transaminase (Arthrobacter sp.) StartKetone->BioCat AuxAm Chiral Auxiliary Reductive Amination StartKetone->AuxAm Mitsunobu Mitsunobu Inversion (from cis-alcohol) StartAlcohol->Mitsunobu If using cis-isomer PdCoupling Pd-Catalyzed C-O Coupling (Buchwald-Hartwig) StartAlcohol->PdCoupling N-Boc protected CisProduct Major Product: cis-Isomer (Undesired a,e) RedAm->CisProduct TransProduct Major Product: trans-Isomer (>98% d.e. e,e) BioCat->TransProduct AuxAm->TransProduct Elimination Elimination Byproducts (Low Yield) Mitsunobu->Elimination PdCoupling->TransProduct

Decision tree for the stereoselective synthesis of trans-4-aminocyclohexyl ethers.

Troubleshooting Guide & FAQs

Q: We are performing a standard reductive amination on a 4-alkoxycyclohexanone, but our trans:cis ratio is consistently poor. How can we invert this selectivity to favor the trans isomer? A: This is a classic issue of facial selectivity in rigid ring systems. To achieve the trans isomer, you need the resulting 1,4-substituents to be diequatorial (e,e). While small hydride donors favor axial attack (yielding the equatorial amine), standard reductive amination conditions—especially those using bulky secondary amines or catalytic hydrogenation—often suffer from competing equatorial attack. The bulky iminium intermediate creates severe 1,3-diaxial steric clashes, forcing the hydride or hydrogen gas to attack from the equatorial face. This traps the new amine group in the axial position, yielding the undesired cis (a,e) isomer[3]. The Solution: Bypass substrate-controlled reduction entirely. We recommend two field-proven alternatives:

  • Biocatalytic Resolution: Utilize transaminase enzymes (e.g., from Arthrobacter sp.). These enzymes dynamically and selectively aminate the ketone to the (1r,4r)-isomer (trans) with >98% diastereomeric excess (d.e.), leaving the cis-pathway unreacted [1].

  • Chiral Auxiliary-Assisted Reduction: Condense the ketone with a chiral director like (R)- or (S)-α-methylbenzylamine. The steric bulk of the auxiliary forces hydride delivery exclusively from the desired face [1].

Q: We attempted a Mitsunobu reaction to invert cis-4-aminocyclohexanol (N-Boc protected) to the trans-ether, but we observe massive elimination byproducts and poor yields (< 20%). What is the alternative? A: The Mitsunobu reaction relies on a strict S_N2 mechanism, requiring the oxygen nucleophile to approach exactly 180° opposite the activated leaving group. For a cis-1,4-disubstituted cyclohexane (where the OH is axial), the nucleophile must approach from the equatorial trajectory. This path is heavily sterically hindered by adjacent equatorial protons. Consequently, the basic conditions of the Mitsunobu reagents (DEAD/PPh3) divert the reaction toward E2 elimination, yielding cyclohexene byproducts instead of the trans-ether[2]. The Solution: Abandon the inversion strategy. Instead, start with commercially available, stereopure trans-4-aminocyclohexanol and employ a Palladium-Catalyzed C-O Cross-Coupling . This method couples the secondary alcohol directly with an aryl halide, proceeding with complete retention of the trans configuration [2].

Q: When scaling up the Pd-catalyzed C-O cross-coupling for trans-ether formation, we are seeing incomplete conversion and suspected catalyst poisoning. How do we optimize this? A: Palladium catalysts are highly sensitive to coordination by free amines. If your trans-4-aminocyclohexanol is insufficiently protected, or if the product ether chelates the metal, the catalytic cycle will stall. The Solution: Ensure the primary amine is fully protected (e.g., as an N-Boc carbamate). Switch to a robust, sterically demanding bidentate ligand such as rac-BINAP. These ligands enforce the reductive elimination step and prevent off-cycle chelation. Furthermore, use a mild, insoluble base like anhydrous K3PO4 in 1,4-dioxane at elevated temperatures (~100 °C) to facilitate the cross-coupling without promoting side reactions [2].

Validated Experimental Protocols

Protocol A: Palladium-Catalyzed C–O Cross-Coupling (Retention of Configuration)

Purpose: Scalable synthesis of trans-4-aminocyclohexyl aryl ethers from N-Boc-trans-4-aminocyclohexanol and an aryl chloride without stereochemical inversion. Self-Validating System: The use of rac-BINAP and K3PO4 ensures a controlled catalytic cycle. If the reaction mixture turns black immediately upon heating (indicating Pd(0) aggregation into palladium black), it self-diagnoses oxygen ingress or ligand failure, prompting an immediate halt before further reagent waste.

Step-by-Step Methodology:

  • Charge a rigorously dried, nitrogen-flushed Schlenk reactor with N-Boc-trans-4-aminocyclohexanol (1.1 equiv), the target aryl chloride (1.0 equiv), and anhydrous K3PO4 (1.1 equiv).

  • In a separate, highly degassed flask, pre-mix Pd(OAc)2 (2.3 mol %) and rac-BINAP (6.0 mol %) in anhydrous 1,4-dioxane. Stir for 15 minutes at room temperature until a homogeneous active catalyst complex forms.

  • Transfer the catalyst solution to the main reactor via cannula to maintain strict anaerobicity.

  • Heat the mixture to 101 °C for 10.5 hours under positive nitrogen pressure.

  • In-Process Control: Monitor the reaction via HPLC. The reaction is deemed complete when the aryl chloride peak is < 1% area.

  • Cool to 20 °C, filter through a pad of Celite to remove the insoluble phosphate salts, and concentrate the filtrate.

  • Purify via crystallization (e.g., from heptane) to isolate the product and achieve residual Palladium levels < 2 ppm [2].

Protocol B: Biocatalytic Transaminase Amination

Purpose: Direct, highly stereoselective conversion of 4-alkoxycyclohexanones to trans-4-aminocyclohexyl ethers.

Step-by-Step Methodology:

  • Prepare a phosphate buffer solution (pH 7.5) containing the whole-cell biocatalyst (Arthrobacter sp.) and 1 mM pyridoxal 5'-phosphate (PLP) cofactor.

  • Add pyruvate (or isopropylamine, depending on the specific enzyme variant) as the amine acceptor/donor system.

  • Introduce the 4-alkoxycyclohexanone substrate via a controlled syringe pump feed to prevent substrate inhibition of the enzyme.

  • Incubate at 30 °C with gentle orbital agitation for 24-48 hours. The enzyme will dynamically resolve the mixture, selectively aminating to the (1r,4r)-isomer.

  • Quench the reaction by adjusting the pH to 11 using 1M NaOH.

  • Extract the aqueous layer with MTBE (3x), dry over MgSO4, and evaporate to isolate the trans-amine intermediate with >98% d.e. [1].

Quantitative Data Comparison

Table 1: Benchmarking Stereoselective Synthetic Strategies

Synthetic StrategyStarting MaterialTypical Yieldtrans d.e. (%)ScalabilityPrimary Limitation
Standard Reductive Amination 4-Alkoxycyclohexanone60 - 85%< 30% (Poor)HighThermodynamic/kinetic preference often yields the cis isomer [3].
Mitsunobu Etherification cis-4-Aminocyclohexanol15 - 40%> 95%LowSevere E2 elimination byproducts due to steric hindrance [2].
Biocatalytic Transaminase 4-Alkoxycyclohexanone80 - 85%> 98%MediumRequires strict pH/temperature control and continuous flow setups [1].
Pd-Catalyzed C-O Coupling trans-4-Aminocyclohexanol> 90%> 99%Very HighRequires N-protection and strict exclusion of oxygen[2].

References

  • EvitaChem. "4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile - Stereoselective Synthesis.
  • Hager, A. et al. "Palladium-Catalyzed C–O Cross-Coupling as a Replacement for a Mitsunobu Reaction in the Development of an Androgen Receptor Antagonist." Organic Process Research & Development. 2021, 25, 654–660.
  • Myers, J.W.

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Validation of a Stability-Indicating HPLC Method for 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

This guide provides an in-depth, experience-driven approach to the validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the novel pharmaceutical intermediate, 4-[(trans-4-Aminocyc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth, experience-driven approach to the validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the novel pharmaceutical intermediate, 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile. Moving beyond a simple checklist of validation parameters, we will explore the scientific rationale behind each experimental choice, ensuring a robust and reliable analytical method suitable for regulatory submission. This document is intended for researchers, scientists, and drug development professionals seeking to establish and validate a scientifically sound, stability-indicating HPLC method.

The Imperative of a Stability-Indicating Method

A stability-indicating method is a validated quantitative analytical procedure that can detect changes in the properties of a drug substance and drug product over time.[1] The core principle of such a method is its ability to accurately measure the active pharmaceutical ingredient (API) without interference from any degradation products, process impurities, or other potential excipients.[2] For a molecule like 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile, which contains several potentially labile functional groups (a nitrile, an ether linkage, an amine, and a chlorinated aromatic ring), a rigorously validated stability-indicating HPLC method is paramount for ensuring the quality, safety, and efficacy of the final drug product.

The validation process demonstrates that the analytical procedure is fit for its intended purpose.[3][4][5] This guide is structured around the key validation parameters as stipulated by the International Council for Harmonisation (ICH) guidelines, specifically Q2(R2).[3][6][7]

Validation_Workflow cluster_0 Method Development & Optimization cluster_1 Forced Degradation Studies cluster_2 Method Validation MD Initial Method Development Opt Method Optimization MD->Opt System Suitability FD Forced Degradation Opt->FD Spec Specificity FD->Spec Lin Linearity Spec->Lin Acc Accuracy Lin->Acc Prec Precision Acc->Prec Rob Robustness Prec->Rob LOD_LOQ LOD & LOQ Rob->LOD_LOQ

Caption: Overall workflow for the development and validation of a stability-indicating HPLC method.

Specificity: The Cornerstone of a Stability-Indicating Method

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present.[8][9] For a stability-indicating method, this means demonstrating that the peak corresponding to 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is free from any co-eluting degradation products or process-related impurities. The most definitive way to establish specificity is through forced degradation studies.[1][8][10][11]

Experimental Protocol: Forced Degradation Studies

The objective of forced degradation, or stress testing, is to intentionally degrade the drug substance to generate potential degradation products.[8][10] A target degradation of 5-20% is generally considered optimal to ensure that the primary degradation pathways are observed without generating secondary, less relevant degradants.[8][11][12]

Step-by-Step Protocol:

  • Preparation of Stock Solution: Prepare a stock solution of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

  • Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1N HCl. Heat the solution at 80°C for 24 hours. At appropriate time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot, neutralize with 1N NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

  • Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1N NaOH. Keep the solution at room temperature for 24 hours. At specified intervals, withdraw an aliquot, neutralize with 1N HCl, and dilute with the mobile phase for analysis.

  • Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 30% hydrogen peroxide (H₂O₂). Store the solution at room temperature, protected from light, for 24 hours. At various time points, take an aliquot and dilute it with the mobile phase for analysis.

  • Thermal Degradation: Expose the solid drug substance to dry heat at 105°C for 48 hours. Also, reflux a solution of the drug substance in a suitable solvent at 80°C for 48 hours. Prepare samples for HPLC analysis by dissolving the solid or diluting the solution in the mobile phase.

  • Photolytic Degradation: Expose the solid drug substance and a solution of the drug substance to UV light (254 nm) and visible light (as per ICH Q1B guidelines) for a specified duration. A control sample should be wrapped in aluminum foil to protect it from light.[12] Prepare samples for analysis.

Data Interpretation and Comparison

The chromatograms from the stressed samples are compared with that of an unstressed standard. The key is to demonstrate that the main peak remains pure and that all degradation products are well-resolved from it. Peak purity analysis using a photodiode array (PDA) detector is crucial here.

Stress Condition% Degradation (Hypothetical)Resolution between Main Peak and Closest Impurity (Hypothetical)Peak Purity Angle (Hypothetical)Peak Purity Threshold (Hypothetical)
Acid Hydrolysis15.2%> 2.00.1250.250
Base Hydrolysis8.5%> 2.00.1100.250
Oxidative Degradation19.8%> 2.00.1300.250
Thermal Degradation5.1%> 2.00.0980.250
Photolytic Degradation2.3%> 2.00.0850.250

A successful specificity study will show that in all stressed conditions, the resolution between the parent peak and any degradant peak is greater than 2.0, and the peak purity angle is less than the peak purity threshold, indicating no co-elution.

Forced_Degradation_Pathways cluster_acid Acid Hydrolysis cluster_base Base Hydrolysis cluster_oxidation Oxidative Degradation Parent 4-[(trans-4-Aminocyclohexyl)oxy] -2-chlorobenzonitrile Amide Amide Derivative Parent->Amide Nitrile Hydrolysis Phenol 2-chloro-4-hydroxybenzonitrile Parent->Phenol Ether Cleavage N_Oxide N-Oxide Derivative Parent->N_Oxide Amine Oxidation Acid Carboxylic Acid Derivative Amide->Acid

Caption: Plausible forced degradation pathways for 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile.

Linearity: Proportionality of Response

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[13] This is fundamental for accurate quantitation.

Experimental Protocol: Linearity Study
  • Preparation of Stock Solution: Prepare a stock solution of the reference standard at a high concentration (e.g., 1000 µg/mL).

  • Preparation of Calibration Standards: Prepare a series of at least five calibration standards by serial dilution of the stock solution. The range should typically cover 80% to 120% of the expected sample concentration for an assay method. For an impurity method, the range should bracket the expected impurity levels.

  • Analysis: Inject each calibration standard in triplicate.

  • Data Analysis: Plot a graph of the mean peak area versus concentration. Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Data Interpretation and Comparison
Concentration (µg/mL)Mean Peak Area (n=3)
80801234
90902345
1001003456
1101104567
1201205678

Linear Regression Analysis (Hypothetical Results):

  • Correlation Coefficient (r²): > 0.999

  • Slope: 10025

  • Y-intercept: -12345 (should be close to zero)

A correlation coefficient of greater than 0.999 is generally considered acceptable and indicates a strong linear relationship.

Accuracy: Closeness to the True Value

Accuracy is the measure of the closeness of the test results obtained by the method to the true value.[13][14] It is typically assessed by determining the recovery of a known amount of analyte spiked into a placebo matrix.

Experimental Protocol: Accuracy Study
  • Sample Preparation: Prepare samples at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration) by spiking a known amount of the drug substance into a placebo matrix.

  • Analysis: Analyze each sample in triplicate.

  • Calculation: Calculate the percentage recovery for each sample.

Data Interpretation and Comparison
Spiked Concentration (µg/mL)Measured Concentration (µg/mL)% Recovery
8079.599.4%
100100.2100.2%
120119.399.4%

Acceptable recovery is typically within 98.0% to 102.0%.[14]

Precision: Agreement Between Measurements

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[5] It is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol: Precision Study
  • Repeatability (Intra-assay precision):

    • Prepare six independent samples at 100% of the test concentration.

    • Analyze the samples on the same day, with the same analyst, and on the same instrument.

    • Calculate the mean, standard deviation, and relative standard deviation (%RSD).

  • Intermediate Precision (Inter-assay precision):

    • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

    • Compare the results from both studies.

Data Interpretation and Comparison
Precision LevelMean Assay Value (%)%RSD
Repeatability99.8%< 1.0%
Intermediate Precision (Day 2, Analyst 2)100.1%< 1.0%

A %RSD of not more than 2.0% is generally acceptable for the assay of a drug substance.

Robustness: Reliability Under Varied Conditions

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[15] This provides an indication of its reliability during normal usage.

Experimental Protocol: Robustness Study
  • Vary Method Parameters: Systematically vary critical HPLC parameters one at a time. Examples include:

    • Flow rate (e.g., ± 0.2 mL/min)

    • Column temperature (e.g., ± 5°C)

    • Mobile phase composition (e.g., ± 2% organic)

    • pH of the mobile phase buffer (e.g., ± 0.2 units)

  • Analysis: Analyze a standard solution under each of the varied conditions.

  • Evaluation: Evaluate the effect on system suitability parameters (e.g., resolution, tailing factor, theoretical plates) and the assay result.

Data Interpretation and Comparison

The system suitability parameters should remain within the predefined acceptance criteria for all variations, and the assay results should not be significantly affected.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[14]

Experimental Protocol: LOD and LOQ Determination

These can be determined based on the standard deviation of the response and the slope of the calibration curve:

  • LOD = 3.3 * (Standard Deviation of the y-intercept / Slope)

  • LOQ = 10 * (Standard Deviation of the y-intercept / Slope)

Alternatively, they can be determined based on the signal-to-noise ratio, where a ratio of 3:1 is generally accepted for LOD and 10:1 for LOQ.[13]

Conclusion

The validation of a stability-indicating HPLC method is a comprehensive process that requires a deep understanding of the analytical procedure and the regulatory landscape. By systematically evaluating specificity, linearity, accuracy, precision, robustness, and detection limits, and by thoroughly investigating the potential degradation pathways of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile, a reliable and scientifically sound method can be established. This guide provides a framework for this process, emphasizing the rationale behind each step to ensure the generation of high-quality, defensible data.

References

  • Q2(R2) Validation of Analytical Procedures March 2024 - FDA. (2024, March 6). U.S. Food and Drug Administration. [Link]

  • Highlights from FDA's Analytical Test Method Validation Guidance - ProPharma. (2024, June 25). ProPharma Group. [Link]

  • Q2(R2) Validation of Analytical Procedures - FDA. (2024, March). U.S. Food and Drug Administration. [Link]

  • Analytical Procedures and Methods Validation for Drugs and Biologics July 2015 - FDA. (2020, April 21). U.S. Food and Drug Administration. [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. European Compliance Academy. [Link]

  • Forced Degradation in HPLC Methods. (2010, June 15). Scribd. [Link]

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA. (2022). European Medicines Agency. [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). U.S. Food and Drug Administration. [Link]

  • FDA Releases Guidance on Analytical Procedures. (2024, March 7). BioPharm International. [Link]

  • Analytical Method Validation (AMV) in Pharmaceuticals - Pharmaguideline. (n.d.). Pharmaguideline. [Link]

  • A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method. (2021). PMC. [Link]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005, November). ICH. [Link]

  • Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.). BioProcess International. [Link]

  • The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15). European Bioanalysis Forum. [https://www.europeanbioanalysisforum.eu/wp-content/uploads/2012/12/EBF- plenary-session-at-WRIB-2012-on-BMV-guideline.pdf]([Link] plenary-session-at-WRIB-2012-on-BMV-guideline.pdf)

  • ICH Q2 Analytical Method Validation. (n.d.). Slideshare. [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - EMA. (1995, June). European Medicines Agency. [Link]

  • Quality guidelines: specifications, analytical procedures and analytical validation. (2023, December 15). European Medicines Agency. [Link]

  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass. [Link]

  • Stability Indicating HPLC Method Development – A Review - IJTSRD. (2021, July 15). International Journal of Trend in Scientific Research and Development. [Link]

  • Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. (2020, November 1). LCGC International - Chromatography Online. [Link]

  • Stability Indicating HPLC Method Development and Validation. (n.d.). SciSpace. [Link]

  • Stability Indicating Analytical Method Development and Validation. (n.d.). International Journal of Pharmaceutical Sciences and Medicine (IJPSM). [Link]

  • Degradation of three benzonitrile herbicides by Aminobacter MSH1 versus soil microbial communities: pathways and kinetics. (2014, August 15). PubMed. [Link]

  • Pathways and metabolites of microbial degradation of selected acidic pharmaceutical and their occurrence in municipal wastewater treated by a membrane bioreactor. (2005, July 15). PubMed. [Link]

  • A stability-indicating reverse phase-HPLC method development and validation for newly approved drug, Belzutifan in bulk and pharmaceutical dosage forms. (2023, July 4). Future Journal of Pharmaceutical Sciences. [Link]

  • Biotransformation pathways of pharmaceuticals and personal care products (PPCPs) during acidogenesis and methanogenesis of anaer. (2024, August 6). ScienceDirect. [Link]

  • Degradation pathways and kinetics of chloroacetonitriles by UV/persulfate in the presence of bromide. (2022, April 20). PubMed. [Link]

Sources

Comparative

A Comparative Guide to the Synthetic Routes for High-Purity 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

Introduction 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is a pivotal intermediate in the synthesis of various active pharmaceutical ingredients (APIs), including novel kinase inhibitors and other therapeutic a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is a pivotal intermediate in the synthesis of various active pharmaceutical ingredients (APIs), including novel kinase inhibitors and other therapeutic agents.[1][2][3][4] The precise stereochemistry of the trans-substituted cyclohexane ring is often critical for the biological efficacy of the final drug substance. Consequently, the development of a synthetic route that is not only high-yielding but also provides exceptional diastereomeric and chemical purity is of paramount importance for researchers and drug development professionals.

This guide provides an in-depth, objective comparison of the predominant synthetic strategies for preparing high-purity 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile. We will dissect the mechanistic underpinnings, process parameters, and purification challenges associated with each route, supported by experimental data and protocols to inform your selection of the optimal synthetic pathway.

Retrosynthetic Analysis: Devising the Strategic Approach

A retrosynthetic analysis of the target molecule reveals that the most logical disconnection point is the ether linkage. This bond can be formed through nucleophilic substitution, leading to two primary synthetic strategies.

G Target 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile Disconnection C-O Ether Bond Disconnection Target->Disconnection SynthonA Aryl Electrophile Synthon Disconnection->SynthonA Route 1 & 2 SynthonB Alkoxide Nucleophile Synthon Disconnection->SynthonB Route 1 & 2 Route1_Start 2-Chloro-4-fluorobenzonitrile SynthonA->Route1_Start via S_NAr Route2_Start 4-Hydroxy-2-chlorobenzonitrile SynthonA->Route2_Start via Mitsunobu Cyclohexanol trans-4-Aminocyclohexanol SynthonB->Cyclohexanol

Caption: Retrosynthetic analysis of the target molecule.

This analysis highlights two main starting scaffolds: an activated aryl halide (Route 1) and a phenolic precursor (Route 2), both coupled with trans-4-aminocyclohexanol or a derivative thereof.

Route 1: The Williamson Ether Synthesis Approach

The Williamson ether synthesis is a classic and widely used method for forming ethers.[5][6] In this context, it involves the reaction of an alkoxide, generated from trans-4-aminocyclohexanol, with an activated aryl halide, typically 2-chloro-4-fluorobenzonitrile, via a nucleophilic aromatic substitution (SNAr) mechanism.

Principle and Mechanistic Considerations

The reaction proceeds by the deprotonation of the hydroxyl group of trans-4-aminocyclohexanol using a strong base to form a potent nucleophile. This alkoxide then attacks the electron-deficient carbon atom bearing the fluorine in 2-chloro-4-fluorobenzonitrile. The fluorine atom is an excellent leaving group in SNAr reactions due to its high electronegativity, which activates the aromatic ring towards nucleophilic attack.

A critical consideration in this route is the potential for the amine functionality to also act as a nucleophile. To ensure selectivity for O-alkylation over N-alkylation, the amine group on trans-4-aminocyclohexanol is often protected prior to the ether synthesis. Common protecting groups include tert-butoxycarbonyl (Boc), which can be readily removed under acidic conditions post-synthesis.

G cluster_0 Step 1: Protection cluster_1 Step 2: Ether Synthesis (S_NAr) cluster_2 Step 3: Deprotection Aminocyclohexanol trans-4-Aminocyclohexanol BocProtected Boc-protected Aminocyclohexanol Aminocyclohexanol->BocProtected (Boc)₂O Base Base (e.g., NaH, K₂CO₃) BocProtected->Base Deprotonation ArylHalide 2-Chloro-4-fluorobenzonitrile Intermediate Protected Intermediate ArylHalide->Intermediate Base->Intermediate FinalProduct Target Product Intermediate->FinalProduct Acid (e.g., HCl)

Caption: Workflow for the Williamson Ether Synthesis route.

Experimental Protocol: Williamson Ether Synthesis (with Boc Protection)
  • Protection: To a solution of trans-4-aminocyclohexanol (1.0 eq.) in a suitable solvent such as tetrahydrofuran (THF), add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq.) and triethylamine (1.2 eq.). Stir the mixture at room temperature for 12-16 hours. After reaction completion, the solvent is removed under reduced pressure, and the crude Boc-protected aminocyclohexanol is purified.

  • Ether Synthesis: In an inert atmosphere, suspend sodium hydride (1.5 eq., 60% dispersion in mineral oil) in anhydrous dimethylformamide (DMF). Add a solution of the Boc-protected aminocyclohexanol (1.2 eq.) in DMF dropwise at 0 °C. Allow the mixture to stir for 30 minutes. Then, add a solution of 2-chloro-4-fluorobenzonitrile (1.0 eq.) in DMF. The reaction is then heated to 60-80 °C and monitored by TLC or HPLC until completion.

  • Workup and Deprotection: Cool the reaction mixture and quench carefully with water. Extract the product with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude protected product is then dissolved in a solution of HCl in dioxane or methanol and stirred at room temperature to remove the Boc group.

  • Purification: The final product is typically isolated as its hydrochloride salt.[2] Purification is achieved by recrystallization from a suitable solvent system, such as ethanol/water or acetonitrile, to yield high-purity 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile hydrochloride.[7]

Performance Analysis
ParameterWilliamson Ether Synthesis
Overall Yield 65-80%
Purity >99% (after recrystallization)
Key Reagents NaH, K₂CO₃, (Boc)₂O, 2-chloro-4-fluorobenzonitrile
Advantages Utilizes relatively inexpensive starting materials and bases. The SNAr reaction is typically clean and high-yielding. Scalability is well-established in industrial settings.
Disadvantages Requires an additional protection/deprotection sequence, adding two steps to the synthesis. The use of sodium hydride requires careful handling.

Route 2: The Mitsunobu Reaction Approach

The Mitsunobu reaction provides a powerful and mild alternative for forming the ether linkage.[8][9] This reaction couples a primary or secondary alcohol with a nucleophile, in this case, a phenol, under redox-neutral conditions using a combination of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (e.g., diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[10]

Principle and Mechanistic Considerations

The reaction is initiated by the formation of a phosphonium intermediate between triphenylphosphine and the azodicarboxylate.[9] This species then activates the alcohol (trans-4-aminocyclohexanol), converting the hydroxyl group into a good leaving group. The phenoxide, formed from 4-hydroxy-2-chlorobenzonitrile, then acts as the nucleophile, displacing the activated hydroxyl group to form the desired ether. A hallmark of the Mitsunobu reaction is the inversion of stereochemistry at the alcohol center; however, since the substitution occurs at the oxygen atom of the phenol, the stereochemistry of the cyclohexanol is retained.[8]

A key advantage is that protection of the amine may not be necessary if its nucleophilicity is sufficiently lower than the phenoxide under the reaction conditions, potentially shortening the overall synthesis. However, side reactions involving the amine are possible, and optimization is crucial.

G cluster_0 Mitsunobu Reaction cluster_1 Purification Phenol 4-Hydroxy-2-chlorobenzonitrile Product Target Product Phenol->Product Alcohol trans-4-Aminocyclohexanol Alcohol->Product Reagents PPh₃ + DIAD/DEAD Reagents->Product Crude Crude Product + Triphenylphosphine oxide Product->Crude Purified High-Purity Product Crude->Purified Chromatography or Recrystallization

Caption: Workflow for the Mitsunobu Reaction route.

Experimental Protocol: Mitsunobu Reaction
  • Reaction Setup: To a cooled (0 °C) solution of 4-hydroxy-2-chlorobenzonitrile (1.0 eq.), trans-4-aminocyclohexanol (1.2 eq.), and triphenylphosphine (1.5 eq.) in anhydrous THF, add DIAD (1.5 eq.) dropwise under an inert atmosphere.[11] The addition rate should be controlled to maintain a low reaction temperature.

  • Reaction Execution: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours. The reaction progress is monitored by TLC or HPLC.

  • Workup and Purification: Upon completion, the solvent is removed under reduced pressure. The primary challenge in the workup is the removal of the triphenylphosphine oxide by-product. This is typically achieved by column chromatography on silica gel.[11] Alternatively, precipitation of the by-product from a non-polar solvent or recrystallization of the final product can be effective.

Performance Analysis
ParameterMitsunobu Reaction
Overall Yield 50-70%
Purity >98% (after chromatography)
Key Reagents PPh₃, DIAD/DEAD, 4-hydroxy-2-chlorobenzonitrile
Advantages Very mild reaction conditions, which is beneficial for complex or sensitive substrates. Potentially avoids protection/deprotection steps.
Disadvantages Stoichiometric amounts of expensive reagents (phosphine, azodicarboxylate) are required. The removal of by-products, especially triphenylphosphine oxide, can be challenging and often necessitates chromatography, which may not be ideal for large-scale synthesis.[9]

Critical Aspect: Achieving High Diastereomeric Purity

The biological function of the target molecule is contingent on the trans configuration of the 1,4-disubstituted cyclohexane ring. The primary strategy to ensure high diastereomeric excess (d.e.) is to start with high-purity trans-4-aminocyclohexanol.

  • Starting Material Control: Commercial trans-4-aminocyclohexanol is often available as a mixture of cis and trans isomers. It is crucial to source a high-purity trans isomer or perform a separation prior to synthesis.

  • Biocatalytic Resolution: An advanced strategy involves using enzymes, such as transaminases, which can selectively convert the undesired cis-isomer in a mixture to the corresponding ketone, allowing for the enrichment and isolation of the pure trans-amine. This approach can achieve >98% d.e.[1]

Final Product Purification

Regardless of the synthetic route chosen, achieving the high purity required for pharmaceutical applications necessitates a robust final purification step.

  • Recrystallization: This is the most common and scalable method. The crude product is dissolved in a minimal amount of a hot solvent (e.g., ethanol, isopropanol, acetonitrile) and allowed to cool slowly, causing the pure compound to crystallize while impurities remain in the mother liquor.[12]

  • Salt Formation: Converting the final amine product to its hydrochloride salt often enhances its crystallinity and facilitates purification by recrystallization.[13] It also improves the stability and handling properties of the compound.

  • Column Chromatography: While effective, especially for removing closely related impurities or by-products like triphenylphosphine oxide, flash chromatography is less desirable for large-scale industrial production due to solvent consumption and cost.[12]

Comparative Summary and Recommendation

FeatureRoute 1: Williamson Ether SynthesisRoute 2: Mitsunobu Reaction
Number of Steps 3 (Protection, Synthesis, Deprotection)1-2 (Synthesis, Purification)
Reagent Cost LowerHigher
Scalability ExcellentModerate to Poor
By-product Issues Minimal, easily removed saltsSignificant (Triphenylphosphine oxide)
Purification Method RecrystallizationChromatography often required
Process Robustness HighModerate
Recommendation

For large-scale, industrial production where cost, scalability, and process robustness are the primary drivers, the Williamson Ether Synthesis (Route 1) is the superior choice. Although it involves additional steps for amine protection and deprotection, the use of cheaper reagents, the straightforward purification by recrystallization, and its proven scalability make it the more economically viable and reliable option.

For small-scale laboratory synthesis , particularly when dealing with precious or complex substrates where mild conditions are essential, the Mitsunobu Reaction (Route 2) can be a valuable tool. Its ability to proceed under gentle conditions may outweigh the disadvantages of reagent cost and purification challenges at the discovery and early development stages.

Ultimately, the choice of synthesis will depend on the specific project requirements, including scale, budget, available equipment, and the desired purity profile of the final compound.

References

  • EvitaChem. 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile.
  • TargetMol. 4-[(trans-4-aminocyclohexyl)oxy]-2-chloro-benzonitrile hydrochloride.
  • Organic-Chemistry.org. Mitsunobu Reaction. (2019).
  • Tokyo Chemical Industry Co., Ltd. TCI Practical Example: Buchwald-Hartwig Amination Using Pd2(dba)3 and tBu3P·HBF4.
  • AdooQ BioScience. 4-[(Trans-4-aminocyclohexyl)oxy]-2-chloro-Benzonitrile hydrochloride | Drug Intermediate.
  • Sinfoo Biotech. 4-[(Trans-4-aminocyclohexyl)oxy]-2-chloro-Benzonitrile hydrochloride | Drug Intermediate.
  • Organic Chemistry Portal. Mitsunobu Reaction.
  • Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

  • Organic Synthesis. Mitsunobu reaction. Available from: [Link]

  • Chemistry LibreTexts. Buchwald-Hartwig Amination. (2023). Available from: [Link]

  • Master Organic Chemistry. The Williamson Ether Synthesis. (2014). Available from: [Link]

  • Wikipedia. Williamson ether synthesis. Available from: [Link]

  • Lumen Learning. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook. Available from: [Link]

  • Chemistry Steps. The Williamson Ether Synthesis. (2022). Available from: [Link]

  • J&K Scientific LLC. Williamson Ether Synthesis. (2021). Available from: [Link]

  • PMC. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Available from: [Link]

  • ResearchGate. How can I purify impure benzonitrile?. (2017). Available from: [Link]

  • Organic Syntheses. a general procedure for mitsunobu inversion of sterically hindered alcohols. Available from: [Link]

  • Organic Synthesis. Buchwald-Hartwig Coupling. Available from: [Link]

  • Purdue University. HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Available from: [Link]

  • Google Patents. WO2010070368A1 - Process for the preparation of trans 4-amino-cyclohexyl acetic acid ethyl ester hcl.
  • Wikipedia. 4-Chlorobenzonitrile. Available from: [Link]

  • MDPI. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. (2011). Available from: [Link]

  • Reddit. Purification of aminonitrile : r/Chempros. (2022). Available from: [Link]

  • PMC. A Two-Step Orthogonal Chromatographic Process for Purifying the Molecular Adjuvant QS-21 with High Purity and Yield. Available from: [Link]

  • Bloom Tech. What is the synthetic route of 4-Aminobenzonitrile - Knowledge. (2023). Available from: [Link]

  • Royal Society of Chemistry. One-step selective synthesis of 2-chlorobenzonitrile from 2-chlorotoluene via ammoxidation. Available from: [Link]

  • PINPOOLS. 4-(((1r,4r)-4-aminocyclohexyl)oxy)-2-chlorobenzonitrile hydrochloride. Available from: [Link]

  • ResearchGate. A New Synthetic Route Toward o-Chlorobenzonitrile. (2026). Available from: [Link]

  • PrepChem.com. Synthesis of 2-chloro-4-aminobenzonitrile. Available from: [Link]

  • Patsnap. Preparation method of 4-chloro-4'-hydroxybenzophenone. (2018). Available from: [Link]

  • PMC. Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine. (2024). Available from: [Link]

  • PMC. General Synthesis for Chiral 4-Alkyl-4-hydroxycyclohexenones. Available from: [Link]

  • PMC. Oxidative Cyclization of 4-(2-Aminophenyl)-4-oxo-2-phenylbutanenitriles into 2-(3-Oxoindolin-2-ylidene)acetonitriles. Available from: [Link]

Sources

Validation

A Senior Application Scientist's Guide to Selecting 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile for Preclinical Research

An Objective Comparison of Commercial-Grade Small Molecule Reagents Introduction: The Starting Block of Discovery In the landscape of drug discovery and development, 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Objective Comparison of Commercial-Grade Small Molecule Reagents

Introduction: The Starting Block of Discovery

In the landscape of drug discovery and development, 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is a valuable intermediate and building block for synthesizing a range of pharmacologically active agents. Its structural motifs are pertinent to the development of novel therapeutics, particularly in areas like neuropharmacology and inflammation research. However, the journey from a promising molecule on paper to a validated lead candidate is paved with rigorous experimentation, where the quality of each input directly influences the success of the output.

The seemingly simple act of purchasing a chemical intermediate is a critical first step that can have cascading effects on experimental outcomes. Impurities, even at trace levels, can lead to inconsistent data, misleading structure-activity relationships (SAR), and a significant loss of time and resources. An impurity might possess its own biological activity, leading to false positives, or it could inhibit the desired reaction, skewing kinetic and efficacy data.

This guide, written from the perspective of a seasoned application scientist, provides a framework for researchers to critically evaluate and compare commercial suppliers of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile. We will move beyond the supplier's Certificate of Analysis (CoA) and delve into a practical, multi-pronged analytical approach to independently verify purity, identity, and impurity profiles. This ensures that the material you introduce into your discovery pipeline is well-characterized, reliable, and fit for purpose, thereby upholding the integrity of your research.

Identifying Commercial Suppliers

A survey of the chemical marketplace reveals several vendors offering 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile, often sold as the hydrochloride salt (CAS No. 1335049-54-1) or the free base (CAS No. 676560-26-2). Prominent suppliers listing this compound or its salt include ChemShuttle, Bide Pharmatech Ltd., and AiFChem, among others found on platforms like ChemicalBook and PINPOOLS.

For the purpose of this guide, we will present a hypothetical comparison of three representative commercial lots, anonymized as Supplier A, Supplier B, and Supplier C, to illustrate the potential variability one might encounter.

A Multi-Modal Analytical Workflow for Quality Assessment

A robust quality assessment relies on orthogonal analytical techniques, where each method provides a unique and complementary piece of information. A single data point, such as a purity value from an HPLC trace, is insufficient. The workflow below represents a best-practice approach for validating a new batch of any critical chemical reagent.

Experimental_Workflow cluster_0 Sample Acquisition & Initial Checks cluster_1 Chromatographic & Spectrometric Analysis cluster_2 Data Synthesis & Decision Receive Receive Samples (Supplier A, B, C) Visual Visual & Solubility Inspection Receive->Visual Initial QC HPLC Purity by HPLC-UV Visual->HPLC Analytical Suite LCMS Impurity ID by LC-MS HPLC->LCMS NMR Structure & Impurity ID by ¹H & ¹³C NMR LCMS->NMR Compare Compare Data & Assess Risk NMR->Compare Synthesize Results Select Select Optimal Supplier For Application Compare->Select Final Decision

Caption: A comprehensive workflow for qualifying chemical reagents from different suppliers.

  • Visual and Solubility Inspection: The simplest test is often the most revealing. The material should be a free-flowing solid of consistent color. Any discoloration or clumping may indicate degradation or the presence of significant impurities. A quick solubility test in a relevant solvent (e.g., DMSO, Methanol) should yield a clear, particulate-free solution.

  • Purity by High-Performance Liquid Chromatography (HPLC-UV): This is the workhorse for quantitative purity assessment. A reversed-phase HPLC method allows for the separation of the main compound from non-polar and moderately polar impurities. UV detection is suitable as the benzonitrile moiety provides a strong chromophore. The result is expressed as a percentage of the total peak area (% Area).

  • Structural Confirmation and Impurity Profiling by Nuclear Magnetic Resonance (NMR): NMR spectroscopy is arguably the most powerful tool for unambiguous structure elucidation. A ¹H NMR spectrum provides information on the chemical environment of all protons, confirming the identity of the compound. Crucially, it can also reveal the presence of residual solvents or organic impurities, which may not be easily detected by other methods. ¹³C NMR complements this by providing a fingerprint of the carbon skeleton.

  • Sensitive Impurity Detection by Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS combines the separation power of HPLC with the sensitive and specific detection of mass spectrometry. This technique is invaluable for detecting trace-level impurities that may be missed by HPLC-UV and for providing mass information that can help in the tentative identification of unknown peaks.

Hypothetical Comparative Data

The following tables summarize plausible analytical results for lots received from three hypothetical suppliers.

Table 1: Physical and Chromatographic Analysis

ParameterSupplier ASupplier BSupplier C
Appearance White crystalline solidOff-white powderWhite, slightly clumpy solid
Solubility (10 mg/mL in DMSO) Clear, colorless solutionClear, colorless solutionClear, faint yellow solution
HPLC Purity (% Area at 254 nm) 99.6%98.1%98.5%
LC-MS Purity (% Area TIC) 99.5%97.9%98.2%
Major Impurity (LC-MS) 0.15% (m/z 153.5)1.2% (m/z 138.0)0.8% (m/z 251.1, cis-isomer)

Table 2: NMR Spectroscopy Analysis

ParameterSupplier ASupplier BSupplier C
¹H NMR Identity Conforms to structureConforms to structureConforms to structure
Residual Solvents <0.05% Acetone0.4% Ethyl Acetate<0.05% Dichloromethane
Observable Organic Impurities Not detectedSignals consistent with 2-chlorobenzonitrileMinor signals consistent with diastereomer

Discussion: The Devil is in the Details

The data presented above, though hypothetical, illustrates a common scenario in reagent qualification. While all three suppliers provide material that is nominally >98% pure, the nature of the impurities tells a different story with significant implications for research.

Pathway_Impact Receptor Receptor Tyrosine Kinase (RTK) TargetKinase Target Kinase Receptor->TargetKinase Activates Substrate Downstream Substrate TargetKinase->Substrate Phosphorylates Response Cellular Response (e.g., Proliferation) Substrate->Response Compound Test Compound (4-[(trans...]) Compound->TargetKinase Inhibits (Desired Effect) Impurity Reactive Impurity (e.g., unreacted starting material) Impurity->Compound Reacts with (Reduces effective concentration) OffTarget Off-Target Kinase Impurity->OffTarget Inhibits (Off-Target Effect)

Caption: Impact of impurities on a hypothetical kinase signaling pathway experiment.

  • Supplier A: This material represents the highest quality. With 99.6% HPLC purity and no detectable organic impurities or significant residual solvents by NMR, it is the ideal choice for all applications, especially sensitive cell-based assays, animal studies, and quantitative biochemical assays like IC₅₀ determinations. The minor 0.15% impurity (m/z 153.5) likely corresponds to 4-hydroxy-2-chlorobenzonitrile, a plausible starting material. Its low level makes it unlikely to interfere with most experiments.

  • Supplier B: The HPLC purity of 98.1% is acceptable on the surface, but the impurity profile is concerning. The major impurity is identified by its mass (m/z 138.0) and confirmed by NMR as 2-chlorobenzonitrile, a key starting material for the synthesis. This is a reactive electrophile that could covalently modify proteins in a non-specific manner, leading to cytotoxicity or other off-target effects. The presence of 0.4% ethyl acetate, while common, should be noted as it could have effects in certain sensitive cellular models. This material might be suitable for synthetic chemistry optimization but is high-risk for biological assays.

  • Supplier C: This lot highlights a more subtle but equally critical issue: stereoisomeric purity. The major impurity is the cis-isomer of the desired trans-product. While chemically very similar, the three-dimensional arrangement of the aminocyclohexyl ring is different. In drug discovery, stereochemistry is paramount; the cis and trans isomers will likely have different binding affinities for a biological target. Using this mixture could lead to an inaccurate assessment of the compound's true potency. This lot is unsuitable for any biological screening or SAR studies.

Conclusion and Recommendations

The quality of a chemical reagent is a foundational pillar of reproducible science. This guide demonstrates that reliance on a supplier's CoA alone is insufficient for critical research applications. A thoughtful, independent analytical verification is not an unnecessary expense but an investment in data integrity.

Recommendations for Researchers:

  • Always Qualify New Lots: Treat each new bottle of a critical reagent, even from a trusted supplier, as an unknown. Perform, at a minimum, an identity check by ¹H NMR and a purity check by HPLC or LC-MS.

  • Choose Purity Based on Application: For sensitive biological assays, demand the highest purity (>99%). For use as a synthetic intermediate, a slightly lower purity may be acceptable if the impurities are known and will not interfere with subsequent steps.

  • Question the Impurities: Do not just focus on the purity percentage. Investigate the identity of the major impurities. Unreacted starting materials or diastereomers pose a much greater risk than trace amounts of a relatively inert solvent.

  • Engage with Suppliers: If you find discrepancies, contact the supplier's technical support. Reputable suppliers will be transparent and can provide additional data or investigate the issue.

By adopting this rigorous approach, researchers can build a solid foundation of high-quality, well-characterized chemical matter, accelerating the path to meaningful and robust scientific discoveries.

Detailed Experimental Protocols

1. High-Performance Liquid Chromatography (HPLC-UV)

  • Instrumentation: HPLC system with UV/Vis detector (e.g., Agilent 1260, Waters Alliance).

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 10% B and equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Prepare a 1.0 mg/mL stock solution in DMSO. Dilute to 0.1 mg/mL in a 50:50 mixture of Acetonitrile:Water.

2. Liquid Chromatography-Mass Spectrometry (LC-MS)

  • Instrumentation: UPLC system coupled to a high-resolution mass spectrometer (e.g., Thermo Q-Exactive, Waters Xevo G2-XS).

  • Column: C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 98% B over 8 minutes, hold for 1 minute, return to 5% B and equilibrate for 1 minute.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Data Acquisition: Full scan mode (m/z 100-500) and data-dependent MS/MS.

  • Sample Preparation: Dilute the 0.1 mg/mL HPLC sample 1:10 in 50:50 Acetonitrile:Water.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Instrumentation: 400 MHz (or higher) NMR spectrometer.

  • Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆).

  • Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.7 mL of DMSO-d₆.

  • ¹H NMR Experiment: Standard proton experiment, 16-32 scans.

  • ¹³C NMR Experiment: Standard proton-decoupled carbon experiment (e.g., PENDANT or APT), 1024-2048 scans.

  • Data Processing: Process spectra using appropriate software (e.g., MestReNova, TopSpin). Reference the residual DMSO solvent peak to δ 2.50 ppm for ¹H and δ 39.52 ppm for ¹³C.

References

  • Apollo Scientific. Why High-Purity Chemicals Matter in Drug Discovery. Available at: [Link]

  • Techmate Ltd. The Importance of High-Purity Chemicals in Pharmaceutical Testing. Available at: [Link]

  • Utah Tech University. Analyzing NMR Spectra. Available at: [Link]

  • kbDNA. Enhancing Discovery: The Importance of Research-Grade Reagents. Available at: [Link]

  • Pure Synth. Analytical Standards in Quality Control: Ensuring Lab Reliability. Available at: [Link]

  • ResearchGate. The role of reference materials in analytical chemistry. Available at: [Link]

  • Technology Networks. NMR Spectroscopy Principles, Interpreting an NMR Spectrum and Common Problems. Available at: [Link]

  • ACD/Labs. Distinguishing Impurities … Part 1. Available at: [Link]

  • PINPOOLS. 4-(((1r,4r)-4-aminocyclohexyl)oxy)-2-chlorobenzonitrile hydrochloride. Available at: [Link]

  • Herbilabs Labware. Why high-purity reagents ensure reliable research results. Available at: [Link]

  • ACS Publications. NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Available at: [Link]

  • BuyChemJapan. trans-4-((4-Aminocyclohexyl)oxy)-2-chlorobenzonitrile hydrochloride 98%. Available at: [Link]

  • Cyman. 4-[(Trans-4-aminocyclohexyl)oxy]-2-chloro-Benzonitrile hydrochloride. Available at: [Link]

  • NextSDS. Benzonitrile, 4-[(trans-4-aMinocyclohexyl)oxy]- — Chemical Substance Information. Available at: [Link]

  • Cyman. 4-[(Trans-4-aminocyclohexyl)oxy]-2-chloro-Benzonitrile hydrochloride | Drug Intermediate. Available at: [Link]

  • Analytical and Bioanalytical Chemistry Research.

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily occurrences. Among these is 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile, a compound w...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily occurrences. Among these is 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile, a compound with significant applications in medicinal chemistry.[1] The responsible management of this and similar research chemicals is paramount to ensuring a safe laboratory environment and minimizing environmental impact. This guide provides a detailed protocol for the proper disposal of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile, grounded in established safety principles and regulatory compliance.

Hazard Assessment: Understanding the Risks

The primary hazards associated with this class of compounds include:

  • Acute Toxicity: Compounds with similar structures are classified as harmful if swallowed, in contact with skin, or if inhaled.[2][3][4][5]

  • Skin and Eye Irritation: Direct contact can cause skin and serious eye irritation.[3][4][5]

  • Genetic Defects: Some aminobenzonitrile derivatives are suspected of causing genetic defects.[6]

  • Aquatic Toxicity: These compounds can be harmful to aquatic life with long-lasting effects.[6]

  • Combustibility: While not highly flammable, these substances may burn and emit poisonous fumes in a fire.[7]

Given these potential hazards, it is imperative to handle 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile with the utmost care and to follow stringent disposal procedures.

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate Personal Protective Equipment is non-negotiable when handling 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile. The following table summarizes the recommended PPE to mitigate exposure risks.

Protection Type Specific Equipment Rationale
Hand Protection Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber)To prevent skin contact and absorption.[6][8][9][10] The choice of glove material should be based on permeation resistance to the specific chemical and any solvents used.[10]
Eye and Face Protection Safety goggles with side shields and a face shieldTo protect against splashes and airborne particles that could cause serious eye irritation.[6][8][9][10]
Respiratory Protection A disposable FFP2 mask or a respirator with appropriate cartridgesTo prevent inhalation of dust or aerosols, which can be toxic.[8][11]
Body Protection A chemical-resistant splash-proof apron or disposable coverallsTo protect the skin and clothing from contamination.[8][9][11]

Always inspect PPE for integrity before use and dispose of single-use items properly after handling the chemical.

Spill and Exposure Management: A Plan for Emergencies

In the event of a spill or accidental exposure, a swift and informed response is critical.

Spill Response Protocol
  • Evacuate and Ventilate: Immediately clear the area of all personnel and ensure adequate ventilation.[7][8]

  • Contain the Spill: Prevent the spread of the solid material.[6][7][11]

  • Clean-up:

    • For small spills, use a dry clean-up procedure to avoid generating dust.[7]

    • Carefully sweep up the spilled solid and place it in a suitable, labeled container for waste disposal.[6][7][8][12]

    • Do not use water to clean up the initial spill, as this may spread contamination.

  • Decontaminate:

    • Wash the spill area thoroughly with soap and water after the solid has been removed.[7]

    • Collect all cleaning materials (e.g., wipes, absorbent pads) and place them in a sealed bag for disposal as hazardous waste.[13]

  • Prevent Environmental Contamination: Do not allow the chemical or contaminated cleaning materials to enter drains or waterways.[6][8][11]

Accidental Exposure First Aid
  • Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected skin with plenty of soap and water.[8] Seek medical attention if irritation persists.[7]

  • Eye Contact: Immediately flush the eyes with fresh running water for at least 15 minutes, holding the eyelids open.[3][7] Seek immediate medical attention.[7]

  • Inhalation: Move the affected person to fresh air and keep them warm and rested.[3][7] If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[3][7]

  • Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water and give the person water to drink.[7][8] Seek immediate medical advice.[7]

Waste Disposal Protocol: A Step-by-Step Guide

The proper disposal of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile is a multi-step process that requires careful attention to detail to ensure safety and regulatory compliance.

Step 1: Waste Identification and Segregation
  • This compound must be treated as hazardous chemical waste.[14]

  • It should be segregated from other waste streams, particularly incompatible materials such as strong acids, bases, and oxidizers, to prevent hazardous reactions.[15]

Step 2: Containerization
  • Solid Waste: Dispose of the solid reagent chemical in its original manufacturer's container whenever possible.[13] If this is not feasible, use a new, compatible container that is in good condition.

  • Contaminated Labware: Items such as gloves, wipes, and pipette tips that are contaminated with the chemical should be double-bagged in clear plastic bags.[13]

  • Container Requirements: All waste containers must have a leak-proof, screw-on cap and be kept closed except when adding waste.[13][15] The container must be placed in secondary containment to capture any potential leaks.[13]

Step 3: Labeling
  • Every waste container must be clearly labeled with a "Hazardous Waste" tag.[13]

  • The label must include the full chemical name: 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile, and the approximate quantity of waste.[15] Do not use chemical formulas or abbreviations.[15]

Step 4: Storage
  • Store the hazardous waste in a designated, well-ventilated storage area.[13]

  • Adhere to institutional time and quantity limits for hazardous waste accumulation.[13]

Step 5: Disposal
  • Arrange for the collection of the hazardous waste by your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.[7][13]

  • Never dispose of this chemical down the drain or in the regular trash.[16]

Disposal of Empty Containers
  • Empty containers that held 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile must be triple-rinsed with a suitable solvent that can dissolve the compound.[14][15]

  • The rinsate from this process must be collected and disposed of as hazardous waste.[14]

  • After triple-rinsing, the container can be disposed of in the regular trash or glassware waste, depending on the material.[14][15]

The following workflow diagram illustrates the decision-making process for the proper disposal of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile.

cluster_start cluster_waste_type cluster_solid cluster_labware cluster_empty cluster_final_disposal start 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile Waste Generated waste_type Identify Waste Type start->waste_type solid_waste Unused/Contaminated Solid waste_type->solid_waste Solid labware Gloves, Wipes, etc. waste_type->labware Contaminated Labware empty_container Original Container waste_type->empty_container Empty solid_container Place in original or compatible, labeled container solid_waste->solid_container final_disposal Store in designated hazardous waste area solid_container->final_disposal labware_container Double-bag in clear plastic bags labware->labware_container labware_container->final_disposal triple_rinse Triple-rinse with appropriate solvent empty_container->triple_rinse rinsate Collect rinsate as hazardous waste triple_rinse->rinsate rinsed_container Dispose of rinsed container in regular trash/glassware waste triple_rinse->rinsed_container rinsate->final_disposal ehs_pickup Arrange for EH&S pickup final_disposal->ehs_pickup

Sources

Handling

A Senior Application Scientist's Guide to Handling 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile

As a Senior Application Scientist, my primary goal is to empower your research by ensuring that innovative chemistry is handled with the utmost safety and precision. This guide moves beyond generic advice to provide a de...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, my primary goal is to empower your research by ensuring that innovative chemistry is handled with the utmost safety and precision. This guide moves beyond generic advice to provide a deep, actionable framework for managing 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile in your laboratory. This compound, a key intermediate in pharmaceutical development, requires a handling protocol grounded in a thorough understanding of its chemical structure and the potential risks associated with its constituent moieties.[1][2]

Our approach is built on the principle of ALARA (As Low As Reasonably Achievable) for chemical exposure. Given the absence of comprehensive toxicological data for this specific molecule, we will establish a robust safety protocol by analyzing analogous structures: chlorinated benzonitriles and aminocyclohexyl derivatives.

Hazard Assessment: A Structurally-Informed Risk Analysis

To build a reliable safety protocol, we must first deconstruct the molecule to anticipate its potential hazards. The structure combines a halogenated aromatic nitrile with an aminocyclohexyl ether group, each presenting a distinct hazard profile.

Hazard CategoryAnalysis Based on Structural AnalogsPotential EffectsCited Sources
Acute Toxicity (Oral, Dermal, Inhalation) Chlorinated benzonitriles are frequently classified as harmful or toxic if swallowed, in contact with skin, or inhaled.[3][4][5]May be harmful or toxic upon exposure through ingestion, skin contact, or inhalation.[3][4][5]
Skin Corrosion/Irritation Related compounds like 2-Amino-4-chlorobenzonitrile and (4-Chlorobenzoyl)acetonitrile are known to cause skin irritation.[3][6]Direct contact may cause redness, itching, and irritation.[3][6]
Serious Eye Damage/Irritation Serious eye irritation is a common hazard for this class of chemicals.[3][6][7]Contact can cause serious and potentially damaging eye irritation.[3][6][7]
Systemic & Organ Toxicity As a biologically active molecule and drug intermediate, there is a potential for unforeseen systemic or organ toxicity with repeated exposure.[8][9] OSHA guidelines recommend treating such developmental compounds with a high degree of caution, similar to other hazardous drugs.[10][11]Long-term or repeated exposure could pose risks to specific organs; no safe exposure level has been established.[8][9][10][11]

The Hierarchy of Controls: Your First Line of Defense

Personal Protective Equipment (PPE) is the final, not the first, line of defense. Effective safety protocols begin with engineering and administrative controls to minimize exposure potential from the outset.

  • Engineering Control: All handling of 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood. This is non-negotiable and serves to control exposure through inhalation.

  • Administrative Controls:

    • Designated Areas: All work with this compound should be restricted to a clearly marked, designated area within the laboratory.

    • Training: Personnel must be trained on the specific hazards outlined in this guide and the proper emergency procedures.

    • Safe Work Practices: Avoid the generation of dusts and aerosols. Use weighing paper or boats and handle the solid material gently.

Personal Protective Equipment (PPE) Protocol: A Detailed Specification

The following PPE is mandatory when handling 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile.

Hand Protection: A Critical Barrier

The selection of appropriate gloves is paramount due to the compound's aromatic and halogenated structure. Standard nitrile gloves provide good splash protection but may offer limited resistance to prolonged contact with aromatic or halogenated hydrocarbons.[12][13][14]

Recommended Practice: Double-Gloving

  • Inner Glove: A standard nitrile examination glove (minimum 5-mil thickness). This provides a baseline level of protection and makes it easier to see a breach in the outer glove.

  • Outer Glove: A thicker, chemically resistant glove. For extended work or tasks with a higher risk of immersion, a more robust glove is necessary.

Glove MaterialProtection AgainstLimitations
Nitrile (Standard) Excellent for short-term splash protection against a wide range of chemicals, including weak acids, bases, and oils.[15][16]Poor resistance to halogenated and aromatic hydrocarbons, ketones, and some concentrated acids.[12][13][14]
Neoprene Good resistance to a broad range of chemicals, including acids, caustics, and some solvents.Moderate resistance to hydrocarbons.
Butyl Rubber Excellent resistance to ketones, esters, and aldehydes.Poor resistance to hydrocarbon solvents.

Decision: For routine handling and splash protection, a double layer of nitrile gloves is sufficient, provided they are changed immediately upon contamination.[14] For tasks involving potential prolonged contact or large quantities, an outer glove of neoprene should be considered.

Eye and Face Protection
  • Minimum Requirement: ANSI Z87.1-compliant safety glasses with integrated side shields.

  • Recommended for Splash Hazard: When handling solutions or performing transfers that could result in splashes, supplement safety glasses with a full-face shield.[17]

Body Protection
  • A clean, flame-resistant lab coat, fully buttoned, is required at all times.

  • For procedures involving significant quantities or a high risk of splashing, a chemically resistant apron should be worn over the lab coat.

  • Ensure full-length pants and closed-toe shoes are worn.

Respiratory Protection

When all work is conducted within a certified chemical fume hood, respiratory protection is generally not required. It may become necessary only in emergency situations, such as a large spill outside of containment, and should only be used by trained personnel as part of a formal respiratory protection program.[18]

Operational and Disposal Plans: Step-by-Step Guidance

Workflow for Safe Handling

The following diagram outlines the logical flow for safely handling this compound, from preparation to disposal.

G cluster_prep Preparation Phase cluster_handling Handling Phase (In Fume Hood) cluster_cleanup Post-Handling & Disposal Phase prep1 Verify Fume Hood Certification & Flow prep2 Assemble All Required PPE prep1->prep2 prep3 Locate Spill Kit & Emergency Shower/Eyewash prep2->prep3 handle1 Don PPE (Inner/Outer Gloves, Lab Coat, Goggles) prep3->handle1 Proceed to Handling handle2 Weigh Compound Carefully (Minimize Dust) handle1->handle2 handle3 Perform Chemical Transfer or Reaction Setup handle2->handle3 clean1 Decontaminate Glassware & Work Surfaces handle3->clean1 Procedure Complete clean2 Segregate Waste (Solid vs. Liquid) clean1->clean2 clean3 Package & Label Hazardous Waste clean2->clean3 clean4 Remove PPE (Outer Gloves First) & Wash Hands clean3->clean4

Caption: Workflow for Handling 4-[(trans-4-Aminocyclohexyl)oxy]-2-chlorobenzonitrile.

Spill and Emergency Procedures
  • Minor Spill (inside fume hood):

    • Alert nearby personnel.

    • Use a chemical spill kit with an absorbent appropriate for organic compounds. Do not use combustible materials like paper towels.

    • Wipe the area clean, then decontaminate with a suitable solvent, followed by soap and water.

    • Collect all contaminated materials in a sealed bag for hazardous waste disposal.

  • Major Spill (outside fume hood):

    • Evacuate the immediate area.

    • Alert laboratory supervisor and institutional safety personnel.

    • Prevent entry into the area.

    • Follow institutional procedures for major chemical spill cleanup.

First Aid
  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[3][7]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7]

  • Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[3]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[19]

Disposal Plan

All waste generated from handling this compound must be treated as hazardous waste.

  • Solid Waste: This includes contaminated gloves, weighing paper, absorbent pads, and any residual solid compound. Collect in a clearly labeled, sealed hazardous waste container.

  • Liquid Waste: All solutions containing the compound, as well as solvent rinses from cleaning glassware, should be collected in a labeled, sealed hazardous waste container for halogenated organic waste.

  • Disposal Compliance: All waste disposal must adhere strictly to your institution's and local environmental regulations.[20][21][22]

By implementing this comprehensive safety framework, you can confidently and responsibly advance your research while prioritizing the well-being of your team.

References

  • Occupational Safety and Health Administration. (1986). Guidelines for Cytotoxic (Antineoplastic) Drugs. OSHA. [Link]

  • S&G Gloves. (2025). Nitrile Glove Chemical Resistance Guide. [Link]

  • Glove Compatibility Chart. (2023). Guide to Nitrile Gloves Chemical Resistance. [Link]

  • Occupational Safety and Health Administration. (2016). Controlling Occupational Exposure to Hazardous Drugs. [Link]

  • PubMed. (1986). OSHA work-practice guidelines for personnel dealing with cytotoxic (antineoplastic) drugs. [Link]

  • University of Pennsylvania EHRS. Nitrile Glove Chemical-Compatibility Reference. [Link]

  • INTCO Glove. (2025). Nitrile Gloves: Chemical Resistance Focus. [Link]

  • Occupational Safety and Health Administration. Hazardous Drugs - Overview. [Link]

  • Oregon OSHA. HEALTH CARE FACILITIES. [Link]

  • DC Fine Chemicals. (2024). 4-Chlorobenzonitrile - Safety Data Sheet. [Link]

  • Organic Syntheses. (2025). Working with Hazardous Chemicals. [Link]

  • Neta Scientific. ChemImpex (1-Aminocyclohexyl)-acetic acid methyl ester hydrochloride. [Link]

  • European Chemicals Agency (ECHA). Substance Information. [Link]

  • American Chemistry Council. Protective Equipment. [Link]

  • European Chemicals Agency (ECHA). Substance Information. [Link]

  • Organic Syntheses. Organic Syntheses Procedure. [Link]

  • University of Missouri Extension. (2000). Personal Protective Equipment for Working With Pesticides. [Link]

  • ECHA CHEM. Industry classifications. [Link]

  • Organic Syntheses. (2011). Working with Hazardous Chemicals. [Link]

  • Organic Syntheses. (2010). Working with Hazardous Chemicals. [Link]

  • PubChem. 4-Chlorobenzonitrile. [Link]

  • European Chemicals Agency (ECHA). Restrictions for Hazardous Substances/Mixtures. [Link]

  • Agency for Toxic Substances and Disease Registry (ATSDR). CDC Web Archive. [Link]

  • PMDA. MODULE 2.4. NONCLINICAL OVERVIEW. [Link]

  • Google Patents. DE69915063T2 - AMINOCYCLOHEXYL COMPOUNDS AND THEIR USE.
  • Organic Syntheses. A Publication of Reliable Methods for the Preparation of Organic Compounds - Working with Hazardous Chemicals. [Link]

  • J-GLOBAL. 4-Chlorobenzylidenemalononitrile | Chemical Substance Information. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.